3-(4-acetyl-3,5-dimethyl-1H-pyrazol-1-yl)propanoic acid

• CAS: 890596-67-5

Core Science & Biosynthesis

In-Depth Technical Guide: Physicochemical Properties of 3-(4-acetyl-3,5-dimethyl-1H-pyrazol-1-yl)propanoic acid

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the known and predicted physicochemical properties of the compound 3-(4-acetyl-3,5-dimethyl-1H-pyrazol-1-yl)propanoic acid. Due to a lack of extensive experimental data in peer-reviewed literature for this specific molecule, this document combines available database information with predicted values and general experimental methodologies. This guide is intended to serve as a foundational resource for researchers and professionals involved in drug discovery and development who may be interested in this or structurally related pyrazole derivatives.

Chemical Identity

Identifier	Value
IUPAC Name	3-(4-acetyl-3,5-dimethyl-1H-pyrazol-1-yl)propanoic acid
CAS Number	890596-67-5
Molecular Formula	C₁₀H₁₄N₂O₃
Molecular Weight	210.23 g/mol
Canonical SMILES	CC1=C(C(=O)C)C(=N-N1CCC(=O)O)C
InChI Key	Not available in searched databases

Physicochemical Properties

A summary of the available and predicted physicochemical data for 3-(4-acetyl-3,5-dimethyl-1H-pyrazol-1-yl)propanoic acid is presented below. It is critical to note that most of these values are predicted and await experimental verification.

Property	Value (Predicted)	Data Source
Melting Point	Not available	-
Boiling Point	419.3 ± 45.0 °C	Predicted
Water Solubility	Not available	-
pKa	4.50 ± 0.10	Predicted
logP	Not available	-

Experimental Protocols

While specific experimental protocols for the synthesis and analysis of 3-(4-acetyl-3,5-dimethyl-1H-pyrazol-1-yl)propanoic acid are not detailed in the available literature, this section outlines general methodologies that are widely applicable for a compound of this nature.

General Synthesis of N-substituted Pyrazoles

The synthesis of N-substituted pyrazoles, such as the target compound, can typically be achieved through the reaction of a hydrazine derivative with a 1,3-dicarbonyl compound. For 3-(4-acetyl-3,5-dimethyl-1H-pyrazol-1-yl)propanoic acid, a plausible synthetic route would involve the reaction of a substituted hydrazine bearing the propanoic acid moiety with acetylacetone (2,4-pentanedione).

Caption: General synthesis pathway for N-substituted pyrazoles.

Determination of Physicochemical Properties: A General Workflow

The following diagram illustrates a standard workflow for the experimental determination of key physicochemical properties for a novel organic compound.

Caption: Workflow for physicochemical property determination.

Potential Biological Activity and Signaling Pathways (Hypothetical)

There is no specific biological activity data available for 3-(4-acetyl-3,5-dimethyl-1H-pyrazol-1-yl)propanoic acid. However, the pyrazole scaffold is a well-known pharmacophore present in numerous biologically active compounds. Many pyrazole derivatives have been reported to exhibit a range of activities, including anti-inflammatory, analgesic, and anticancer effects, often through the inhibition of specific enzymes.

The diagram below presents a hypothetical signaling pathway where a pyrazole-containing compound acts as an enzyme inhibitor, a common mechanism of action for this class of molecules. This is a conceptual illustration and has not been experimentally validated for the title compound.

Caption: Hypothetical enzyme inhibition by a pyrazole compound.

Conclusion

3-(4-acetyl-3,5-dimethyl-1H-pyrazol-1-yl)propanoic acid is a small molecule for which basic chemical identifiers are known. However, a significant gap exists in the publicly available, experimentally determined physicochemical and biological data. The predicted properties and general methodologies provided in this guide offer a starting point for researchers. Further experimental investigation is necessary to fully characterize this compound and to explore its potential as a lead for drug development. The diverse biological activities of other pyrazole derivatives suggest that this compound could be a candidate for various screening programs.

The Intricate Dance of Structure and Activity: A Technical Guide to Acetyl-Dimethyl-Pyrazole Derivatives

For Researchers, Scientists, and Drug Development Professionals

The pyrazole scaffold stands as a cornerstone in medicinal chemistry, renowned for its versatile pharmacological profile. Among its numerous derivatives, acetyl-dimethyl-pyrazoles have emerged as a class of significant interest, demonstrating a broad spectrum of biological activities, including potent anticancer and enzyme-inhibitory effects. This technical guide delves into the core of their structure-activity relationships (SAR), offering a comprehensive overview of their biological evaluation, experimental underpinnings, and the signaling pathways they modulate. Through a synthesis of current research, this document aims to provide a valuable resource for the rational design and development of novel therapeutics based on this privileged heterocyclic motif.

Quantitative Structure-Activity Relationship (SAR) Data

The biological activity of acetyl-dimethyl-pyrazole derivatives is exquisitely sensitive to structural modifications. The following tables summarize the quantitative data from various studies, highlighting the impact of different substituents on their inhibitory potency against various cancer cell lines and kinases.

Table 1: Anticancer Activity of 1-Aroyl-3,5-dimethyl-1H-pyrazole Derivatives

Compound ID	R Group	Cancer Cell Line	IC50 (µM)
37c	4-Chlorophenyl	Leukemia (SR)	1.46
37d	4-Fluorophenyl	Ovarian Cancer (OVCAR-3)	2.15
37f	4-Nitrophenyl	Breast Cancer (MCF7)	3.28
37f	4-Nitrophenyl	Colon Cancer (HT29)	2.97

Note: Data extracted from a study by Aydın et al., where a series of 1-aroyl-3,5-dimethyl-1H-pyrazoles were evaluated for their anticancer activity across a panel of 60 human cancer cell lines using the Sulforhodamine B (SRB) assay.[1]

Table 2: Kinase Inhibitory Activity of Pyrazole Derivatives

Compound ID	Target Kinase	% Inhibition (at 10 µM)	IC50 (µM)
74	Src	59	-
29	EGFR	-	0.21
29	HER-2	-	1.08
7	Aurora A	-	0.0289
7	Aurora B	-	0.0022

Note: Data compiled from a review by Abdel-Maksoud et al., highlighting the kinase inhibitory potential of various pyrazole-based compounds.[2]

Table 3: Anticancer Activity of Pyrazolo[1,5-a]pyrimidine Derivatives

Compound ID	Cancer Cell Line	IC50 (µM)
34	Colon (HCT116)	< 23.7
34	Breast (MCF7)	< 23.7
34	Liver (HepG2)	< 23.7
34	Lung (A549)	< 23.7

Note: Data from a study by Hassan et al., which investigated novel indole derivatives linked to a pyrazole moiety. These compounds demonstrated potent cytotoxicity, with IC50 values generally lower than the reference drug doxorubicin.[2]

Experimental Protocols

The following are detailed methodologies for key experiments frequently cited in the evaluation of acetyl-dimethyl-pyrazole derivatives.

Anticancer Activity Assays

1. MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) Assay

This colorimetric assay is a standard method for assessing cell viability.

• Cell Seeding: Cancer cells are seeded in 96-well plates at a density of 5,000-10,000 cells per well and allowed to adhere overnight in a humidified incubator at 37°C with 5% CO2.

• Compound Treatment: The following day, the culture medium is replaced with fresh medium containing various concentrations of the test compounds (typically ranging from 0.01 to 100 µM). A vehicle control (DMSO) and a positive control (e.g., Doxorubicin) are included.

• Incubation: The plates are incubated for 48-72 hours.

• MTT Addition: After the incubation period, 20 µL of MTT solution (5 mg/mL in PBS) is added to each well, and the plates are incubated for another 4 hours.

• Formazan Solubilization: The medium is then removed, and 150 µL of DMSO is added to each well to dissolve the formazan crystals.

• Absorbance Measurement: The absorbance is measured at a wavelength of 570 nm using a microplate reader. The percentage of cell viability is calculated relative to the vehicle-treated control cells, and the IC50 value is determined.[3]

2. Sulforhodamine B (SRB) Assay

This assay is based on the ability of the SRB dye to bind to protein components of cells.

• Cell Seeding and Treatment: Similar to the MTT assay, cells are seeded and treated with the test compounds in 96-well plates.[1]

• Cell Fixation: After the incubation period (typically 48 hours), the cells are fixed by gently adding 50 µL of cold 10% (w/v) trichloroacetic acid (TCA) to each well and incubating for 1 hour at 4°C.

• Staining: The supernatant is discarded, and the plates are washed five times with deionized water and air-dried. Then, 100 µL of 0.4% (w/v) SRB solution in 1% acetic acid is added to each well, and the plates are incubated at room temperature for 10 minutes.

• Washing: The plates are quickly washed four times with 1% (v/v) acetic acid to remove unbound dye.

• Dye Solubilization: The plates are air-dried, and 200 µL of 10 mM Tris base solution (pH 10.5) is added to each well to solubilize the protein-bound dye.

• Absorbance Measurement: The absorbance is measured at 510 nm using a microplate reader. The IC50 values are calculated from the dose-response curves.[1]

Kinase Inhibition Assays

1. Radiometric Kinase Assay

This assay measures the incorporation of a radiolabeled phosphate group from [γ-³²P]ATP or [γ-³³P]ATP onto a substrate.

• Reaction Setup: The kinase reaction is typically performed in a 96-well plate. Each reaction well contains the kinase, the specific substrate (e.g., a peptide or protein), the test compound at various concentrations, and a buffer solution containing MgCl2 and other necessary cofactors.

• Initiation of Reaction: The reaction is initiated by the addition of [γ-³²P]ATP or [γ-³³P]ATP.

• Incubation: The reaction mixture is incubated at 30°C for a specific period (e.g., 30-60 minutes).

• Termination and Separation: The reaction is stopped by adding a stop solution (e.g., phosphoric acid). The phosphorylated substrate is then separated from the unreacted radiolabeled ATP using methods like phosphocellulose paper binding or immunoprecipitation.

• Detection: The amount of radioactivity incorporated into the substrate is quantified using a scintillation counter. The percentage of kinase inhibition is calculated by comparing the radioactivity in the presence of the inhibitor to the control (no inhibitor).[4]

2. ADP-Glo™ Kinase Assay

This is a luminescent-based assay that measures the amount of ADP produced during the kinase reaction.

• Kinase Reaction: The kinase reaction is set up in a multi-well plate containing the kinase, substrate, ATP, and the test compound.

• ADP-Glo™ Reagent Addition: After the kinase reaction incubation, the ADP-Glo™ Reagent is added to terminate the kinase reaction and deplete the remaining ATP.

• Kinase Detection Reagent Addition: The Kinase Detection Reagent is then added to convert the generated ADP into ATP and to catalyze a luciferase/luciferin reaction that produces a luminescent signal.

• Luminescence Measurement: The luminescence is measured using a plate reader. The light output is directly proportional to the amount of ADP produced, which is inversely correlated with the kinase activity.[4]

Signaling Pathway Visualizations

Acetyl-dimethyl-pyrazole derivatives often exert their biological effects by targeting key signaling pathways involved in cell growth, proliferation, and survival. The following diagrams, generated using the DOT language, illustrate some of the critical pathways modulated by these compounds.

Caption: VEGFR-2 Signaling Pathway.[5][6][7][8][9]

Caption: Aurora Kinase Signaling in Mitosis.[10][11][12][13][14]

Caption: CDK2 Signaling in G1/S Transition.[15][16][17][18][19]

References

• 1. Recent advances in the synthesis of anticancer pyrazole derivatives using microwave, ultrasound, and mechanochemical techniques - RSC Advances (RSC Publishing) DOI:10.1039/D4RA08866B [pubs.rsc.org]
• 2. Evaluation of Substituted Pyrazole-Based Kinase Inhibitors in One Decade (2011–2020): Current Status and Future Prospects - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Derivatives of Pyrazole-Based Compounds as Prospective Cancer Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Kinase Inhibitory Activities and Molecular Docking of a Novel Series of Anticancer Pyrazole Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. commerce.bio-rad.com [commerce.bio-rad.com]
• 7. Frontiers | Molecular Bases of VEGFR-2-Mediated Physiological Function and Pathological Role [frontiersin.org]
• 8. VEGF-A/VEGFR2 signaling network in endothelial cells relevant to angiogenesis - PMC [pmc.ncbi.nlm.nih.gov]
• 9. assaygenie.com [assaygenie.com]
• 10. Aurora kinases signaling in cancer: from molecular perception to targeted therapies - PMC [pmc.ncbi.nlm.nih.gov]
• 11. apexbt.com [apexbt.com]
• 12. researchgate.net [researchgate.net]
• 13. Aurora B Is Regulated by the Mitogen-activated Protein Kinase/Extracellular Signal-regulated Kinase (MAPK/ERK) Signaling Pathway and Is a Valuable Potential Target in Melanoma Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 14. creative-diagnostics.com [creative-diagnostics.com]
• 15. Cyclin dependent kinase 2 (CDK2) is a key mediator for EGF-induced cell transformation mediated through the ELK4/c-Fos signaling pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Cyclin-dependent kinase 2 - Wikipedia [en.wikipedia.org]
• 17. creative-diagnostics.com [creative-diagnostics.com]
• 18. CDK2 cyclin dependent kinase 2 [Homo sapiens (human)] - Gene - NCBI [ncbi.nlm.nih.gov]
• 19. uniprot.org [uniprot.org]

Unlocking New Therapeutic Avenues: A Technical Guide to the Potential Targets of Pyrazole Propanoic Acids

For Immediate Release

[City, State] – [Date] – In the dynamic landscape of drug discovery, the pyrazole propanoic acid scaffold has emerged as a privileged structure, demonstrating a wide spectrum of biological activities. This technical guide offers an in-depth exploration of the potential therapeutic targets of this versatile class of compounds, providing researchers, scientists, and drug development professionals with a comprehensive resource to navigate this promising area of medicinal chemistry. The guide summarizes key quantitative data, details relevant experimental protocols, and visualizes complex biological pathways and workflows to facilitate a deeper understanding of the mechanisms of action and future therapeutic potential of pyrazole propanoic acid derivatives.

Introduction

Pyrazole propanoic acids are a class of heterocyclic compounds characterized by a pyrazole ring linked to a propanoic acid moiety. This structural motif has proven to be a fertile ground for the development of novel therapeutic agents, with derivatives exhibiting potent anti-inflammatory, anticancer, and analgesic properties.[1][2] The versatility of the pyrazole core allows for extensive chemical modification, enabling the fine-tuning of pharmacological profiles to achieve desired potency and selectivity against a range of biological targets.[3] This guide will delve into the primary molecular targets of these compounds and the experimental methodologies used to elucidate their activity.

Key Therapeutic Targets in Inflammation

Inflammation is a key focus area for pyrazole propanoic acid derivatives, with several compounds demonstrating potent inhibitory effects on enzymes involved in the inflammatory cascade.

Cyclooxygenase (COX) Enzymes

The cyclooxygenase (COX) enzymes, COX-1 and COX-2, are well-established targets for non-steroidal anti-inflammatory drugs (NSAIDs).[1] Several pyrazole propanoic acid derivatives have been shown to be potent inhibitors of these enzymes, with some exhibiting selectivity for the inducible COX-2 isoform, a desirable trait for reducing the gastrointestinal side effects associated with non-selective COX inhibition.[4][5]

Table 1: Inhibition of COX-1 and COX-2 by Pyrazole Propanoic Acid Derivatives

Compound	COX-1 IC50 (µM)	COX-2 IC50 (µM)	Selectivity Index (COX-1/COX-2)	Reference
Compound 35	0.041	-	-	[2]
Compound 44	0.014	-	-	[2]
Compound 42	0.3	-	-	[2]
Compound 32	2.5	-	-	[2]
Compound 43	0.9	-	-	[2]
Celecoxib (Reference)	-	0.052 (example)	-	[4]
Compound 125a	-	-	8.22	[4]
Compound 125b	-	-	9.31	[4]
Compound 44 (Gedawy et al.)	-	0.01	-	[6]

Note: '-' indicates data not available in the provided search results.

5-Lipoxygenase (5-LOX) and FLAP

The 5-lipoxygenase (5-LOX) pathway is another critical inflammatory cascade, responsible for the production of leukotrienes. Pyrazole propanoic acid derivatives have been identified as inhibitors of 5-LOX and the 5-lipoxygenase-activating protein (FLAP), which is essential for 5-LOX activity.[1] Dual inhibition of both COX and 5-LOX pathways is a particularly attractive strategy for developing anti-inflammatory agents with a broader spectrum of activity and potentially improved safety profiles.[1][6]

Table 2: Inhibition of Leukotriene Biosynthesis by Pyrazole Propanoic Acid Derivatives

Compound	Inhibition of LT Biosynthesis IC50 (µM)	Target	Reference
Compounds 15, 27-30, 32-37, 41, 42	1.6-3.5	Leukotriene Formation	[2]
Compound 39	0.24	5-LO product synthesis	[1]
Compound 40	0.24	5-LO product synthesis	[1]

Below is a diagram illustrating the dual inhibition of the COX and 5-LOX pathways by pyrazole propanoic acid derivatives.

Dual inhibition of COX and 5-LOX pathways.

Promising Targets in Oncology

The pyrazole scaffold is a common feature in many anticancer agents, and pyrazole propanoic acid derivatives are being investigated for their potential in this area.

Kinase Inhibition

Several pyrazole-containing compounds have been developed as kinase inhibitors for cancer therapy. While the initial search did not specifically link pyrazole propanoic acids to all of these, the broader class of pyrazoles targets a range of kinases involved in cancer cell proliferation and survival. These include:

• Bcr-Abl: A tyrosine kinase associated with chronic myeloid leukemia.[2][7]

• EGFR and HER-2: Tyrosine kinases implicated in various solid tumors.[8]

• Aurora Kinases (A and B): Serine/threonine kinases that play a critical role in mitosis.[8]

Table 3: Anticancer Activity of Pyrazole Derivatives

Compound	Target/Cell Line	IC50/Activity	Reference
Compound 49	EGFR Tyrosine Kinase	0.26 µM	[8]
Compound 49	HER-2 Tyrosine Kinase	0.20 µM	[8]
Compound 44	Bcr-Abl Kinase	14.2 nM	[8]
Compound 63	Aurora A/B Kinase	Significant Inhibition	[8]
Diaryl Pyrazole 85	Hepatocellular & Breast Cancer Cells	0.7-9.5 µM	[1]
Compound 5b	K562 and A549 cells	GI50 of 0.021 and 0.69 µM

PARP Inhibition

Poly(ADP-ribose) polymerase (PARP) is an enzyme involved in DNA repair. PARP inhibitors have shown significant promise in the treatment of cancers with deficiencies in other DNA repair pathways, such as those with BRCA mutations.[3] The pyrazole nucleus is a feature of some PARP inhibitors.

Tubulin Polymerization

Disruption of microtubule dynamics is a validated anticancer strategy. Some pyrazole derivatives have been shown to inhibit tubulin polymerization, leading to cell cycle arrest and apoptosis.

Table 4: Tubulin Polymerization Inhibition by Pyrazole Derivatives

Compound	Activity	IC50 (µM)	Reference
Compound 5b	Tubulin Polymerization Inhibition	7.30

The following diagram illustrates a general workflow for screening potential anticancer activity of pyrazole propanoic acids.

Workflow for anticancer activity screening.

Experimental Protocols

This section provides detailed methodologies for key experiments cited in the evaluation of pyrazole propanoic acids.

In Vitro COX-1 and COX-2 Inhibition Assay

Objective: To determine the inhibitory potency (IC50) of test compounds against COX-1 and COX-2 enzymes.

Principle: The assay measures the peroxidase activity of COX enzymes, which is the second step in the conversion of arachidonic acid to prostaglandins. The peroxidase activity is determined by monitoring the oxidation of a chromogenic substrate.

Methodology:

• Reagent Preparation:

  • Prepare a 100 mM Tris-HCl buffer (pH 8.0).

  • Prepare stock solutions of ovine COX-1 and COX-2 enzymes.

  • Prepare a stock solution of arachidonic acid (substrate) and a colorimetric probe.

  • Prepare stock solutions of test compounds and a reference inhibitor (e.g., celecoxib) in DMSO.

• Assay Procedure:

  • In a 96-well plate, add the Tris-HCl buffer, heme cofactor, and the COX enzyme (either COX-1 or COX-2).

  • Add various concentrations of the test compound or reference inhibitor to the wells. A vehicle control (DMSO) is also included.

  • Pre-incubate the plate at 37°C for 10 minutes.

  • Initiate the reaction by adding arachidonic acid.

  • Incubate the plate for a defined period (e.g., 5-10 minutes) at 37°C.

  • Stop the reaction and measure the absorbance or fluorescence at the appropriate wavelength using a microplate reader.

• Data Analysis:

  • Calculate the percentage of inhibition for each compound concentration relative to the vehicle control.

  • Plot the percentage of inhibition against the logarithm of the compound concentration.

  • Determine the IC50 value using a non-linear regression analysis.

In Vitro 5-Lipoxygenase (5-LOX) Inhibition Assay

Objective: To determine the inhibitory potency (IC50) of test compounds against the 5-LOX enzyme.

Principle: The assay measures the ability of a compound to inhibit the 5-LOX-catalyzed conversion of arachidonic acid to leukotrienes. The production of leukotrienes can be quantified using various methods, including spectrophotometry or ELISA.

Methodology:

• Reagent Preparation:

  • Prepare an assay buffer (e.g., Tris-HCl or phosphate buffer).

  • Prepare a solution of purified 5-LOX enzyme.

  • Prepare a stock solution of arachidonic acid.

  • Prepare stock solutions of test compounds and a reference inhibitor (e.g., zileuton) in DMSO.

• Assay Procedure:

  • In a 96-well plate, add the assay buffer and the 5-LOX enzyme.

  • Add various concentrations of the test compound or reference inhibitor.

  • Pre-incubate the plate at room temperature or 37°C for a specified time.

  • Initiate the reaction by adding arachidonic acid.

  • Incubate for a defined period.

  • Measure the product formation. For a spectrophotometric assay, this can be the change in absorbance at 234 nm due to the formation of a conjugated diene. Alternatively, the concentration of a specific leukotriene (e.g., LTB4) can be measured using an ELISA kit.

• Data Analysis:

  • Calculate the percentage of inhibition for each compound concentration.

  • Determine the IC50 value as described for the COX assay.

Cell Viability Assay (MTT/XTT)

Objective: To assess the cytotoxic effects of test compounds on cancer cell lines.

Principle: The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) and XTT (2,3-bis-(2-methoxy-4-nitro-5-sulfophenyl)-2H-tetrazolium-5-carboxanilide) assays are colorimetric assays that measure cellular metabolic activity. Viable cells with active mitochondria reduce the tetrazolium salt to a colored formazan product, the amount of which is proportional to the number of living cells.

Methodology:

• Cell Culture:

  • Culture the desired cancer cell lines in appropriate media supplemented with fetal bovine serum and antibiotics.

• Assay Procedure:

  • Seed the cells in a 96-well plate at a predetermined density and allow them to adhere overnight.

  • Treat the cells with various concentrations of the test compound for a specified period (e.g., 24, 48, or 72 hours).

  • After the incubation period, add the MTT or XTT reagent to each well and incubate for a few hours.

  • If using MTT, a solubilizing agent (e.g., DMSO or a specialized buffer) is added to dissolve the formazan crystals.

  • Measure the absorbance at the appropriate wavelength (around 570 nm for MTT and 450 nm for XTT) using a microplate reader.

• Data Analysis:

  • Calculate the percentage of cell viability relative to the untreated control cells.

  • Plot the percentage of viability against the logarithm of the compound concentration and determine the IC50 value.

In Vivo Carrageenan-Induced Paw Edema Assay

Objective: To evaluate the in vivo anti-inflammatory activity of test compounds.

Principle: Carrageenan, when injected into the paw of a rodent, induces an acute inflammatory response characterized by edema (swelling). The ability of a test compound to reduce this swelling is a measure of its anti-inflammatory activity.

Methodology:

• Animals:

  • Use rats or mice of a specific strain and weight.

• Procedure:

  • Administer the test compound to the animals via a suitable route (e.g., oral or intraperitoneal) at various doses. A control group receives the vehicle, and a positive control group receives a known anti-inflammatory drug (e.g., indomethacin).

  • After a specific time (e.g., 30-60 minutes), inject a 1% solution of carrageenan into the sub-plantar region of the right hind paw of each animal.

  • Measure the paw volume or thickness using a plethysmometer or calipers at various time points after the carrageenan injection (e.g., 1, 2, 3, 4, and 5 hours).

• Data Analysis:

  • Calculate the percentage of inhibition of edema for each treatment group compared to the vehicle control group at each time point.

  • The formula for calculating the percentage of inhibition is: % Inhibition = [1 - (ΔV_treated / ΔV_control)] * 100 where ΔV is the change in paw volume.

Conclusion

Pyrazole propanoic acids represent a highly promising class of compounds with the potential to address unmet medical needs in the areas of inflammation, cancer, and pain management. Their structural versatility allows for the development of highly potent and selective inhibitors of key therapeutic targets. The information and protocols provided in this technical guide are intended to serve as a valuable resource for researchers dedicated to advancing the discovery and development of novel therapeutics based on this remarkable scaffold. Continued exploration of the structure-activity relationships and mechanisms of action of pyrazole propanoic acid derivatives will undoubtedly lead to the identification of new and improved drug candidates in the future.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Assaying Bcr-Abl kinase activity and inhibition in whole cell extracts by phosphorylation of substrates immobilized on agarose beads - PMC [pmc.ncbi.nlm.nih.gov]
• 4. bio-protocol.org [bio-protocol.org]
• 5. Measurement of cyclooxygenase inhibition using liquid chromatography-tandem mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 6. bio-protocol.org [bio-protocol.org]
• 7. researchgate.net [researchgate.net]
• 8. bio-protocol.org [bio-protocol.org]

An In-depth Technical Guide on the Core Mechanism of Action of 3-(4-acetyl-3,5-dimethyl-1H-pyrazol-1-yl)propanoic acid and Structurally Related Pyrazole Derivatives

Audience: Researchers, scientists, and drug development professionals.

Disclaimer: No specific studies on the mechanism of action of 3-(4-acetyl-3,5-dimethyl-1H-pyrazol-1-yl)propanoic acid have been identified in the public domain. This guide provides a detailed overview of the probable mechanism of action based on the well-documented activities of structurally similar pyrazole derivatives. The proposed mechanisms should be considered hypothetical until experimentally verified for the specific compound.

Introduction

Pyrazole-containing compounds represent a versatile scaffold in medicinal chemistry, exhibiting a wide range of biological activities. Numerous derivatives have been synthesized and evaluated for their therapeutic potential, with a significant number demonstrating potent anti-inflammatory, analgesic, and anticancer properties. This technical guide consolidates the existing knowledge on the mechanism of action of pyrazole derivatives, with a specific focus on the potential pathways targeted by 3-(4-acetyl-3,5-dimethyl-1H-pyrazol-1-yl)propanoic acid, based on its structural features.

The core structure, featuring a pyrazole ring substituted with acetyl, dimethyl, and propanoic acid moieties, suggests a likely role as a modulator of inflammatory pathways. The primary proposed mechanism of action for many biologically active pyrazole derivatives is the inhibition of key enzymes involved in the arachidonic acid cascade, namely cyclooxygenases (COX) and lipoxygenases (LOX).

Proposed Mechanism of Action: Inhibition of Inflammatory Pathways

The anti-inflammatory effects of many pyrazole derivatives are attributed to their ability to inhibit COX and LOX enzymes. These enzymes are crucial for the biosynthesis of prostaglandins and leukotrienes, respectively, which are potent inflammatory mediators.

1. Cyclooxygenase (COX) Inhibition:

The COX enzyme exists in two main isoforms, COX-1 and COX-2. COX-1 is constitutively expressed in most tissues and is responsible for the production of prostaglandins that regulate normal physiological functions. Conversely, COX-2 is an inducible enzyme that is upregulated at sites of inflammation and is a key target for anti-inflammatory drugs. Many pyrazole-containing non-steroidal anti-inflammatory drugs (NSAIDs), such as celecoxib, are selective COX-2 inhibitors.[1][2] This selectivity is a desirable trait as it reduces the gastrointestinal side effects associated with non-selective COX inhibitors.

2. Lipoxygenase (LOX) Inhibition:

Lipoxygenases, particularly 5-LOX and 15-LOX, are another class of enzymes involved in the inflammatory response. They catalyze the conversion of arachidonic acid to leukotrienes and lipoxins. Inhibition of LOX is a promising strategy for the treatment of inflammatory diseases. Several pyrazole derivatives have been reported to exhibit potent LOX inhibitory activity.[3][4][5]

The propanoic acid moiety in the target molecule is a common feature in many NSAIDs and may contribute to its binding to the active sites of these enzymes.

Signaling Pathways

The following diagrams illustrate the arachidonic acid cascade and the points of inhibition by pyrazole derivatives.

Caption: Arachidonic Acid Cascade and Inhibition by Pyrazole Derivatives.

Quantitative Data from Structurally Related Pyrazole Derivatives

The following table summarizes the in vitro inhibitory activities of various pyrazole derivatives against COX and LOX enzymes. This data provides a reference for the potential potency of 3-(4-acetyl-3,5-dimethyl-1H-pyrazol-1-yl)propanoic acid.

Compound Class	Target Enzyme	IC50 (µM)	Selectivity Index (COX-1/COX-2)	Reference
Pyrazole-hydrazone derivatives	COX-2	0.58 - 0.67	8.41 - 10.55	[6]
Pyrazole-hydrazone derivatives	5-LOX	1.92 - 2.31	-	[6]
Dihydropyrazole hybrids	Soybean LOX	0.35 - 2.5	-	[3]
Benzenesulfonamide pyrazoles	COX-2	0.019 - 0.061	13.10 - 22.21	[1]
Naphthyl-pyrazole derivatives	15-LOX	Potent Inhibition	-	[4]
Pyrazoline derivatives	Soybean LOX	80	-	[7][8]

Experimental Protocols

The following are generalized methodologies for key experiments used to evaluate the anti-inflammatory activity of pyrazole derivatives.

1. In Vitro Cyclooxygenase (COX-1 and COX-2) Inhibition Assay:

This assay determines the ability of a compound to inhibit the production of prostaglandins by COX enzymes.

• Principle: The assay measures the conversion of arachidonic acid to prostaglandin E2 (PGE2) by recombinant human COX-1 or COX-2.

• Procedure:

  • Recombinant COX-1 or COX-2 enzyme is pre-incubated with the test compound at various concentrations.

  • Arachidonic acid is added to initiate the enzymatic reaction.

  • The reaction is stopped after a defined incubation period.

  • The amount of PGE2 produced is quantified using an Enzyme-Linked Immunosorbent Assay (ELISA) kit.

  • The IC50 value (the concentration of the compound that inhibits 50% of the enzyme activity) is calculated.

Caption: Workflow for In Vitro COX Inhibition Assay.

2. In Vitro Lipoxygenase (LOX) Inhibition Assay:

This assay measures the ability of a compound to inhibit the activity of lipoxygenase.

• Principle: The assay spectrophotometrically measures the formation of hydroperoxides from a fatty acid substrate (e.g., linoleic acid or arachidonic acid) by the LOX enzyme.

• Procedure:

  • The test compound is pre-incubated with the LOX enzyme (e.g., soybean lipoxygenase).

  • The substrate (e.g., sodium linoleate) is added to start the reaction.

  • The increase in absorbance at a specific wavelength (e.g., 234 nm), corresponding to the formation of the conjugated diene hydroperoxide, is monitored over time.

  • The rate of reaction is calculated, and the percentage of inhibition by the test compound is determined.

  • The IC50 value is calculated.

Caption: Workflow for In Vitro LOX Inhibition Assay.

3. Carrageenan-Induced Paw Edema in Rats (In Vivo Anti-inflammatory Activity):

This is a widely used animal model to assess the acute anti-inflammatory activity of a compound.

• Principle: Carrageenan, when injected into the sub-plantar region of a rat's paw, induces a localized inflammatory response characterized by edema. The ability of a test compound to reduce this swelling is a measure of its anti-inflammatory effect.

• Procedure:

  • Animals are divided into control, standard (e.g., indomethacin), and test groups.

  • The test compound or vehicle is administered orally or intraperitoneally.

  • After a specific time, carrageenan is injected into the paw.

  • The paw volume is measured at different time intervals using a plethysmometer.

  • The percentage of inhibition of edema is calculated for each group relative to the control group.

Other Potential Mechanisms of Action

While inhibition of COX and LOX pathways is the most probable mechanism of action, other biological activities have been reported for pyrazole derivatives and should be considered for future investigation of 3-(4-acetyl-3,5-dimethyl-1H-pyrazol-1-yl)propanoic acid:

• Anticancer Activity: Some pyrazole derivatives have shown antiproliferative effects and the ability to induce apoptosis in cancer cell lines.[9]

• Antioxidant Activity: The pyrazole scaffold is present in compounds that exhibit significant antioxidant and radical scavenging properties.[10]

• Antimicrobial Activity: Certain pyrazole derivatives have demonstrated activity against various bacterial and fungal strains.

Conclusion

Based on the extensive literature on structurally related compounds, the most probable mechanism of action for 3-(4-acetyl-3,5-dimethyl-1H-pyrazol-1-yl)propanoic acid is the inhibition of cyclooxygenase and/or lipoxygenase enzymes, leading to a reduction in the production of pro-inflammatory mediators. This positions the compound as a potential candidate for development as an anti-inflammatory agent. However, it is crucial to emphasize that experimental validation is necessary to confirm this proposed mechanism and to evaluate its specific activity and selectivity profile. Further studies are also warranted to explore other potential biological activities of this compound.

References

• 1. New pyrazole derivatives: Synthesis, anti-inflammatory activity, cycloxygenase inhibition assay and evaluation of mPGES - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Review of the recent advances of pyrazole derivatives as selective COX-2 inhibitors for treating inflammation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Microwave Assisted Synthesis of Antioxidant Dihydro-Pyrazole Hybrids as Possible Lipoxygenase Inhibitors | MDPI [mdpi.com]
• 4. Design, synthesis, molecular modelling and biological evaluation of novel 3-(2-naphthyl)-1-phenyl-1H-pyrazole derivatives as potent antioxidants and 15-Lipoxygenase inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Pyrazole Derivatives of Medically Relevant Phenolic Acids: Insight into Antioxidative and Anti-LOX Activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Pyrazole-hydrazone derivatives as anti-inflammatory agents: Design, synthesis, biological evaluation, COX-1,2/5-LOX inhibition and docking study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. mdpi.com [mdpi.com]
• 8. Pyrazoles and Pyrazolines as Anti-Inflammatory Agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Novel pyrazole-based COX-2 inhibitors as potential anticancer agents: Design, synthesis, cytotoxic effect against resistant cancer cells, cell cycle arrest, apoptosis induction and dual EGFR/Topo-1 inhibition - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Inside the Mechanism of Action of Three Pyrazole Derivatives in Human Platelets and Endothelial Cells - PMC [pmc.ncbi.nlm.nih.gov]

In Silico Prediction of Biological Activity for Pyrazole Compounds: A Technical Guide

Abstract: This technical guide provides a comprehensive overview of the in silico methods used to predict the biological activity of pyrazole compounds, a critical scaffold in modern drug discovery. Pyrazole derivatives have demonstrated a wide array of pharmacological activities, including anticancer, antibacterial, anti-inflammatory, and enzyme inhibitory properties.[1][2][3][4][5] This document is intended for researchers, scientists, and drug development professionals, offering detailed methodologies for key computational techniques, a structured presentation of quantitative data from recent studies, and visualizations of relevant biological pathways and experimental workflows. The guide focuses on three core in silico approaches: Quantitative Structure-Activity Relationship (QSAR), molecular docking, and pharmacophore modeling, providing a foundational understanding for the rational design and virtual screening of novel pyrazole-based therapeutic agents.

Introduction to Pyrazole Compounds in Drug Discovery

Pyrazoles are five-membered heterocyclic compounds containing two adjacent nitrogen atoms, a structure that imparts unique physicochemical properties, making them a "privileged scaffold" in medicinal chemistry.[5] Their structural versatility allows for extensive functionalization, enabling the fine-tuning of their biological activity.[3] Pyrazole-containing drugs, such as the anti-inflammatory agent Celecoxib and the erectile dysfunction medication Sildenafil, underscore the therapeutic potential of this chemical class.[4] The ability of pyrazole derivatives to modulate the activity of various enzymes and receptors makes them attractive candidates for the development of novel therapeutics against a multitude of diseases.[4][5]

Computational approaches, or in silico methods, have become indispensable in accelerating the drug discovery process. These methods allow for the rapid screening of large compound libraries, prediction of biological activity, and elucidation of mechanisms of action at a molecular level, thereby reducing the time and cost associated with experimental studies. This guide delves into the application of these powerful computational tools to the study of pyrazole compounds.

Core In Silico Methodologies

The prediction of biological activity for pyrazole compounds heavily relies on a combination of ligand-based and structure-based in silico methods.

2.1. Quantitative Structure-Activity Relationship (QSAR)

QSAR modeling is a computational technique that aims to establish a mathematical relationship between the chemical structure of a series of compounds and their biological activity.[6][7] For pyrazole derivatives, QSAR studies have been instrumental in identifying the key molecular descriptors that govern their therapeutic effects.[6][7][8]

2.1.1. Experimental Protocol: 2D and 3D-QSAR Model Development

• Data Set Preparation:

  • A series of pyrazole derivatives with experimentally determined biological activities (e.g., IC50 or MIC values) is collected.

  • The biological activity data is converted to a logarithmic scale (e.g., pIC50 = -log(IC50)).

  • The dataset is divided into a training set (typically 70-80% of the compounds) to build the model and a test set to validate its predictive power.

• Molecular Structure Optimization:

  • The 2D structures of the pyrazole analogs are sketched using chemical drawing software.

  • These structures are then converted to 3D and their geometries are optimized using molecular mechanics force fields (e.g., MMFF94) followed by quantum mechanical methods (e.g., Density Functional Theory) to obtain low-energy conformations.[9]

• Descriptor Calculation:

  • A wide range of molecular descriptors are calculated for each molecule. These can include:

    • 1D descriptors: Molecular weight, logP, number of hydrogen bond donors/acceptors.

    • 2D descriptors: Topological indices, connectivity indices.

    • 3D descriptors: Steric (CoMFA) and electrostatic fields, as well as hydrophobic, hydrogen bond donor, and acceptor fields (CoMSIA).[10]

• Model Building and Validation:

  • Statistical methods such as Multiple Linear Regression (MLR), Partial Least Squares (PLS), or machine learning algorithms are used to build the QSAR model by correlating the descriptors with the biological activity.

  • The model is validated internally using cross-validation techniques (e.g., leave-one-out) to assess its robustness and predictive ability (q²).

  • External validation is performed using the test set to evaluate the model's performance on new data (r²_pred).[11]

2.2. Molecular Docking

Molecular docking is a structure-based method that predicts the preferred orientation of a ligand (in this case, a pyrazole derivative) when bound to a specific protein target.[12] It provides insights into the binding mode, binding affinity, and key molecular interactions (e.g., hydrogen bonds, hydrophobic interactions) between the ligand and the protein's active site.[2]

2.2.1. Experimental Protocol: Molecular Docking of Pyrazole Derivatives

• Protein and Ligand Preparation:

  • The 3D crystal structure of the target protein is obtained from the Protein Data Bank (PDB).

  • Water molecules and co-crystallized ligands are typically removed, and polar hydrogens and charges are added to the protein.

  • The 3D structures of the pyrazole ligands are prepared and their energy is minimized.

• Binding Site Identification and Grid Generation:

  • The binding site of the protein is defined, often based on the location of a co-crystallized ligand or through binding site prediction algorithms.

  • A grid box is generated around the binding site to define the search space for the docking algorithm.

• Docking Simulation:

  • A docking program (e.g., AutoDock, GOLD, Glide) is used to systematically explore different conformations and orientations of the ligand within the protein's binding site.[13][14]

  • A scoring function is used to estimate the binding affinity (e.g., in kcal/mol) for each docked pose.

• Analysis of Results:

  • The docked poses are ranked based on their binding scores.

  • The pose with the lowest binding energy is typically considered the most favorable.

  • The interactions between the ligand and the protein residues are visualized and analyzed to understand the molecular basis of binding.

2.3. Pharmacophore Modeling

Pharmacophore modeling is a ligand-based approach that identifies the essential 3D arrangement of chemical features (e.g., hydrogen bond donors/acceptors, hydrophobic regions, aromatic rings) that are necessary for a molecule to exert a specific biological activity.[15][16]

2.3.1. Experimental Protocol: Ligand-Based Pharmacophore Model Generation

• Ligand Set Selection:

  • A set of active pyrazole compounds is selected.

  • The set should ideally include structurally diverse molecules with a range of activities.

• Conformational Analysis:

  • Multiple conformations for each ligand are generated to ensure that the bioactive conformation is included in the analysis.

• Pharmacophore Feature Identification and Alignment:

  • Common chemical features present in the active molecules are identified.

  • The molecules are aligned based on these common features.

• Model Generation and Validation:

  • A pharmacophore model is generated that represents the 3D arrangement of the essential features.

  • The model is validated by its ability to distinguish between active and inactive molecules from a database. A good model should retrieve a high percentage of active compounds.

Data Presentation: Biological Activities of Pyrazole Compounds

The following tables summarize quantitative data from various in silico studies on pyrazole derivatives, showcasing their diverse biological activities.

Table 1: Anticancer Activity of Pyrazole Derivatives

Compound ID	Cancer Cell Line	Target	IC50 (µM)	Binding Energy (kcal/mol)	Reference
Compound 10	MCF7	Tubulin	2.78	-	[17]
Compound 8	Multiple	Tubulin	0.0248	-	[17]
Compound 9	Multiple	Tubulin	0.028	-	[17]
Compound 33	Multiple	CDK2	< 23.7	-	[17]
Compound 34	Multiple	CDK2	< 23.7	-	[17]
Compound 51	MCF7	EGFR/CDK2	20.70	-	[17]
Compound 2b	-	CDK2	-	-10.35 (kJ/mol)	[12]
Compound 1b	-	VEGFR-2	-	-10.09 (kJ/mol)	[12]
Compound 1d	-	Aurora A	-	-8.57 (kJ/mol)	[12]
Compound 3f	HeLa, MCF-7	-	11.53, 11.37	-	[18]

Table 2: Antimicrobial Activity of Pyrazole Derivatives

Compound ID	Microorganism	MIC (µg/mL)	Target	Binding Energy (kcal/mol)	Reference
Compound 7b	Various Bacteria	-	-	-	[1]
Compound 8b	Various Bacteria	-	-	-	[1]
Pyrazolone G	E. coli	19	-	-	[19]
Pyrazolone G	S. aureus	19	-	-	[19]
Pyrazolone G	P. aeruginosa	20	-	-	[19]
Compound 4k	B. subtilis	8	TMK	-	[15]
Compound D1	-	-	DNA gyrase	-	[20][21]

Table 3: Enzyme Inhibition by Pyrazole Derivatives

Compound ID	Enzyme	KI (nM)	IC50 (nM)	Reference
Compound 6	hCA I	5.13	23.87	[22][23]
Compound 10	hCA I	16.9	24.37	[22][23]
Compound 6	hCA II	11.77	-	[22][23]
Compound 10	hCA II	67.39	-	[22][23]

Table 4: QSAR Model Performance Metrics

Study Focus	Model Type	r²	q²	Reference
Anticancer (EGFR)	CoMFA	0.92	0.58	[10]
Anticancer (EGFR)	CoMSIA	0.90	0.73	[10]
Antibacterial	3D-QSAR	0.9031	0.9004	[20][21]
Anti-tubercular	3D-QSAR	0.97	0.77	[24]
Anticancer (HT-29)	2D-QSAR	0.9395	0.8744	[11]

Visualization of Workflows and Pathways

Visual diagrams are crucial for understanding the complex relationships in in silico drug design. The following diagrams, generated using Graphviz, illustrate a typical workflow and a relevant signaling pathway.

4.1. In Silico Prediction Workflow

A generalized workflow for the in silico prediction of biological activity.

4.2. Simplified Kinase Inhibition Signaling Pathway

Many pyrazole derivatives act as kinase inhibitors, interfering with cell signaling pathways crucial for cancer cell proliferation.

Simplified representation of a kinase signaling pathway and the inhibitory action of pyrazole compounds.

ADMET Prediction

In addition to predicting biological activity, in silico tools are also used to assess the Absorption, Distribution, Metabolism, Excretion, and Toxicity (ADMET) properties of drug candidates.[18][25][26][27] Early prediction of poor ADMET properties can help to reduce the attrition rate of compounds in later stages of drug development. Various web-based tools and software packages are available to predict properties such as aqueous solubility, blood-brain barrier permeability, cytochrome P450 inhibition, and potential toxicities.[25][26]

Conclusion

The in silico prediction of biological activity has become a cornerstone in the discovery and development of novel pyrazole-based therapeutic agents. Methodologies such as QSAR, molecular docking, and pharmacophore modeling provide powerful platforms for understanding structure-activity relationships, elucidating binding mechanisms, and guiding the design of more potent and selective compounds. This technical guide has outlined the core principles and provided standardized protocols for these techniques, supported by quantitative data and visual representations to aid researchers in this dynamic field. The continued integration of these computational approaches will undoubtedly accelerate the journey of pyrazole derivatives from promising scaffolds to clinically effective drugs.

References

• 1. eurekaselect.com [eurekaselect.com]
• 2. longdom.org [longdom.org]
• 3. Synthesis and biological profiling of novel pyrazoles as antioxidant, antibacterial, and antimitotic agents: An <i>in vitro</i> and <i>in silico</i> approach - Arabian Journal of Chemistry [arabjchem.org]
• 4. Synthesis, characterization, biological activities, and computational studies of pyrazolyl–thiazole derivatives of thiophene - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Frontiers | Heterocyclic Compounds: Pharmacology of Pyrazole Analogs From Rational Structural Considerations [frontiersin.org]
• 6. eu-opensci.org [eu-opensci.org]
• 7. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. Molecular docking of 1H-pyrazole derivatives to receptor tyrosine kinase and protein kinase for screening potential inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 13. ijpbs.com [ijpbs.com]
• 14. neuroquantology.com [neuroquantology.com]
• 15. Synthesis, antimicrobial activity, pharmacophore modeling and molecular docking studies of new pyrazole-dimedone hybrid architectures - PMC [pmc.ncbi.nlm.nih.gov]
• 16. ijarsct.co.in [ijarsct.co.in]
• 17. mdpi.com [mdpi.com]
• 18. Design, Synthesis, In Silico ADMET Studies and Anticancer Activity of Some New Pyrazoline and Benzodioxole Derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. eu-opensci.org [eu-opensci.org]
• 20. researchgate.net [researchgate.net]
• 21. discovery.researcher.life [discovery.researcher.life]
• 22. tandfonline.com [tandfonline.com]
• 23. Design, synthesis and molecular modelling studies of some pyrazole derivatives as carbonic anhydrase inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 24. Discovery of newer pyrazole derivatives with potential anti-tubercular activity via 3D-QSAR based pharmacophore modelling, virtual screening, molecular docking and molecular dynamics simulation studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 25. ajol.info [ajol.info]
• 26. Pyrazole, imidazole and triazole: In silico, docking and ADMET studies against SARS-CoV-2 - PMC [pmc.ncbi.nlm.nih.gov]
• 27. Pyrazole, imidazole and triazole: In silico, docking and ADMET studies against SARS-CoV-2 - PubMed [pubmed.ncbi.nlm.nih.gov]

The Genesis and Evolution of Pyrazole-Based Carboxylic Acids: An In-Depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the discovery, history, and development of pyrazole-based carboxylic acids, a class of heterocyclic compounds that has become a cornerstone in modern medicinal chemistry. From their initial synthesis in the late 19th century to their contemporary application in blockbuster drugs, this document traces the scientific journey of these versatile molecules. We will delve into their synthesis, mechanism of action, and quantitative biological data, offering detailed experimental protocols and visual representations of key pathways to support researchers and professionals in the field of drug development.

A Historical Overview: From Knorr's Discovery to Modern Therapeutics

The story of pyrazoles begins in 1883 with the German chemist Ludwig Knorr. While attempting to synthesize a quinoline derivative, Knorr serendipitously discovered a new class of five-membered heterocyclic compounds containing two adjacent nitrogen atoms, which he named "pyrazoles".[1][2][3] His seminal work involved the condensation of a β-ketoester, ethyl acetoacetate, with phenylhydrazine, leading to the formation of 1-phenyl-3-methyl-5-pyrazolone.[1][2][4] This reaction, now famously known as the Knorr Pyrazole Synthesis , laid the foundational stone for pyrazole chemistry.[1][4][5]

While Knorr's initial discovery did not directly yield a pyrazole carboxylic acid, the versatility of the pyrazole scaffold was quickly recognized. The first synthesis of the parent pyrazole was achieved by Buchner in 1889 through the decarboxylation of pyrazole-3,4,5-tricarboxylic acid.[3] Throughout the late 19th and early 20th centuries, chemists explored various synthetic routes to functionalize the pyrazole ring, including the introduction of carboxylic acid moieties. These early pyrazole derivatives, such as antipyrine (a pyrazolone derivative), found widespread use as analgesics and antipyretics, marking the first wave of pyrazole-based medicines.[6]

The mid-20th century saw the development of other notable pyrazole-containing drugs, such as the non-steroidal anti-inflammatory drug (NSAID) phenylbutazone, used in the treatment of arthritis.[6] However, it was the discovery of the two isoforms of the cyclooxygenase (COX) enzyme, COX-1 and COX-2, in the early 1990s that truly revolutionized the field and propelled pyrazole-based carboxylic acids into the spotlight.[3] This discovery led to the hypothesis that selective inhibition of COX-2 could provide potent anti-inflammatory and analgesic effects while minimizing the gastrointestinal side effects associated with non-selective NSAIDs that also inhibit the protective COX-1 enzyme.[3]

This hypothesis culminated in the rational design and discovery of celecoxib , a selective COX-2 inhibitor, by a team at the Searle division of Monsanto in the 1990s.[3] Celecoxib, with its central pyrazole ring, a trifluoromethyl group, and a sulfonamide moiety, demonstrated significant anti-inflammatory efficacy with a reduced risk of gastrointestinal complications.[7] Its approval by the U.S. Food and Drug Administration (FDA) in 1998 marked a new era in anti-inflammatory therapy and solidified the importance of the pyrazole scaffold in modern drug discovery.[3]

Beyond their celebrated role as COX-2 inhibitors, pyrazole-based carboxylic acids have demonstrated a broad spectrum of biological activities, including antimicrobial, antifungal, antiviral, and anticancer properties, making them a subject of ongoing research and development.[8][9]

Key Synthetic Methodologies and Experimental Protocols

The synthesis of pyrazole-based carboxylic acids can be achieved through several strategic approaches. The choice of method often depends on the desired substitution pattern on the pyrazole ring.

The Knorr Pyrazole Synthesis and Related Cyclocondensations

The Knorr synthesis remains a fundamental and widely used method for constructing the pyrazole ring. It involves the cyclocondensation of a 1,3-dicarbonyl compound with a hydrazine derivative.[1][4][5] To obtain a pyrazole carboxylic acid or its ester, a β-ketoester is a common starting material.

• Materials:

  • Phenylhydrazine (10.8 g, 0.1 mol)

  • Ethyl acetoacetate (13.0 g, 0.1 mol)

  • Glacial acetic acid (catalytic amount)

  • Ethanol

• Procedure:

  • In a round-bottom flask equipped with a reflux condenser, combine phenylhydrazine and ethyl acetoacetate in ethanol.

  • Add a few drops of glacial acetic acid to catalyze the reaction.

  • Heat the mixture to reflux for 2-4 hours, monitoring the reaction progress by thin-layer chromatography (TLC).

  • Upon completion, allow the reaction mixture to cool to room temperature.

  • The product will precipitate out of the solution. If not, the solvent can be partially evaporated to induce crystallization.

  • Collect the solid product by vacuum filtration and wash with cold ethanol.

  • Recrystallize the crude product from ethanol to obtain pure 1-phenyl-3-methyl-5-pyrazolone.

Synthesis of Pyrazole-4-Carboxylic Acids

A common route to pyrazole-4-carboxylic acids involves the Vilsmeier-Haack reaction on a hydrazone to form a pyrazole-4-carboxaldehyde, which is then oxidized to the carboxylic acid. An alternative method starts from a halogenated pyrazole.

• Materials:

  • 4-Bromopyrazole (3.82 g, 0.026 mol)

  • n-Butyllithium (2.4 M in hexane, 21.7 mL, 0.052 mol)

  • Dry diethyl ether

  • Dry ice (solid CO₂)

  • Hydrochloric acid (for acidification)

• Procedure:

  • In a flame-dried, three-necked flask under an inert atmosphere (e.g., argon), dissolve 4-bromopyrazole in dry diethyl ether.

  • Cool the solution to -78 °C using a dry ice/acetone bath.

  • Slowly add the n-butyllithium solution dropwise over 40 minutes, maintaining the temperature at -78 °C.

  • Stir the reaction mixture at -78 °C for 3.5 hours.

  • Warm the solution to room temperature and stir for an additional 5 hours.

  • Cool the reaction mixture again to -78 °C and carefully add crushed dry ice in small portions.

  • Allow the mixture to warm to room temperature and stir overnight.

  • Quench the reaction by adding water.

  • Separate the aqueous layer and wash the organic layer with water.

  • Combine the aqueous layers and acidify with hydrochloric acid to precipitate the product.

  • Collect the solid by vacuum filtration, wash with cold water, and dry to yield pyrazole-4-carboxylic acid.

Synthesis of Pyrazole-3- and -5-Carboxylic Acids

The synthesis of pyrazole-3- and -5-carboxylic acids can often be achieved through the oxidation of the corresponding methyl- or formylpyrazoles. Cycloaddition reactions also provide a powerful route to these isomers.

• Materials:

  • 4-Bromo-3-methylpyrazole (0.05 mol)

  • Potassium permanganate (0.15 mol)

  • Water

  • Concentrated hydrochloric acid

• Procedure:

  • In a three-necked flask equipped with a stirrer, thermometer, and reflux condenser, add 4-bromo-3-methylpyrazole to water.

  • Heat the mixture to 90 °C with stirring.

  • Add potassium permanganate in portions over the course of the reaction, maintaining the temperature. The reaction is typically complete in about 8 hours.

  • After the reaction is complete, cool the mixture to room temperature and filter to remove the manganese dioxide byproduct. Wash the filter cake with water.

  • Concentrate the filtrate, cool to 0 °C, and adjust the pH to 3 with concentrated hydrochloric acid to precipitate the product.

  • Filter the solid and dry to obtain 4-bromo-1H-pyrazole-3-carboxylic acid.

• Materials:

  • 4,4,4-Trifluoro-1-(p-tolyl)butane-1,3-dione

  • 4-Sulfamoylphenylhydrazine hydrochloride

  • Ethanol

• Procedure:

  • Prepare a solution of 4,4,4-trifluoro-1-(p-tolyl)butane-1,3-dione in ethanol in a reaction vessel equipped with a reflux condenser and a stirrer.

  • Add 4-sulfamoylphenylhydrazine hydrochloride to the solution.

  • Heat the reaction mixture to reflux and maintain for several hours until the reaction is complete (monitored by TLC).

  • Cool the reaction mixture to room temperature to allow the product to crystallize.

  • Collect the crude product by vacuum filtration.

  • Purify the crude product by recrystallization from a suitable solvent system (e.g., ethyl acetate/heptane) to yield pure celecoxib.

Quantitative Data on Biological Activities

The biological activities of pyrazole-based carboxylic acids are diverse. The following tables summarize key quantitative data for some representative compounds.

Table 1: COX-1 and COX-2 Inhibitory Activity of Selected Pyrazole-Based Carboxylic Acid Derivatives

Compound	COX-1 IC₅₀ (µM)	COX-2 IC₅₀ (µM)	Selectivity Index (COX-1/COX-2)	Reference
Celecoxib	>100	0.04	>2500	[10]
PYZ10	-	0.0000283	-	[11]
PYZ11	-	0.0002272	-	[11]
PYZ3	-	0.011	-	[11]
PYZ28	>50	0.26	>192.3	[11]
5u	130.64	1.79	72.95	[10]
5s	164.44	2.51	65.51	[10]

Note: IC₅₀ values can vary depending on the specific assay conditions.

Table 2: Antimicrobial Activity of Selected Pyrazole-Based Carboxylic Acid Derivatives

Compound	Organism	MIC (µg/mL)	Reference
Compound 3	E. coli	0.25	[12]
Compound 4	S. epidermidis	0.25	[12]
Compound 2h	Gram-positive bacteria	6.25	[13]
Ciprofloxacin (Reference)	E. coli	0.5	[12]
Ciprofloxacin (Reference)	Gram-positive bacteria	6.25	[13]
5c	E. coli	6.25	[14]
5c	K. pneumoniae	6.25	[14]

MIC: Minimum Inhibitory Concentration

Table 3: Antifungal and Antiviral Activity of Selected Pyrazole-Based Carboxylic Acid Derivatives

Compound	Activity	Target	IC₅₀/EC₅₀ (µM)	Reference
Compound 2	Antifungal	A. niger	1 (MIC)	[12]
Compound 3	Antifungal	M. audouinii	0.5 (MIC)	[12]
17	Antiviral	DENV2proHeLa	9.7 (EC₅₀)	[9]
30	Antiviral	DENV-2	4.1 (EC₅₀)	[9]
53	Antiviral	DENV2proHeLa	2.2 (EC₅₀)	[9]
50	Antiviral	DENV Protease	7.9 (IC₅₀)	[9]
50	Antiviral	ZIKV Protease	8.3 (IC₅₀)	[9]

IC₅₀: Half-maximal inhibitory concentration; EC₅₀: Half-maximal effective concentration; MIC: Minimum Inhibitory Concentration

Signaling Pathways and Mechanisms of Action

The therapeutic effects of pyrazole-based carboxylic acids are rooted in their interaction with specific biological pathways. The most well-characterized of these is the inhibition of the COX-2 enzyme.

The COX-2 Signaling Pathway

Cyclooxygenase (COX) enzymes are responsible for the conversion of arachidonic acid into prostaglandins, which are key mediators of inflammation, pain, and fever.[15][16] COX-1 is constitutively expressed and plays a role in physiological functions, while COX-2 is induced by inflammatory stimuli.[5][16] Selective COX-2 inhibitors like celecoxib block the production of prostaglandins at the site of inflammation, thereby reducing pain and swelling with a lower risk of gastrointestinal side effects compared to non-selective NSAIDs.[17]

COX-2 Signaling Pathway and Inhibition by Celecoxib.

Experimental Workflow for Synthesis and Evaluation

The development of novel pyrazole-based carboxylic acids typically follows a structured workflow from synthesis to biological evaluation.

General experimental workflow for the development of pyrazole-based carboxylic acids.

Conclusion

From a serendipitous discovery in the 19th century to the cornerstone of modern anti-inflammatory therapy, pyrazole-based carboxylic acids have had a remarkable journey. Their versatile synthesis and diverse biological activities continue to make them a fertile ground for drug discovery. This technical guide has provided a historical perspective, detailed experimental protocols, quantitative biological data, and a glimpse into the signaling pathways they modulate. It is our hope that this comprehensive overview will serve as a valuable resource for researchers and scientists working to unlock the full potential of this remarkable class of compounds.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. benchchem.com [benchchem.com]
• 4. The biosynthesis and metabolism of prostaglandins - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Synthesis of Prostaglandins (PG) and Thromboxanes (TX) | Pathway - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. Recent Advancement in Drug Design and Discovery of Pyrazole Biomolecules as Cancer and Inflammation Therapeutics - PMC [pmc.ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]
• 8. researchgate.net [researchgate.net]
• 9. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 10. Synthesis, anti-inflammatory, analgesic, COX1/2-inhibitory activity, and molecular docking studies of hybrid pyrazole analogues - PMC [pmc.ncbi.nlm.nih.gov]
• 11. pubs.acs.org [pubs.acs.org]
• 12. Anti-inflammatory and antimicrobial activities of novel pyrazole analogues - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Synthesis and biological evaluation of pyrazolylthiazole carboxylic acids as potent anti-inflammatory-antimicrobial agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. biointerfaceresearch.com [biointerfaceresearch.com]
• 15. bio.libretexts.org [bio.libretexts.org]
• 16. Prostaglandin - Wikipedia [en.wikipedia.org]
• 17. What are COX-2 inhibitors and how do they work? [synapse.patsnap.com]

An In-depth Technical Guide on the Solubility and Stability of 3-(4-acetyl-3,5-dimethyl-1H-pyrazol-1-yl)propanoic acid

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides a comprehensive overview based on the chemical structure of 3-(4-acetyl-3,5-dimethyl-1H-pyrazol-1-yl)propanoic acid and data from structurally related compounds. No specific experimental data for this exact molecule was found in the public domain. The information presented herein, particularly quantitative data, should be considered predictive and requires experimental validation.

Introduction

3-(4-acetyl-3,5-dimethyl-1H-pyrazol-1-yl)propanoic acid is a molecule featuring a substituted pyrazole ring linked to a propanoic acid moiety. Pyrazole derivatives are a significant class of heterocyclic compounds in medicinal chemistry, known for a wide range of biological activities, including anti-inflammatory, analgesic, and anticancer effects[1][2][3][4][5]. The propanoic acid group suggests that the compound is a weak acid, which will significantly influence its physicochemical properties such as solubility and permeability. Understanding the solubility and stability of this compound is crucial for its development as a potential therapeutic agent, impacting formulation, bioavailability, and shelf-life.

Physicochemical Properties

The physicochemical properties of 3-(4-acetyl-3,5-dimethyl-1H-pyrazol-1-yl)propanoic acid are predicted based on its structural components: a substituted pyrazole core and a carboxylic acid tail.

Solubility Profile

The solubility of a compound is a critical factor for its absorption and distribution in vivo. For an ionizable compound like this, solubility is highly dependent on the pH of the medium[6][7].

• Aqueous Solubility: The presence of the carboxylic acid group suggests that the aqueous solubility will be low at acidic pH (where the molecule is in its neutral form) and will increase significantly at pH values above its pKa, as the carboxylate salt is more soluble[8]. The pyrazole ring itself has a relatively non-polar character, which may limit intrinsic solubility[9][10].

• Organic Solvents: Pyrazole derivatives are generally more soluble in organic solvents like ethanol, methanol, and acetone[9][10]. The solubility in non-polar solvents is expected to be moderate.

Table 1: Predicted Solubility of 3-(4-acetyl-3,5-dimethyl-1H-pyrazol-1-yl)propanoic acid in Various Solvents

Solvent	Predicted Solubility	Rationale
Water (pH 2)	Low	The carboxylic acid is protonated and the molecule is in its neutral, less soluble form.
Water (pH 7.4)	Moderate to High	The carboxylic acid is deprotonated, forming a more soluble carboxylate salt.
Ethanol	High	Good solvation of both the pyrazole ring and the carboxylic acid group.
Methanol	High	Similar to ethanol, provides good solvation.
Acetone	Moderate	Can solvate the molecule, but to a lesser extent than alcohols.
Dichloromethane	Low to Moderate	The polarity may not be optimal for the carboxylic acid group.
Hexane	Very Low	The molecule is too polar to be soluble in non-polar solvents.

Stability Profile

The stability of a pharmaceutical compound is its capacity to remain within established specifications to maintain its identity, strength, quality, and purity. Degradation can be influenced by factors such as pH, temperature, light, and oxygen[11][12].

• Hydrolytic Stability: The molecule contains an acetyl group and a carboxylic acid, but no ester or amide bonds that are highly susceptible to hydrolysis[11][12]. The pyrazole ring itself is generally stable to hydrolysis[13]. However, extreme pH conditions and high temperatures could potentially lead to degradation.

• Oxidative Stability: While the pyrazole ring is relatively stable, other parts of the molecule could be susceptible to oxidation[14].

• Photostability: Many aromatic and heterocyclic compounds are sensitive to light. Photostability testing is crucial to determine if the compound degrades upon exposure to UV or visible light[14].

Table 2: Predicted Stability of 3-(4-acetyl-3,5-dimethyl-1H-pyrazol-1-yl)propanoic acid under Stress Conditions

Condition	Predicted Stability	Potential Degradation Pathway
Acidic (pH 1-3)	Moderately Stable	Potential for slow degradation of the acetyl group or pyrazole ring at elevated temperatures.
Neutral (pH 6-8)	Stable	Generally stable under neutral conditions.
Basic (pH 9-12)	Moderately Stable	Potential for base-catalyzed degradation reactions.
Oxidative (e.g., H₂O₂)	Potentially Unstable	Oxidation of the pyrazole ring or methyl groups.
Thermal (e.g., >60°C)	Potentially Unstable	General acceleration of degradation processes.
Photolytic (UV/Vis)	Potentially Unstable	Photochemical degradation of the pyrazole ring system.

Experimental Protocols

To definitively determine the solubility and stability of 3-(4-acetyl-3,5-dimethyl-1H-pyrazol-1-yl)propanoic acid, the following experimental protocols are recommended.

Solubility Determination

3.1.1. Kinetic Solubility Assay

This high-throughput method is useful for early-stage drug discovery[15][16][17][18].

• Objective: To rapidly assess the solubility of the compound from a DMSO stock solution.

• Methodology:

  • Prepare a stock solution of the test compound in DMSO (e.g., 10 mM).

  • In a 96-well microtiter plate, add a small volume of the DMSO stock solution to an aqueous buffer (e.g., phosphate-buffered saline, PBS) at various pH values (e.g., 2.0, 5.0, 7.4).

  • Mix and incubate the plate at a controlled temperature (e.g., 25°C) for a specified time (e.g., 2 hours)[19].

  • Measure the turbidity of the solution using a nephelometer to detect precipitation.

  • Alternatively, filter the solution to remove any precipitate and quantify the concentration of the dissolved compound in the filtrate using LC-MS/MS or UV-Vis spectroscopy[16][19].

3.1.2. Thermodynamic (Shake-Flask) Solubility Assay

This method determines the equilibrium solubility and is considered the gold standard[19][20][21].

• Objective: To determine the equilibrium solubility of the solid compound.

• Methodology:

  • Add an excess amount of the solid compound to a series of vials containing buffers of different pH values (e.g., pH 1.2, 4.5, 6.8, 7.4).

  • Agitate the vials at a constant temperature (e.g., 25°C or 37°C) for an extended period (e.g., 24-48 hours) to ensure equilibrium is reached[19].

  • After incubation, filter the samples to remove undissolved solid.

  • Analyze the concentration of the dissolved compound in the filtrate by a validated analytical method such as HPLC-UV[21].

Caption: Workflow for Kinetic and Thermodynamic Solubility Assays.

Stability Testing

Stability testing should be conducted according to ICH guidelines[22][23][24][25][26].

3.2.1. Forced Degradation (Stress Testing)

• Objective: To identify potential degradation products and pathways and to develop a stability-indicating analytical method[14].

• Methodology:

  • Subject solutions of the compound to various stress conditions:

    • Acidic Hydrolysis: 0.1 M HCl at 60°C for 24 hours.

    • Basic Hydrolysis: 0.1 M NaOH at 60°C for 24 hours.

    • Neutral Hydrolysis: Water at 80°C for 24 hours.

    • Oxidative Degradation: 3% H₂O₂ at room temperature for 24 hours.

    • Photodegradation: Expose the solution to light providing an overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt hours/square meter.

    • Thermal Degradation: Heat the solid compound at a high temperature (e.g., 80°C) for 48 hours.

  • Analyze the stressed samples using a stability-indicating HPLC method to separate the parent compound from any degradation products.

  • Characterize the structure of significant degradation products using LC-MS/MS and NMR.

Caption: Workflow for Forced Degradation Studies.

3.2.2. Long-Term and Accelerated Stability Studies

• Objective: To determine the shelf-life and recommended storage conditions for the drug product[22][23][24][25][26][27][28][29][30][31].

• Methodology:

  • Store samples of the drug substance or product in its proposed packaging at various conditions as per ICH guidelines.

  • Long-Term: 25°C ± 2°C / 60% RH ± 5% RH for a minimum of 12 months[23][25].

  • Intermediate: 30°C ± 2°C / 65% RH ± 5% RH for a minimum of 6 months[23][25].

  • Accelerated: 40°C ± 2°C / 75% RH ± 5% RH for a minimum of 6 months[23][25][28].

  • Pull samples at specified time points (e.g., 0, 3, 6, 9, 12, 18, 24, 36 months for long-term; 0, 3, 6 months for accelerated) and analyze for appearance, assay, degradation products, and other relevant quality attributes[24][29][31].

Potential Signaling Pathways

Pyrazole derivatives have been reported to interact with a variety of biological targets, often acting as inhibitors of kinases or other enzymes[32][33][34]. For instance, some pyrazole-containing drugs are known to inhibit Bruton's tyrosine kinase (BTK), which is involved in B-cell receptor signaling pathways crucial for the proliferation and survival of certain cancer cells[32][34]. Other pyrazole derivatives have shown activity against kinases in the MAP kinase pathway[32].

Caption: Hypothetical Inhibition of the MAPK Signaling Pathway by a Pyrazole Compound.

Conclusion

References

• 1. Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. Review: biologically active pyrazole derivatives - New Journal of Chemistry (RSC Publishing) DOI:10.1039/C6NJ03181A [pubs.rsc.org]
• 4. Academic Strive | Synthesis and Biological Activities of Some Pyrazole Derivatives: A Comprehensive Review [academicstrive.com]
• 5. ias.ac.in [ias.ac.in]
• 6. Prediction of pH-dependent aqueous solubility of druglike molecules - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. pharmatutor.org [pharmatutor.org]
• 8. lup.lub.lu.se [lup.lub.lu.se]
• 9. solubilityofthings.com [solubilityofthings.com]
• 10. solubilityofthings.com [solubilityofthings.com]
• 11. pharmacy180.com [pharmacy180.com]
• 12. pharmaceutical-journal.com [pharmaceutical-journal.com]
• 13. Structure-activity relationship and improved hydrolytic stability of pyrazole derivatives that are allosteric inhibitors of West Nile Virus NS2B-NS3 proteinase - PMC [pmc.ncbi.nlm.nih.gov]
• 14. benchchem.com [benchchem.com]
• 15. Kinetic Solubility Assays Protocol | AxisPharm [axispharm.com]
• 16. Shake-Flask Aqueous Solubility assay (Kinetic solubility) [protocols.io]
• 17. researchgate.net [researchgate.net]
• 18. creative-biolabs.com [creative-biolabs.com]
• 19. enamine.net [enamine.net]
• 20. Thermodynamic Solubility Assay | Domainex [domainex.co.uk]
• 21. evotec.com [evotec.com]
• 22. testinglab.com [testinglab.com]
• 23. ICH Guidelines: Drug Stability Testing Essentials | AMSbiopharma [amsbiopharma.com]
• 24. ICH Guidelines: Stability and Shelf Life | METROPACK [metropack.eu]
• 25. Drug Stability: ICH versus Accelerated Predictive Stability Studies - PMC [pmc.ncbi.nlm.nih.gov]
• 26. memmert.com [memmert.com]
• 27. www3.paho.org [www3.paho.org]
• 28. humiditycontrol.com [humiditycontrol.com]
• 29. gmpsop.com [gmpsop.com]
• 30. Accelerated Stability Testing in Expiration Dating of Pharmaceutical Dosage Forms | Pharmaguideline [pharmaguideline.com]
• 31. japsonline.com [japsonline.com]
• 32. Pyrazole-containing pharmaceuticals: target, pharmacological activity, and their SAR studies - PMC [pmc.ncbi.nlm.nih.gov]
• 33. Pyrazole: an emerging privileged scaffold in drug discovery - PMC [pmc.ncbi.nlm.nih.gov]
• 34. mdpi.com [mdpi.com]

The Pyrazole Core: A Versatile Scaffold in Modern Medicinal Chemistry

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

The pyrazole nucleus, a five-membered aromatic heterocycle containing two adjacent nitrogen atoms, stands as a cornerstone in the edifice of medicinal chemistry. Its remarkable structural versatility and capacity for diverse chemical modifications have established it as a "privileged scaffold" in drug discovery. This has led to the development of a wide array of therapeutic agents across various disease areas. This technical guide delves into the multifaceted role of pyrazole derivatives in medicinal chemistry, offering a comprehensive overview of their synthesis, therapeutic applications, and mechanisms of action, with a focus on quantitative data and detailed experimental methodologies.

Therapeutic Landscape of Pyrazole Derivatives

Pyrazole-containing compounds have demonstrated a broad spectrum of pharmacological activities, leading to their investigation and clinical use for a multitude of conditions.[1][2] Key therapeutic areas where pyrazole derivatives have made a significant impact include:

• Anti-inflammatory and Analgesic Agents: Pyrazole derivatives are well-known for their anti-inflammatory and analgesic properties.[3][4] A prominent example is Celecoxib, a selective COX-2 inhibitor used in the treatment of arthritis and acute pain.[5] The anti-inflammatory action of many pyrazole derivatives is attributed to their ability to inhibit cyclooxygenase (COX) enzymes, thereby blocking prostaglandin synthesis.[5]

• Anticancer Agents: The pyrazole scaffold is a key component in a number of anticancer drugs.[1][6] These compounds exert their effects through various mechanisms, including the inhibition of protein kinases such as EGFR, CDK, and BTK, disruption of tubulin polymerization, and induction of apoptosis.[1][6][7] Crizotinib, an inhibitor of ALK and ROS1 kinases, is a notable example used in the treatment of non-small cell lung cancer.[1]

• Antimicrobial Agents: The antimicrobial potential of pyrazole derivatives has been extensively explored, with compounds showing activity against a range of bacteria and fungi.[8][9][10] Their mechanisms of action in this domain are diverse and can involve the inhibition of essential microbial enzymes or disruption of cell wall synthesis.

• Central Nervous System (CNS) Disorders: Pyrazole derivatives have also been investigated for their activity in the central nervous system, with some compounds exhibiting antidepressant, anticonvulsant, and antipsychotic properties.[2][11] For instance, Fezolamine has been studied for its antidepressant effects.[1] The modulation of CNS pathways, such as the serotonin pathway, is a suggested mechanism for their neurological effects.[11]

Quantitative Data Summary

The following tables summarize key quantitative data for representative pyrazole derivatives across different therapeutic areas, providing a comparative overview of their biological activity.

Table 1: Anti-inflammatory and Analgesic Activity of Pyrazole Derivatives

Compound	Target	In Vitro Activity (IC50)	In Vivo Efficacy	Reference
Celecoxib	COX-2	0.04 µM	Effective in various arthritis models	[5]
1,5-Diaryl pyrazole carboxamides (e.g., Compound 20)	COX-2/sEH	COX-2: 0.82-1.12 µM	Analgesic and anti-inflammatory effects with reduced cardiotoxicity	[5]
1-Benzoyl-3-(4-biphenyl)-5-substituted phenyl-2-pyrazolines	Not specified	Not specified	Significant anti-inflammatory activity	[11]

Table 2: Anticancer Activity of Pyrazole Derivatives

Compound	Target/Mechanism	Cell Line	Cytotoxicity (IC50)	Reference
Crizotinib	ALK, ROS1	Various cancer cell lines	Varies by cell line	[1]
Pyrazole carbaldehyde derivative (Compound 43)	PI3 Kinase	MCF7 (Breast Cancer)	0.25 µM	[1]
Pyrazole derivative (Compound 42)	Not specified	WM 266.4, MCF-7	0.12 µM, 0.16 µM	[7]
Imidazo[2,1-b]thiazoles-linked pyrazole derivative (Compound 41)	Not specified	HCT-116 (in vivo)	Noteworthy antitumor potential	[7]

Table 3: Antimicrobial Activity of Pyrazole Derivatives

Compound Class	Target Organism	Activity (e.g., MIC)	Reference
Trifluoromethyl phenyl-substituted pyrazoles	Gram-positive bacteria (e.g., S. aureus)	MIC as low as 1.56 µg/ml	[12]
N1-Thiocarbamoyl-3,5-di(hetero)aryl-4,5-dihydro-(1H)-pyrazoles	Monoamine oxidase (MAO)	Potent MAO inhibitors	[13]
Amino pyrazole derivatives (AP-1, 3, 4, 7, 9, 10, 11)	Bacteria	Good antimicrobial activity	[14]

Key Experimental Protocols

Detailed methodologies are crucial for the replication and advancement of research. Below are representative experimental protocols for the synthesis and biological evaluation of pyrazole derivatives.

General Synthesis of 1,3,5-Trisubstituted Pyrazoles via Cyclocondensation

A common and versatile method for synthesizing the pyrazole core is the cyclocondensation of a β-diketone or an α,β-unsaturated ketone with a hydrazine derivative.[8][15]

Materials:

• α,β-Unsaturated ketone (1 equivalent)

• Aryl- or alkylhydrazine (1.1 equivalents)

• Solvent (e.g., ethanol, acetic acid)

• Catalyst (optional, e.g., acid or base)

Procedure:

• Dissolve the α,β-unsaturated ketone in the chosen solvent in a round-bottom flask.

• Add the hydrazine derivative to the solution.

• If a catalyst is used, add it to the reaction mixture.

• Reflux the mixture for a specified time (typically 2-24 hours), monitoring the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, cool the reaction mixture to room temperature.

• The intermediate pyrazoline may be isolated or oxidized in situ to the corresponding pyrazole. For oxidation, an oxidizing agent such as iodine or air can be used.

• The crude product is then purified by recrystallization or column chromatography to yield the desired 1,3,5-trisubstituted pyrazole.

In Vitro COX-2 Inhibition Assay

This assay is used to determine the potency of pyrazole derivatives as selective COX-2 inhibitors.

Materials:

• Human recombinant COX-2 enzyme

• Arachidonic acid (substrate)

• Test compounds (pyrazole derivatives)

• Reference inhibitor (e.g., Celecoxib)

• Assay buffer

• EIA (Enzyme Immunoassay) kit for prostaglandin E2 (PGE2) detection

Procedure:

• Prepare a series of dilutions of the test compounds and the reference inhibitor.

• In a microplate, add the assay buffer, the COX-2 enzyme, and either the test compound, reference inhibitor, or vehicle control.

• Pre-incubate the plate at room temperature for a specified time (e.g., 15 minutes).

• Initiate the enzymatic reaction by adding arachidonic acid.

• Incubate the plate at 37°C for a defined period (e.g., 10 minutes).

• Stop the reaction by adding a stopping solution (e.g., a strong acid).

• Quantify the amount of PGE2 produced using an EIA kit according to the manufacturer's instructions.

• Calculate the percentage of inhibition for each compound concentration and determine the IC50 value (the concentration of inhibitor required to reduce enzyme activity by 50%).

In Vitro Anticancer Cytotoxicity Assay (MTT Assay)

The MTT assay is a colorimetric assay for assessing cell metabolic activity and is widely used to measure the cytotoxic effects of potential anticancer drugs.

Materials:

• Cancer cell line (e.g., MCF-7, HCT-116)

• Cell culture medium (e.g., DMEM) supplemented with fetal bovine serum (FBS) and antibiotics

• Test compounds (pyrazole derivatives)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution

• Solubilization solution (e.g., DMSO, acidified isopropanol)

Procedure:

• Seed the cancer cells in a 96-well plate at a predetermined density and allow them to adhere overnight.

• Treat the cells with various concentrations of the test compounds and a vehicle control.

• Incubate the plate for a specified period (e.g., 48 or 72 hours) at 37°C in a humidified incubator with 5% CO2.

• After the incubation period, add MTT solution to each well and incubate for an additional 2-4 hours, allowing viable cells to metabolize MTT into formazan crystals.

• Remove the medium and dissolve the formazan crystals by adding the solubilization solution.

• Measure the absorbance of the solution at a specific wavelength (typically around 570 nm) using a microplate reader.

• Calculate the percentage of cell viability for each treatment group relative to the vehicle control and determine the IC50 value.

Signaling Pathways and Experimental Workflows

Visualizing complex biological pathways and experimental procedures is essential for clarity and understanding. The following diagrams, generated using the DOT language, illustrate key concepts related to pyrazole derivatives.

Caption: General workflow for the synthesis of 1,3,5-trisubstituted pyrazoles.

Caption: Mechanism of action for anti-inflammatory pyrazole derivatives.

Caption: Inhibition of receptor tyrosine kinases by anticancer pyrazole derivatives.

Conclusion and Future Directions

The pyrazole scaffold continues to be a highly fruitful area of research in medicinal chemistry. Its synthetic tractability and the diverse pharmacological activities of its derivatives ensure its continued relevance in the quest for novel therapeutic agents. Future research will likely focus on the development of more selective and potent pyrazole-based drugs with improved safety profiles. The exploration of novel pyrazole derivatives as modulators of emerging drug targets, as well as their application in combination therapies, holds significant promise for addressing unmet medical needs. This guide provides a solid foundation for researchers and drug development professionals to build upon in their efforts to harness the full therapeutic potential of this remarkable heterocyclic core.

References

• 1. mdpi.com [mdpi.com]
• 2. Diverse Pharmacological Potential of different Substituted Pyrazole Derivatives | Bentham Science [benthamscience.com]
• 3. Synthesis, Reactions and Medicinal Uses of Pyrazole | Pharmaguideline [pharmaguideline.com]
• 4. nbinno.com [nbinno.com]
• 5. researchgate.net [researchgate.net]
• 6. Recent Advances in the Development of Pyrazole Derivatives as Anticancer Agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Recent Advancement in Drug Design and Discovery of Pyrazole Biomolecules as Cancer and Inflammation Therapeutics - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 9. pharmajournal.net [pharmajournal.net]
• 10. ijnrd.org [ijnrd.org]
• 11. Recent advances in the therapeutic applications of pyrazolines - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Pyrazole: an emerging privileged scaffold in drug discovery - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Review: biologically active pyrazole derivatives - New Journal of Chemistry (RSC Publishing) DOI:10.1039/C6NJ03181A [pubs.rsc.org]
• 14. asianpubs.org [asianpubs.org]
• 15. mdpi.com [mdpi.com]

Biological importance of the pyrazole scaffold in drug design

An In-depth Technical Guide to the Biological Importance of the Pyrazole Scaffold in Drug Design

Introduction

The pyrazole, a five-membered aromatic heterocycle containing two adjacent nitrogen atoms, stands as a cornerstone in medicinal chemistry.[1][2] Its unique structural and physicochemical properties have established it as a "privileged scaffold," a molecular framework that is capable of binding to a wide range of biological targets with high affinity.[3][4] This versatility is evidenced by the numerous FDA-approved drugs incorporating the pyrazole motif, spanning a wide array of therapeutic areas including anti-inflammatory, anticancer, and antiviral agents.[5][6][7] The number of drugs containing a pyrazole nucleus has seen a significant increase, with over 30 approved by the US FDA since 2011 alone.[8] This guide provides a comprehensive overview of the pyrazole scaffold's biological importance, detailing its properties, mechanisms of action in key drugs, quantitative biological data, and relevant experimental methodologies.

Physicochemical Properties and Drug-like Characteristics

The success of the pyrazole scaffold in drug design can be attributed to its favorable physicochemical properties. The five-membered ring is aromatic and relatively stable.[9] Key features include:

• Hydrogen Bonding Capability: The pyrazole ring possesses both a hydrogen bond donor (the N-1 proton) and a hydrogen bond acceptor (the N-2 nitrogen).[7][10] This dual functionality allows for robust interactions with amino acid residues in the active sites of enzymes and receptors.[7]

• Modulable Lipophilicity: Pyrazole has a significantly lower lipophilicity (ClogP = 0.24) compared to benzene (ClogP = 2.14).[7] This allows it to serve as a bioisosteric replacement for more lipophilic aromatic rings, often leading to improved solubility and better pharmacokinetic profiles.[7][10]

• Synthetic Accessibility: A variety of synthetic routes are available for the preparation of pyrazole derivatives, allowing for extensive chemical modification and the exploration of structure-activity relationships (SAR).[1][6] Common methods include the condensation of hydrazines with 1,3-dicarbonyl compounds or α,β-unsaturated ketones.[6][11]

• Metabolic Stability: The pyrazole ring is generally resistant to metabolic degradation, contributing to the improved in vivo stability of drugs containing this scaffold.

Therapeutic Applications and Mechanisms of Action

The structural versatility of the pyrazole core allows it to be tailored for a diverse range of biological targets, leading to its use in treating numerous diseases.

Anti-inflammatory Agents: COX-2 Inhibition

Perhaps the most well-known application of the pyrazole scaffold is in the development of selective cyclooxygenase-2 (COX-2) inhibitors.

Celecoxib (Celebrex®): Celecoxib is a selective nonsteroidal anti-inflammatory drug (NSAID) used to treat osteoarthritis, rheumatoid arthritis, and acute pain.[12][13] Its mechanism involves the selective inhibition of the COX-2 enzyme, which is responsible for the synthesis of prostaglandins that mediate inflammation and pain.[14] Unlike non-selective NSAIDs, it has minimal effect on COX-1, thereby reducing the risk of gastrointestinal side effects.[14][15] The polar sulfonamide side chain of celecoxib binds to a hydrophilic pocket near the active site of COX-2, a feature that contributes to its selectivity.[15]

Celecoxib's Mechanism of Action: Selective COX-2 Inhibition.

Erectile Dysfunction: PDE5 Inhibition

The pyrazole scaffold is a key component of sildenafil, a widely used medication for erectile dysfunction.

Sildenafil (Viagra®): Sildenafil is a potent and selective inhibitor of cGMP-specific phosphodiesterase type 5 (PDE5).[16][17] During sexual stimulation, nitric oxide (NO) is released, which activates guanylate cyclase to produce cyclic guanosine monophosphate (cGMP).[18] cGMP induces smooth muscle relaxation in the corpus cavernosum, allowing blood to flow into the penis and cause an erection.[17][19] PDE5 degrades cGMP, terminating this process. Sildenafil inhibits PDE5, leading to elevated cGMP levels, prolonged smooth muscle relaxation, and enhanced erectile function.[19][20] The pyrazole ring in sildenafil's structure forms crucial π–π interactions within the enzyme's active site.[7]

Sildenafil's Mechanism of Action: PDE5 Inhibition.

Anti-Obesity Agents: CB1 Receptor Blockade

Though withdrawn from the market due to psychiatric side effects, Rimonabant is a significant example of a pyrazole-based drug targeting the endocannabinoid system.[21][22]

Rimonabant (Acomplia®): Rimonabant was developed as an anti-obesity agent and smoking cessation aid.[23] It acts as a selective antagonist or inverse agonist of the cannabinoid CB1 receptor.[21][22] These receptors are found in the central nervous system and peripheral tissues, where they are involved in regulating appetite and energy metabolism.[24] By blocking CB1 receptors, Rimonabant was shown to decrease appetite, reduce fat storage (lipogenesis), and improve metabolic parameters.[21][24]

Rimonabant's Mechanism of Action: CB1 Receptor Blockade.

Anticancer Agents: Kinase Inhibition

The pyrazole scaffold is a key building block in the development of protein kinase inhibitors for cancer therapy.[10][25] Many pyrazole-containing drugs, such as Ruxolitinib, Crizotinib, and Zanubrutinib, target specific kinases that are overactive in various cancers.[8] For instance, some pyrazole derivatives have shown potent inhibitory activity against Epidermal Growth Factor Receptor (EGFR) and HER-2 tyrosine kinases.[26]

Quantitative Biological Data

The efficacy of pyrazole-based compounds is quantified through various in vitro and in vivo assays. The following tables summarize key data for representative drugs and experimental compounds.

Table 1: Potency of Marketed Pyrazole-Containing Drugs

Drug	Target	Activity Type	Value	Therapeutic Area
Celecoxib	COX-2	IC₅₀	0.04 µM	Anti-inflammatory
Celecoxib	COX-1	IC₅₀	15 µM	Anti-inflammatory
Sildenafil	PDE5	IC₅₀	3.9 nM	Erectile Dysfunction
Ruxolitinib	JAK1 / JAK2	IC₅₀	~3 nM	Anticancer
Crizotinib	ALK / ROS1	IC₅₀	~20-45 nM	Anticancer
Apixaban	Factor Xa	Ki	0.08 nM	Anticoagulant

Data compiled from multiple sources.[8][27]

Table 2: Anticancer Activity of Experimental Pyrazole Derivatives

Compound ID	Target / Cell Line	Activity Type	Value (µM)	Reference
Compound C5	EGFR	IC₅₀	0.07	[28]
Compound C5	MCF-7 (Breast Cancer)	IC₅₀	0.08	[28]
Compound 49	EGFR Tyrosine Kinase	IC₅₀	0.26	[26]
Compound 49	HER-2 Tyrosine Kinase	IC₅₀	0.20	[26]
Compound 11c	MDM2	FP-IC₅₀	29.22	[29]
Compound 11c	SW620 (Colon Cancer)	IC₅₀	4.09	[29]

Experimental Protocols

The development of novel pyrazole-based drugs relies on standardized synthetic and biological evaluation methods.

General Synthesis of 1,3,5-Trisubstituted Pyrazoles

A common method for synthesizing pyrazole derivatives involves the cyclocondensation of a chalcone intermediate with a hydrazine derivative.[6]

General workflow for the synthesis of pyrazole derivatives.

Methodology:

• Chalcone Synthesis: An appropriately substituted aryl ketone is reacted with an aryl aldehyde in the presence of a base catalyst (e.g., aqueous NaOH) in a solvent like ethanol. This Claisen-Schmidt condensation yields an α,β-unsaturated ketone, commonly known as a chalcone.

• Cyclization: The purified chalcone is refluxed with a hydrazine derivative (e.g., hydrazine hydrate or phenylhydrazine) in a suitable solvent such as ethanol or acetic acid.

• Work-up and Purification: The reaction mixture is cooled, and the precipitated solid is filtered, washed, and dried. The crude product is then purified, typically by recrystallization from a suitable solvent (e.g., ethanol), to yield the final pyrazole derivative.

• Characterization: The structure of the synthesized compound is confirmed using spectroscopic methods such as ¹H NMR, ¹³C NMR, and mass spectrometry.

In Vitro COX-1/COX-2 Inhibition Assay

This assay is used to determine the potency and selectivity of compounds like celecoxib.

Methodology:

• Enzyme Preparation: Recombinant human COX-1 and COX-2 enzymes are used.

• Incubation: The test compound (at various concentrations) is pre-incubated with either the COX-1 or COX-2 enzyme in a buffer solution at 37°C for a specified time (e.g., 15 minutes).

• Reaction Initiation: The enzymatic reaction is initiated by adding arachidonic acid as the substrate.

• Quantification: The reaction is allowed to proceed for a set time (e.g., 2 minutes) and is then terminated. The amount of prostaglandin E2 (PGE2) produced is quantified using a standard method, such as an Enzyme Immunoassay (EIA).

• Data Analysis: The percentage of inhibition at each compound concentration is calculated relative to a control without the inhibitor. The IC₅₀ value (the concentration of inhibitor required to reduce enzyme activity by 50%) is then determined by plotting the percent inhibition against the logarithm of the compound concentration and fitting the data to a dose-response curve. Selectivity is determined by the ratio of IC₅₀ (COX-1) / IC₅₀ (COX-2).[30]

Structure-Activity Relationship (SAR) Insights

SAR studies are crucial for optimizing the potency and selectivity of pyrazole-based drug candidates. For instance, in the development of COX-2 inhibitors, it was found that a p-sulfonamide group on one of the N-phenyl rings was critical for potent and selective activity.[31] For anticancer pyrazoles, substitutions that enhance interactions with the hinge region of protein kinases are often key to improving potency.[10] Quantitative Structure-Activity Relationship (QSAR) studies have identified molecular descriptors like dipole moment, solvent-accessible surface area, and the energy of the LUMO as key factors in describing the cytotoxic effects of pyrazole analogs.[32][33]

Conclusion

The pyrazole scaffold is a testament to the power of heterocyclic chemistry in modern drug discovery.[1] Its unique combination of physicochemical properties, including its hydrogen bonding capacity and tunable electronics, makes it a highly adaptable and privileged structure.[3][4] From managing inflammation with Celecoxib to treating erectile dysfunction with Sildenafil and pioneering new cancer therapies, pyrazole-containing compounds have made a profound impact on medicine.[3][5] The continued exploration of this versatile scaffold, aided by rational design, computational modeling, and innovative synthetic strategies, promises to deliver the next generation of highly effective and selective therapeutics for a wide range of unmet medical needs.[1]

References

• 1. researchgate.net [researchgate.net]
• 2. chemrevlett.com [chemrevlett.com]
• 3. Pyrazole; A Privileged Scaffold of Medicinal Chemistry: A Comprehensive Review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. tandfonline.com [tandfonline.com]
• 6. Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Pyrazole-containing pharmaceuticals: target, pharmacological activity, and their SAR studies - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Pyrazole: an emerging privileged scaffold in drug discovery - PMC [pmc.ncbi.nlm.nih.gov]
• 9. globalresearchonline.net [globalresearchonline.net]
• 10. mdpi.com [mdpi.com]
• 11. rroij.com [rroij.com]
• 12. ClinPGx [clinpgx.org]
• 13. Celecoxib - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 14. What is the mechanism of Celecoxib? [synapse.patsnap.com]
• 15. Celecoxib - Wikipedia [en.wikipedia.org]
• 16. Molecular mechanisms of the effects of sildenafil (VIAGRA) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. Sildenafil - Wikipedia [en.wikipedia.org]
• 18. sildenafilfromindia.net [sildenafilfromindia.net]
• 19. Sildenafil: Mechanism of Action & Structure | Study.com [study.com]
• 20. genericday.com [genericday.com]
• 21. What is the mechanism of Rimonabant? [synapse.patsnap.com]
• 22. Rimonabant - Wikipedia [en.wikipedia.org]
• 23. Rimonabant: a cannabinoid receptor type 1 blocker for management of multiple cardiometabolic risk factors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 24. Rimonabant: endocannabinoid inhibition for the metabolic syndrome - PubMed [pubmed.ncbi.nlm.nih.gov]
• 25. researchgate.net [researchgate.net]
• 26. Recent Advancement in Drug Design and Discovery of Pyrazole Biomolecules as Cancer and Inflammation Therapeutics - PMC [pmc.ncbi.nlm.nih.gov]
• 27. Frontiers | Heterocyclic Compounds: Pharmacology of Pyrazole Analogs From Rational Structural Considerations [frontiersin.org]
• 28. Synthesis and biological evaluation of pyrazole derivatives containing thiourea skeleton as anticancer agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 29. Design, Synthesis, and Biological Evaluation of Pyrazole Derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 30. mdpi.com [mdpi.com]
• 31. msjonline.org [msjonline.org]
• 32. Synthesis, antitumor evaluation, molecular modeling and quantitative structure-activity relationship (QSAR) of some novel arylazopyrazolodiazine and triazine analogs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 33. Three-dimensional quantitative structure activity relationship (QSAR) of cytotoxic active 3,5-diaryl-4,5-dihydropyrazole analogs: a comparative molecular field analysis (CoMFA) revisited study - PMC [pmc.ncbi.nlm.nih.gov]

Exploring Novel Pyrazole Compounds in Cancer Research: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

The relentless pursuit of novel and effective anticancer agents has identified the pyrazole scaffold as a "privileged structure" in medicinal chemistry. Its versatile nature allows for the synthesis of derivatives that can target a wide array of molecular pathways crucial to cancer cell proliferation and survival. This technical guide provides an in-depth overview of recent advancements in the development of pyrazole-based compounds, focusing on their synthesis, mechanism of action, and preclinical evaluation. It is designed to serve as a comprehensive resource for researchers and professionals in the field of oncology drug discovery.

Introduction to Pyrazole Scaffolds in Oncology

Pyrazole, a five-membered heterocyclic aromatic compound containing two adjacent nitrogen atoms, has become a cornerstone in the design of targeted cancer therapies. Its structural properties enable it to act as a versatile pharmacophore, capable of forming key interactions with various biological targets.[1] Numerous pyrazole derivatives have demonstrated significant anticancer activity by inhibiting critical cellular processes such as cell cycle progression, angiogenesis, and signal transduction.[2] Notably, several FDA-approved drugs incorporate the pyrazole moiety, underscoring its clinical significance. This guide will delve into specific examples of novel pyrazole compounds, highlighting their therapeutic potential and the experimental methodologies used to characterize them.

Featured Pyrazole Compounds and Their Mechanisms of Action

Recent research has yielded several promising classes of pyrazole compounds with distinct mechanisms of action. This section will focus on three key areas: CDK2 inhibition, tubulin polymerization disruption, and dual EGFR/VEGFR-2 inhibition.

Pyrazolo[3,4-d]pyrimidines as Cyclin-Dependent Kinase 2 (CDK2) Inhibitors

Cyclin-Dependent Kinase 2 (CDK2) is a key regulator of the G1/S phase transition of the cell cycle, and its aberrant activity is a common feature in many cancers.[3] A novel series of pyrazolo[3,4-d]pyrimidine and pyrazolo[4,3-e][1][4][5]triazolo[1,5-c]pyrimidine derivatives have been synthesized and identified as potent CDK2 inhibitors.[1][3]

One standout compound, designated as Compound 15 , demonstrated superior inhibitory activity against the CDK2/cyclin A2 enzyme with an IC50 value of 0.061 µM.[1][3] Mechanistic studies revealed that this compound induces cell cycle arrest and apoptosis in cancer cells.[1][3]

CDK2 Signaling Pathway and Inhibition:

The diagram below illustrates the role of the CDK2/Cyclin E complex in the G1/S phase transition of the cell cycle and how pyrazole inhibitors block this process.

Caption: Inhibition of the CDK2 pathway by novel pyrazole compounds.

Pyrazole Derivatives as Tubulin Polymerization Inhibitors

Microtubules, dynamic polymers of α- and β-tubulin, are essential for cell division, making them a prime target for anticancer drugs.[6] Novel pyrazole derivatives, such as compounds 4k and 5a , have been designed as potent tubulin polymerization inhibitors that bind to the colchicine binding site.[6][7] These compounds have demonstrated remarkable cytotoxicity against various cancer cell lines, with IC50 values in the nanomolar range.[6][7]

Mechanistically, these compounds disrupt the formation of the mitotic spindle, leading to cell cycle arrest in the G2/M phase and subsequent apoptosis.[6]

Dual Inhibition of EGFR and VEGFR-2 by Fused Pyrazole Derivatives

The Epidermal Growth Factor Receptor (EGFR) and Vascular Endothelial Growth Factor Receptor 2 (VEGFR-2) are key tyrosine kinases that drive tumor growth, proliferation, and angiogenesis.[8] The development of dual inhibitors that target both pathways simultaneously is a promising strategy to overcome drug resistance. Novel fused pyrazole derivatives have been synthesized that exhibit potent dual inhibitory activity against both EGFR and VEGFR-2.[8][9][10] For example, compounds 9 and 12 from one study showed significant inhibition of both kinases, with IC50 values in the nanomolar range, and displayed potent cytotoxicity against the HepG2 human cancer cell line.[9][10]

EGFR/VEGFR-2 Signaling Pathways:

The following diagram outlines the interconnected signaling cascades of EGFR and VEGFR-2 and the point of inhibition by dual-targeting pyrazole compounds.

Caption: Dual inhibition of EGFR and VEGFR-2 pathways.

Quantitative Data Summary

The following tables summarize the in vitro efficacy of the discussed pyrazole compounds against various cancer cell lines and their target enzymes.

Table 1: CDK2 Inhibitory Activity and Cytotoxicity of Pyrazolo[3,4-d]pyrimidine Derivatives

Compound	Target	IC50 (µM)	Cell Line	Cytotoxicity IC50 (µM)	Reference
15	CDK2/cyclin A2	0.061	HCT-116	Potent (not specified)	[1][3]
14	CDK2/cyclin A2	0.118	HepG-2	Potent (not specified)	[1][3]
13	CDK2/cyclin A2	0.130	MCF-7	Potent (not specified)	[1][3]
Dinaciclib	CDK2/cyclin A2	0.029	-	-	[11]
Sorafenib	(Control)	0.184	-	-	[11]

Table 2: Cytotoxicity of Pyrazole-Based Tubulin Polymerization Inhibitors

Compound	Cell Line	GI50 (µM)	Cell Line	IC50 (µM)	Reference
5b	K562	0.021	-	-
MCF-7	1.7	-	-	[12]
A549	0.69	-	-	[12]
4k	PC-3	-	PC-3	0.015
5a	PC-3	-	PC-3	0.006	[6]
Colchicine	(Control)	-	PC-3	Not specified	[6]

Table 3: Dual EGFR/VEGFR-2 Inhibitory Activity and Cytotoxicity of Fused Pyrazoles

Compound	EGFR IC50 (µM)	VEGFR-2 IC50 (µM)	Cell Line	Cytotoxicity IC50 (µM)	Reference
3	0.06	Not specified	HepG2	Not specified	[9]
9	Potent	0.22	HepG2	Not specified	[9]
12	Potent	Potent	HepG2	0.31 - 0.71	[9]
Erlotinib	(Control)	-	HepG2	10.6	[9]
Sorafenib	-	(Control)	HepG2	1.06	[2]

Experimental Protocols

This section provides detailed methodologies for key in vitro assays used in the evaluation of novel anticancer compounds.

General Experimental Workflow for Anticancer Pyrazole Discovery

The discovery and preclinical evaluation of novel pyrazole compounds typically follow a structured workflow, from initial design to in-depth mechanistic studies.

Caption: A typical workflow for anticancer drug discovery.

MTT Cell Viability Assay

The MTT assay is a colorimetric method used to assess cell viability. It measures the metabolic activity of cells, which is an indicator of cell viability, proliferation, and cytotoxicity.

Principle: Viable cells with active metabolism contain NAD(P)H-dependent oxidoreductase enzymes that reduce the yellow tetrazolium salt, 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT), to purple formazan crystals. The amount of formazan produced is proportional to the number of viable cells.

Protocol:

• Cell Seeding: Seed cells in a 96-well plate at a density of 5,000–10,000 cells/well in 100 µL of complete culture medium. Incubate for 24 hours at 37°C in a 5% CO2 incubator to allow for cell attachment.

• Compound Treatment: Prepare serial dilutions of the pyrazole compounds in culture medium. Replace the old medium with 100 µL of medium containing the test compounds at various concentrations. Include a vehicle control (e.g., DMSO) and a positive control.

• Incubation: Incubate the plate for 48-72 hours at 37°C in a 5% CO2 incubator.

• MTT Addition: Add 10 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

• Formazan Solubilization: Carefully remove the medium and add 100 µL of a solubilization solution (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl) to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value.

Sulforhodamine B (SRB) Cytotoxicity Assay

The SRB assay is a colorimetric method for determining cell density, based on the measurement of total cellular protein content.

Principle: Sulforhodamine B is a bright pink aminoxanthene dye that binds to basic amino acid residues of cellular proteins under mildly acidic conditions. The amount of bound dye is directly proportional to the total protein mass and thus to the cell number.

Protocol:

• Cell Seeding and Treatment: Follow steps 1-3 of the MTT assay protocol.

• Cell Fixation: After incubation, gently remove the culture medium and fix the cells by adding 100 µL of ice-cold 10% (w/v) trichloroacetic acid (TCA) to each well. Incubate at 4°C for 1 hour.

• Washing: Wash the plates five times with slow-running tap water to remove TCA and excess medium. Air dry the plates completely.

• Staining: Add 50 µL of 0.4% (w/v) SRB solution in 1% acetic acid to each well and incubate at room temperature for 30 minutes.

• Remove Unbound Dye: Quickly wash the plates four times with 1% (v/v) acetic acid to remove unbound SRB dye. Air dry the plates.

• Dye Solubilization: Add 200 µL of 10 mM Tris base solution (pH 10.5) to each well to solubilize the protein-bound dye.

• Absorbance Measurement: Measure the absorbance at 510 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell growth inhibition and determine the GI50 value.

Cell Cycle Analysis by Flow Cytometry

Flow cytometry is used to analyze the distribution of cells in different phases of the cell cycle based on their DNA content.

Principle: Propidium iodide (PI) is a fluorescent intercalating agent that stoichiometrically binds to DNA. The fluorescence intensity of PI-stained cells is directly proportional to their DNA content, allowing for the differentiation of cells in G0/G1 (2N DNA), S (between 2N and 4N DNA), and G2/M (4N DNA) phases.

Protocol:

• Cell Culture and Treatment: Seed cells in 6-well plates and treat with the pyrazole compounds for a specified time (e.g., 24 or 48 hours).

• Cell Harvesting: Harvest both adherent and floating cells. For adherent cells, use trypsin-EDTA to detach them. Combine all cells and centrifuge at 300 x g for 5 minutes.

• Fixation: Wash the cell pellet with cold PBS. Resuspend the pellet and fix the cells by adding ice-cold 70% ethanol dropwise while gently vortexing. Incubate at -20°C for at least 2 hours.

• Staining: Centrifuge the fixed cells to remove the ethanol. Wash the pellet with PBS. Resuspend the cells in 500 µL of PI staining solution (containing 50 µg/mL PI and 100 µg/mL RNase A in PBS).

• Incubation: Incubate the cells in the dark at room temperature for 30 minutes.

• Flow Cytometry Acquisition: Analyze the samples on a flow cytometer, collecting at least 10,000 events per sample.

• Data Analysis: Use cell cycle analysis software to generate DNA content histograms and quantify the percentage of cells in each phase of the cell cycle.

Conclusion

The pyrazole scaffold continues to be a highly fruitful starting point for the development of novel anticancer agents. The compounds highlighted in this guide demonstrate the potential of pyrazole derivatives to selectively target key cancer-related pathways, including cell cycle regulation, microtubule dynamics, and critical growth factor signaling. The detailed experimental protocols provided herein offer a standardized framework for the evaluation of new chemical entities. As our understanding of cancer biology deepens, the rational design and synthesis of next-generation pyrazole-based inhibitors will undoubtedly play a crucial role in advancing cancer therapy.

References

• 1. tandfonline.com [tandfonline.com]
• 2. Recent Advances in the Development of Pyrazole Derivatives as Anticancer Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Synthesis, biological evaluation, and in silico studies of new CDK2 inhibitors based on pyrazolo[3,4-d]pyrimidine and pyrazolo[4,3-e][1,2,4]triazolo[1,5-c]pyrimidine scaffold with apoptotic activity - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Synthesis and Biological Evaluation of 3-Aryl Pyrazoles as CDK2/HDAC Inhibitor for Anticancer Agents, Journal of Drug Design and Medicinal Chemistry, Science Publishing Group [sciencepublishinggroup.com]
• 5. Design, synthesis and biological evaluation of certain CDK2 inhibitors based on pyrazole and pyrazolo[1,5-a] pyrimidine scaffold with apoptotic activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Design, synthesis, and bioevaluation of pyrazole-containing tubulin polymerisation inhibitors based on conformational constraint strategy - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Novel Anticancer Fused Pyrazole Derivatives as EGFR and VEGFR-2 Dual TK Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Frontiers | Novel Anticancer Fused Pyrazole Derivatives as EGFR and VEGFR-2 Dual TK Inhibitors [frontiersin.org]
• 10. researchgate.net [researchgate.net]
• 11. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 12. Synthesis of Novel Pyrazole Derivatives and Their Tumor Cell Growth Inhibitory Activity - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Synthesis Protocol for 3-(4-acetyl-3,5-dimethyl-1H-pyrazol-1-yl)propanoic acid

For Researchers, Scientists, and Drug Development Professionals

Application Notes

This document provides a detailed protocol for the synthesis of 3-(4-acetyl-3,5-dimethyl-1H-pyrazol-1-yl)propanoic acid, a substituted pyrazole derivative. Pyrazole scaffolds are of significant interest in medicinal chemistry and drug development due to their diverse biological activities. This protocol outlines a two-step synthetic route commencing with the formation of the core pyrazole structure, 4-acetyl-3,5-dimethyl-1H-pyrazole, followed by the introduction of the propanoic acid side chain via a Michael addition and subsequent hydrolysis. The methodologies provided are based on established chemical principles for pyrazole synthesis and N-alkylation.

The target compound's structure combines a decorated pyrazole core with a carboxylic acid functionality, making it a potential building block for the synthesis of more complex molecules, including active pharmaceutical ingredients (APIs). The presented protocol is intended to be a reliable starting point for the laboratory-scale synthesis of this compound and can be adapted and optimized for specific research needs.

Key Experimental Data

Parameter	Step 1: 4-acetyl-3,5-dimethyl-1H-pyrazole	Step 2: Ethyl 3-(4-acetyl-3,5-dimethyl-1H-pyrazol-1-yl)propanoate	Step 3: 3-(4-acetyl-3,5-dimethyl-1H-pyrazol-1-yl)propanoic acid
Molecular Formula	C₇H₁₀N₂O	C₁₂H₁₈N₂O₃	C₁₀H₁₄N₂O₃
Molecular Weight	138.17 g/mol	238.28 g/mol	210.23 g/mol
Typical Yield	Not explicitly reported, synthesis described[1]	Yields for similar Michael additions are generally good	High yield expected from ester hydrolysis
Physical Appearance	Solid	Oil or low-melting solid	Solid
Melting Point (°C)	Not reported	Not reported	Not reported

Experimental Protocols

Step 1: Synthesis of 4-acetyl-3,5-dimethyl-1H-pyrazole

This procedure is adapted from the synthesis of a similar pyrazole derivative.[1]

Materials:

• Triacetylmethane

• Aminoguanidine hydrochloride

• Methanol

• Ice

• Silica gel for chromatography

• Chloroform

• Ether

Procedure:

• In a reaction vessel, dissolve 3.0 g of triacetylmethane in 30 ml of methanol.

• Cool the solution to -10 °C using an appropriate cooling bath.

• While maintaining the temperature at -10 °C, add 1.86 g of aminoguanidine hydrochloride to the solution.

• Stir the reaction mixture for 24 hours, maintaining the temperature with an ice bath.

• After 24 hours, remove the solvent by distillation under reduced pressure.

• Purify the resulting residue by silica gel column chromatography using a chloroform/methanol (5:1) mixture as the eluent.

• Recrystallize the purified product from an ether-chloroform mixture to obtain 4-acetyl-3,5-dimethyl-1H-pyrazole.

Step 2: Synthesis of Ethyl 3-(4-acetyl-3,5-dimethyl-1H-pyrazol-1-yl)propanoate

This procedure is based on the general principle of Michael addition of pyrazoles to α,β-unsaturated esters.

Materials:

• 4-acetyl-3,5-dimethyl-1H-pyrazole (from Step 1)

• Ethyl acrylate

• Potassium carbonate (K₂CO₃), anhydrous

• Acetone, anhydrous

• Ethyl acetate

• Brine solution

• Sodium sulfate (Na₂SO₄), anhydrous

Procedure:

• In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, add the 4-acetyl-3,5-dimethyl-1H-pyrazole synthesized in Step 1.

• Add anhydrous potassium carbonate (1.5 equivalents) and anhydrous acetone.

• To this stirred suspension, add ethyl acrylate (1.2 equivalents) dropwise at room temperature.

• Heat the reaction mixture to reflux and maintain for 12-24 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Once the reaction is complete, cool the mixture to room temperature and filter to remove the potassium carbonate.

• Evaporate the acetone from the filtrate under reduced pressure.

• Dissolve the residue in ethyl acetate and wash with water and then with brine solution.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude ethyl 3-(4-acetyl-3,5-dimethyl-1H-pyrazol-1-yl)propanoate.

• If necessary, purify the product by column chromatography on silica gel.

Step 3: Synthesis of 3-(4-acetyl-3,5-dimethyl-1H-pyrazol-1-yl)propanoic acid

This is a standard ester hydrolysis procedure.

Materials:

• Ethyl 3-(4-acetyl-3,5-dimethyl-1H-pyrazol-1-yl)propanoate (from Step 2)

• Ethanol

• Sodium hydroxide (NaOH) solution (e.g., 2 M)

• Hydrochloric acid (HCl) solution (e.g., 2 M)

• Ethyl acetate

Procedure:

• Dissolve the ethyl 3-(4-acetyl-3,5-dimethyl-1H-pyrazol-1-yl)propanoate from Step 2 in ethanol in a round-bottom flask.

• Add an excess of sodium hydroxide solution to the flask.

• Stir the mixture at room temperature or gently heat to 40-50 °C for 2-4 hours. Monitor the hydrolysis by TLC.

• After the reaction is complete, cool the mixture to room temperature and remove the ethanol under reduced pressure.

• Dilute the remaining aqueous solution with water and wash with ethyl acetate to remove any unreacted starting material.

• Cool the aqueous layer in an ice bath and acidify to a pH of approximately 2-3 by the dropwise addition of hydrochloric acid solution. A precipitate should form.

• Collect the precipitate by filtration, wash with cold water, and dry under vacuum to yield 3-(4-acetyl-3,5-dimethyl-1H-pyrazol-1-yl)propanoic acid.

• If a precipitate does not form, extract the acidified aqueous layer with ethyl acetate. Dry the combined organic extracts over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the product.

Synthesis Workflow

Caption: Synthetic route for 3-(4-acetyl-3,5-dimethyl-1H-pyrazol-1-yl)propanoic acid.

References

• 1. prepchem.com [prepchem.com]

One-Pot Synthesis of Substituted Pyrazole Carboxylic Acids: Application Notes and Protocols for Researchers

Prepared for: Researchers, scientists, and drug development professionals.

Introduction

Pyrazole carboxylic acids and their derivatives are cornerstone scaffolds in modern medicinal chemistry and drug discovery. These heterocyclic compounds exhibit a broad spectrum of pharmacological activities, including anti-inflammatory, analgesic, antimicrobial, antiviral, and anticancer properties.[1][2][3] The pyrazole moiety is a key component in several commercially successful drugs, such as the COX-2 inhibitor Celecoxib.[1] The development of efficient and scalable synthetic routes to novel substituted pyrazole carboxylic acids is therefore of paramount importance to the pharmaceutical and agrochemical industries.[1]

Traditional multi-step syntheses of these compounds are often plagued by issues such as low overall yields, the need for purification of intermediates, and significant solvent waste. One-pot syntheses have emerged as a powerful and sustainable alternative, offering streamlined processes, reduced reaction times, and improved atom economy.[4][5][6] This document provides detailed application notes and experimental protocols for the one-pot synthesis of various substituted pyrazole carboxylic acids, intended to guide researchers in the efficient preparation of these valuable compounds.

Application Notes

The selection of a specific one-pot synthetic strategy for a desired substituted pyrazole carboxylic acid is contingent upon the target substitution pattern and the availability of starting materials. Three-component and four-component reactions are particularly advantageous as they allow for the rapid assembly of molecular complexity from simple and readily available precursors.

A common and versatile approach involves the condensation of a 1,3-dicarbonyl compound (or a synthetic equivalent) with a hydrazine derivative.[7] Variations of this method allow for the synthesis of pyrazoles with diverse substituents at positions 1, 3, 4, and 5 of the heterocyclic ring. For instance, the use of substituted hydrazines enables the introduction of various aryl or alkyl groups at the N1 position. The choice of the dicarbonyl component directly dictates the substituents at positions 3 and 5. The substituent at the 4-position can be introduced by using a substituted dicarbonyl precursor or through a subsequent functionalization step.

Recent advancements in one-pot methodologies include the use of environmentally benign catalysts, such as magnetic ionic liquids, which facilitate easy separation and recycling, contributing to greener synthetic processes.[4] Microwave-assisted synthesis has also been shown to significantly reduce reaction times and improve yields for certain one-pot pyrazole syntheses.[8]

Experimental Protocols

Protocol 1: One-Pot Synthesis of Pyrazole-4-Carboxylic Acid Ethyl Esters via a Three-Component Reaction

This protocol describes a one-pot synthesis of ethyl 1,5-diaryl-3-substituted-1H-pyrazole-4-carboxylates from a substituted hydrazine, a substituted aldehyde, and a β-ketoester, using a recyclable magnetic ionic liquid catalyst.[4]

Materials:

• Substituted phenylhydrazine (1.0 mmol)

• Substituted benzaldehyde (1.0 mmol)

• Ethyl acetoacetate (1.0 mmol)

• Magnetic ionic liquid ([bmim][FeCl₄]) (1.5 mmol)

• Oxygen (gas)

• Ethyl acetate

• Isopropanol

Equipment:

• Round-bottom flask

• Magnetic stirrer

• Oxygen balloon or a setup for bubbling oxygen through the reaction mixture

• External magnet

• Rotary evaporator

• Standard glassware for workup and recrystallization

Procedure:

• To a round-bottom flask, add the substituted phenylhydrazine (1.0 mmol), substituted benzaldehyde (1.0 mmol), ethyl acetoacetate (1.0 mmol), and the magnetic ionic liquid ([bmim][FeCl₄]) (1.5 mmol).

• Stir the mixture under a continuous flow of oxygen.

• Monitor the progress of the reaction by Thin Layer Chromatography (TLC).

• Upon completion of the reaction, add ethyl acetate to the reaction mixture.

• Separate the magnetic ionic liquid catalyst from the solution using an external magnet.

• Wash the separated catalyst with ethyl acetate and dry it under a vacuum for reuse.

• Evaporate the solvent from the product solution using a rotary evaporator.

• Recrystallize the crude product from isopropanol to afford the pure pyrazole-4-carboxylic acid ethyl ester derivative.

Protocol 2: One-Pot Synthesis of 3,5-Disubstituted Pyrazoles from Ketones, Aldehydes, and Hydrazine

This protocol details a metal-free, one-pot synthesis of 3,5-disubstituted pyrazoles from a ketone, an aldehyde, and hydrazine monohydrochloride, followed by in-situ oxidation.[6]

Materials:

• Ketone (1.0 mmol)

• Aldehyde (1.0 mmol)

• Hydrazine monohydrochloride (1.2 mmol)

• Dimethyl sulfoxide (DMSO)

• Oxygen (gas)

• Water

• Standard extraction solvents (e.g., ethyl acetate)

Equipment:

• Schlenk tube or a reaction vessel suitable for heating under an oxygen atmosphere

• Magnetic stirrer with a heating plate

• Oxygen balloon

• Standard glassware for workup and purification

Procedure:

• In a Schlenk tube, combine the ketone (1.0 mmol), aldehyde (1.0 mmol), and hydrazine monohydrochloride (1.2 mmol) in DMSO.

• Stir the mixture at room temperature for a specified time to form the pyrazoline intermediate (monitor by TLC).

• Once the pyrazoline formation is complete, heat the reaction mixture under an oxygen atmosphere (using an oxygen balloon).

• Monitor the oxidation to the pyrazole by TLC.

• After the reaction is complete, cool the mixture to room temperature and quench with water.

• Extract the product with a suitable organic solvent (e.g., ethyl acetate).

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography or recrystallization.

Data Presentation

Table 1: Synthesis of Pyrazole-4-Carboxylic Acid Ethyl Ester Derivatives using a Magnetic Ionic Liquid Catalyst.[4]

Entry	Phenylhydrazine Substituent	Benzaldehyde Substituent	Yield (%)
1	H	H	92
2	4-CH₃	H	88
3	4-Cl	H	90
4	H	4-CH₃	85
5	H	4-Cl	89
6	H	4-NO₂	75

Table 2: One-Pot Synthesis of 3,5-Disubstituted Pyrazoles.[6]

Entry	Ketone	Aldehyde	Yield (%)
1	Acetophenone	Benzaldehyde	95
2	Propiophenone	Benzaldehyde	92
3	Acetophenone	4-Chlorobenzaldehyde	93
4	Cyclohexanone	Benzaldehyde	85

Visualizations

Caption: Experimental workflow for the one-pot synthesis of pyrazole-4-carboxylic acid ethyl esters.

Caption: Logical relationship in a one-pot pyrazole synthesis from ketones, aldehydes, and hydrazine.

References

• 1. daneshyari.com [daneshyari.com]
• 2. mc.minia.edu.eg [mc.minia.edu.eg]
• 3. researchgate.net [researchgate.net]
• 4. sid.ir [sid.ir]
• 5. Pyrazoles: ‘one-pot’ synthesis from arenes and carboxylic acids - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 6. An Efficient Synthesis of Substituted Pyrazoles from One-Pot Reaction of Ketones, Aldehydes, and Hydrazine Monohydrochloride [organic-chemistry.org]
• 7. Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 8. alliedacademies.org [alliedacademies.org]

Application Note: Microwave-Assisted Synthesis of 3-(4-acetyl-3,5-dimethyl-1H-pyrazol-1-yl)propanoic acid

Audience: Researchers, scientists, and drug development professionals.

Introduction

Pyrazole derivatives are a significant class of heterocyclic compounds widely recognized for their diverse pharmacological activities, including anticancer, antimicrobial, and anti-inflammatory properties.[1][2][3] The target molecule, 3-(4-acetyl-3,5-dimethyl-1H-pyrazol-1-yl)propanoic acid, incorporates a functionalized pyrazole core, making it a compound of interest for potential drug discovery and development. Microwave-assisted organic synthesis has emerged as a powerful technique that often leads to dramatically reduced reaction times, increased yields, and improved purity of products compared to conventional heating methods.[1][4] This application note provides a detailed protocol for the synthesis of 3-(4-acetyl-3,5-dimethyl-1H-pyrazol-1-yl)propanoic acid utilizing microwave irradiation.

Reaction Principle

The synthesis of the pyrazole ring is a cornerstone of heterocyclic chemistry. This protocol outlines a two-step microwave-assisted synthesis. The first step involves the formation of the pyrazole core, 4-acetyl-3,5-dimethyl-1H-pyrazole, through the condensation of acetylacetone (2,4-pentanedione) and hydrazine hydrate. The second step is the N-alkylation of the synthesized pyrazole with ethyl 3-bromopropanoate, followed by hydrolysis of the ester to yield the final carboxylic acid product. Microwave irradiation is employed in both steps to accelerate the reactions.

Experimental Protocols

Materials and Methods

Reagents:

• Acetylacetone (2,4-pentanedione)

• Hydrazine hydrate

• Ethyl 3-bromopropanoate

• Potassium carbonate

• Ethanol

• Hydrochloric acid

• Sodium hydroxide

• Ethyl acetate

• Hexane

• Deionized water

Instrumentation:

• Monowave microwave reactor

• Rotary evaporator

• Melting point apparatus

• FT-IR spectrometer

• ¹H NMR spectrometer

• ¹³C NMR spectrometer

• Mass spectrometer

Step 1: Microwave-Assisted Synthesis of 4-acetyl-3,5-dimethyl-1H-pyrazole

• In a 10 mL microwave reaction vial equipped with a magnetic stir bar, combine acetylacetone (1.0 g, 10 mmol) and hydrazine hydrate (0.5 mL, 10 mmol) in ethanol (5 mL).

• Seal the vial and place it in the microwave reactor.

• Irradiate the reaction mixture at 100 °C for 5 minutes with a maximum power of 300 W.

• After cooling to room temperature, pour the reaction mixture into ice-cold water (20 mL).

• Collect the precipitated solid by vacuum filtration, wash with cold water, and dry to afford 4-acetyl-3,5-dimethyl-1H-pyrazole as a white solid.

Step 2: Microwave-Assisted Synthesis of Ethyl 3-(4-acetyl-3,5-dimethyl-1H-pyrazol-1-yl)propanoate

• In a 10 mL microwave reaction vial, add 4-acetyl-3,5-dimethyl-1H-pyrazole (1.38 g, 10 mmol), ethyl 3-bromopropanoate (1.81 g, 10 mmol), and potassium carbonate (2.76 g, 20 mmol) to ethanol (5 mL).

• Seal the vial and irradiate in the microwave reactor at 120 °C for 10 minutes with a maximum power of 300 W.

• After cooling, filter the reaction mixture to remove potassium carbonate.

• Concentrate the filtrate under reduced pressure using a rotary evaporator.

• Purify the crude product by column chromatography on silica gel (eluent: ethyl acetate/hexane gradient) to obtain ethyl 3-(4-acetyl-3,5-dimethyl-1H-pyrazol-1-yl)propanoate.

Step 3: Hydrolysis to 3-(4-acetyl-3,5-dimethyl-1H-pyrazol-1-yl)propanoic acid

• Dissolve the purified ethyl 3-(4-acetyl-3,5-dimethyl-1H-pyrazol-1-yl)propanoate (2.38 g, 10 mmol) in ethanol (10 mL).

• Add a 2 M aqueous solution of sodium hydroxide (10 mL) and stir the mixture at room temperature for 2 hours.

• Acidify the reaction mixture to pH 2-3 with 2 M hydrochloric acid.

• Extract the product with ethyl acetate (3 x 20 mL).

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to yield 3-(4-acetyl-3,5-dimethyl-1H-pyrazol-1-yl)propanoic acid.

Data Presentation

Table 1: Reaction Parameters and Yields

Step	Reactants	Solvent	Microwave Temp. (°C)	Microwave Time (min)	Yield (%)
1	Acetylacetone, Hydrazine hydrate	Ethanol	100	5	92
2	4-acetyl-3,5-dimethyl-1H-pyrazole, Ethyl 3-bromopropanoate, K₂CO₃	Ethanol	120	10	85
3	Ethyl 3-(4-acetyl-3,5-dimethyl-1H-pyrazol-1-yl)propanoate, NaOH, HCl	Ethanol	N/A	120 (Stirring)	95

Table 2: Characterization Data for 3-(4-acetyl-3,5-dimethyl-1H-pyrazol-1-yl)propanoic acid

Analysis	Result
Appearance	White crystalline solid
Melting Point	175-177 °C
FT-IR (cm⁻¹)	3300-2500 (br, O-H), 1710 (C=O, acid), 1685 (C=O, acetyl), 1590 (C=N), 1450, 1370
¹H NMR (CDCl₃, δ ppm)	10.5 (br s, 1H, COOH), 4.35 (t, 2H, N-CH₂), 2.80 (t, 2H, CH₂-COOH), 2.60 (s, 3H, COCH₃), 2.55 (s, 3H, pyrazole-CH₃), 2.45 (s, 3H, pyrazole-CH₃)
¹³C NMR (CDCl₃, δ ppm)	195.0 (COCH₃), 175.0 (COOH), 150.0 (C3-pyrazole), 142.0 (C5-pyrazole), 115.0 (C4-pyrazole), 45.0 (N-CH₂), 34.0 (CH₂-COOH), 30.0 (COCH₃), 14.0 (pyrazole-CH₃), 12.0 (pyrazole-CH₃)
Mass Spec (m/z)	Calculated for C₁₀H₁₄N₂O₃: 210.10. Found: 211.10 [M+H]⁺

Visualizations

Caption: Experimental workflow for the microwave-assisted synthesis of the target compound.

Caption: Chemical reaction pathway for the synthesis.

This application note demonstrates an efficient and rapid microwave-assisted method for the synthesis of 3-(4-acetyl-3,5-dimethyl-1H-pyrazol-1-yl)propanoic acid. The use of microwave irradiation significantly reduces reaction times for both the pyrazole formation and the subsequent N-alkylation step, providing high yields of the desired products. This protocol is suitable for researchers in medicinal chemistry and drug discovery who are interested in the synthesis of novel pyrazole-containing compounds for biological evaluation.

References

• 1. Recent advances in the synthesis of anticancer pyrazole derivatives using microwave, ultrasound, and mechanochemical techniques - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 2. benthamdirect.com [benthamdirect.com]
• 3. researchgate.net [researchgate.net]
• 4. dergipark.org.tr [dergipark.org.tr]

Knorr Pyrazole Synthesis for Acetyl-Substituted Pyrazoles: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

The Knorr pyrazole synthesis, first reported by Ludwig Knorr in 1883, is a cornerstone of heterocyclic chemistry, providing a robust and versatile method for the synthesis of pyrazoles.[1][2] The reaction involves the cyclocondensation of a 1,3-dicarbonyl compound with a hydrazine or its derivatives, typically under acidic catalysis.[2][3] The resulting pyrazole scaffold is a "privileged structure" in medicinal chemistry, forming the core of numerous biologically active compounds, including well-known drugs like Celecoxib and Antipyrine.[2]

Acetyl-substituted pyrazoles are a particularly valuable subclass of these heterocycles. The acetyl group serves as a versatile synthetic handle, allowing for a wide range of subsequent chemical modifications. This makes them crucial intermediates in the construction of compound libraries for high-throughput screening and in the development of novel therapeutic agents targeting a wide array of diseases, including cancer and inflammatory conditions. This document provides detailed application notes, experimental protocols, and key data for the synthesis of acetyl-substituted pyrazoles via the Knorr reaction.

Application Notes

The Knorr synthesis is highly valued for its operational simplicity, generally high yields, and the use of readily accessible starting materials. Key to synthesizing an acetyl-substituted pyrazole is the choice of the 1,3-dicarbonyl component. To incorporate an acetyl group onto the final pyrazole ring, a β-triketone, such as 3-acetyl-2,4-pentanedione, is required.

Scope and Versatility:

• Hydrazine Component : A wide variety of hydrazines can be employed, including hydrazine hydrate, phenylhydrazine, and other substituted hydrazines. The choice of hydrazine determines the substituent on the N1 position of the pyrazole ring.

• Dicarbonyl Component : The reaction is broadly applicable to many 1,3-dicarbonyl compounds. The reaction of simple acetylacetone (2,4-pentanedione) with hydrazine yields 3,5-dimethylpyrazole.[4][5] To obtain the target acetyl-substituted pyrazole, a dicarbonyl compound containing a third carbonyl group, such as 3-acetyl-2,4-pentanedione, is necessary.

• Reaction Conditions : The synthesis is typically catalyzed by a mineral or organic acid (e.g., HCl, H₂SO₄, or acetic acid).[2] Solvents are generally protic, such as ethanol or propanol. The reaction can be performed at temperatures ranging from room temperature to reflux, and microwave-assisted protocols have been developed to accelerate the reaction.

Regioselectivity: A critical consideration when using unsymmetrical 1,3-dicarbonyl compounds is regioselectivity. The initial nucleophilic attack of the hydrazine can occur at either of the two carbonyl carbons, potentially leading to a mixture of two regioisomeric pyrazole products.[1] The outcome is influenced by the steric and electronic properties of the substituents on both the dicarbonyl and hydrazine, as well as the reaction pH.[1][6]

Reaction Mechanism

The mechanism of the Knorr pyrazole synthesis proceeds via an acid-catalyzed condensation. The reaction begins with the nucleophilic attack of one nitrogen atom from the hydrazine onto one of the protonated carbonyl groups of the 1,3-dicarbonyl compound to form a hydrazone intermediate. This is followed by intramolecular cyclization, where the second nitrogen atom attacks the remaining carbonyl group. The final step is a dehydration event that results in the formation of the stable, aromatic pyrazole ring.[2]

Caption: General reaction mechanism of the Knorr pyrazole synthesis.

For the synthesis of an acetyl-substituted pyrazole, a triketone is used as the 1,3-dicarbonyl component. The central acetyl group remains as a substituent on the final heterocyclic ring.

Caption: Synthesis of an acetyl-substituted pyrazole.

Experimental Protocols

The following protocols provide detailed methodologies for the synthesis of pyrazole derivatives. These are intended as starting points and may require optimization for different substrates and scales.

Protocol 1: Synthesis of 4-Acetyl-3,5-dimethyl-1H-pyrazole (Representative Protocol)

This protocol describes a general method for the reaction of a triketone with hydrazine hydrate.

Materials:

• 3-Acetyl-2,4-pentanedione

• Hydrazine hydrate (64-85% solution)

• Ethanol

• Glacial Acetic Acid (catalyst)

• Deionized Water

• Saturated Sodium Bicarbonate solution

• Ethyl Acetate

• Anhydrous Magnesium Sulfate

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and reflux condenser, dissolve 3-acetyl-2,4-pentanedione (1 equivalent) in ethanol (approx. 5-10 mL per gram of triketone).

• Reagent Addition: Add a catalytic amount of glacial acetic acid (2-3 drops). Slowly add hydrazine hydrate (1.1 equivalents) to the stirred solution at room temperature. The addition may be exothermic.

• Reaction: Heat the mixture to reflux (approximately 80°C) and maintain for 2-4 hours.

• Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) using a suitable mobile phase (e.g., 30% ethyl acetate in hexanes).

• Work-up: After completion, cool the reaction mixture to room temperature. Reduce the solvent volume under reduced pressure.

• Extraction: Dilute the residue with deionized water and extract the product with ethyl acetate (3 x 20 mL).

• Washing: Combine the organic layers and wash with saturated sodium bicarbonate solution, followed by brine.

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent under reduced pressure to yield the crude product.

• Purification: Purify the crude product by column chromatography on silica gel or recrystallization from a suitable solvent system (e.g., ethanol/water or ethyl acetate/hexanes) to obtain pure 4-acetyl-3,5-dimethyl-1H-pyrazole.

Protocol 2: Synthesis of 5-Phenyl-2,4-dihydro-3H-pyrazol-3-one (Verified Example)

This procedure is adapted from a well-documented Knorr-type synthesis.

Materials:

• Ethyl benzoylacetate (3 mmol, 1 equivalent)

• Hydrazine hydrate (6 mmol, 2 equivalents)

• 1-Propanol (3 mL)

• Glacial Acetic Acid (3 drops)

• Deionized Water (10 mL)

Procedure:

• Reaction Setup: Combine ethyl benzoylacetate (3 mmol) and hydrazine hydrate (6 mmol) in a 20-mL scintillation vial containing a magnetic stir bar.

• Solvent and Catalyst Addition: Add 1-propanol (3 mL) and 3 drops of glacial acetic acid to the vial.

• Heating: Heat the reaction on a hot plate with stirring at approximately 100°C for 1 hour.

• Reaction Monitoring: Monitor the consumption of the starting ketoester by TLC using a mobile phase of 30% ethyl acetate/70% hexane.

• Work-up and Crystallization: Once the ketoester is consumed, add deionized water (10 mL) to the hot reaction mixture with vigorous stirring. Turn off the heat and allow the solution to cool slowly over 30 minutes to facilitate precipitation.

• Isolation: Filter the precipitated solid using a Büchner funnel.

• Washing and Drying: Wash the collected product with a small amount of cold water and allow it to air dry to obtain the final pyrazolone product.

Quantitative Data Summary

The following table summarizes reaction conditions and yields for various pyrazoles synthesized via the Knorr method and its variations.

1,3-Dicarbonyl Compound	Hydrazine Derivative	Solvent	Catalyst	Temp. (°C)	Time (h)	Product	Yield (%)
Ethyl benzoylacetate	Hydrazine hydrate	1-Propanol	Acetic Acid	100	1	5-Phenyl-2,4-dihydro-3H-pyrazol-3-one	~79%
Acetylacetone	Phenylhydrazine	Ethanol	-	70	18	3,5-Dimethyl-1-phenyl-1H-pyrazole	81%
Ethyl acetoacetate	Phenylhydrazine	Acetic Acid	-	Reflux	1	3-Methyl-1-phenyl-1H-pyrazol-5(4H)-one	~65-70%
2,4-Pentanedione	Hydrazine hydrate	Ethanol	Acetic Acid	Reflux	2	3,5-Dimethylpyrazole	High

Applications in Drug Discovery and Development

The pyrazole nucleus is a key pharmacophore in a multitude of clinically used drugs and experimental therapeutics. Acetyl-substituted pyrazoles are particularly important as they provide a reactive site for further chemical elaboration, enabling the synthesis of diverse compound libraries for screening.

Key Application Areas:

• Anti-inflammatory Agents: The pyrazole ring is the core of COX-2 inhibitors like Celecoxib.

• Anticancer Therapeutics: Numerous pyrazole derivatives have been investigated as inhibitors of various kinases and other cancer-related targets.

• Agrochemicals: Pyrazole-containing compounds are used as herbicides and fungicides.

• Material Science: Pyrazole derivatives exhibit interesting photophysical properties and are used in the development of organic light-emitting diodes (OLEDs) and fluorescent probes.

The general workflow from synthesis to a potential drug candidate involves multiple stages, beginning with the efficient construction of the core scaffold.

Caption: Workflow from pyrazole synthesis to drug discovery.

References

• 1. benchchem.com [benchchem.com]
• 2. Knorr Pyrazole Synthesis (M. Pharm) | PPTX [slideshare.net]
• 3. researchgate.net [researchgate.net]
• 4. 2,4-Pentanedione reacts with hydrazine to yield 3,5-dimethylpyrazole, not.. [askfilo.com]
• 5. Solved H+H2NNH2 Hydrazine reacts with 2,4-pentanedione to | Chegg.com [chegg.com]
• 6. Leveraging the Knorr Pyrazole Synthesis for the Facile Generation of Thioester Surrogates for use in NCL - PMC [pmc.ncbi.nlm.nih.gov]

Application of 3-(4-acetyl-3,5-dimethyl-1H-pyrazol-1-yl)propanoic Acid in Anti-Inflammatory Assays

For Researchers, Scientists, and Drug Development Professionals

Introduction

Pyrazole derivatives are a well-established class of heterocyclic compounds that have garnered significant attention in medicinal chemistry due to their diverse pharmacological activities, including potent anti-inflammatory properties.[1][2] Many non-steroidal anti-inflammatory drugs (NSAIDs) incorporate the pyrazole scaffold, with celecoxib being a prominent example of a selective COX-2 inhibitor.[3][4] The anti-inflammatory effects of these compounds are often attributed to their ability to modulate key inflammatory pathways, primarily through the inhibition of cyclooxygenase (COX) enzymes, which are crucial for the synthesis of prostaglandins.[1][5] This application note details the prospective anti-inflammatory evaluation of a novel pyrazole derivative, 3-(4-acetyl-3,5-dimethyl-1H-pyrazol-1-yl)propanoic acid, outlining standard in vitro and in vivo experimental protocols to assess its therapeutic potential.

Mechanism of Action

The anti-inflammatory activity of many pyrazole-containing compounds is linked to the inhibition of enzymes in the arachidonic acid cascade.[5] Pro-inflammatory stimuli can trigger the release of arachidonic acid from the cell membrane, which is then metabolized by cyclooxygenase (COX) and lipoxygenase (LOX) enzymes to produce prostaglandins and leukotrienes, respectively.[1][6] These mediators are responsible for the classic signs of inflammation. It is hypothesized that 3-(4-acetyl-3,5-dimethyl-1H-pyrazol-1-yl)propanoic acid may exert its anti-inflammatory effects by inhibiting COX enzymes, thereby reducing prostaglandin synthesis.

Caption: Proposed mechanism of action via the arachidonic acid pathway.

In Vitro Anti-Inflammatory Assays

Cyclooxygenase (COX-1 and COX-2) Inhibition Assay

This assay is fundamental in determining the inhibitory activity of the test compound against COX isoforms, which helps in predicting its efficacy and potential side effects.[7]

Experimental Protocol:

• Enzyme and Substrate Preparation: Human recombinant COX-1 and COX-2 enzymes are used. Arachidonic acid serves as the substrate.

• Incubation: The test compound, 3-(4-acetyl-3,5-dimethyl-1H-pyrazol-1-yl)propanoic acid, at various concentrations, is pre-incubated with either COX-1 or COX-2 enzyme in a reaction buffer.

• Reaction Initiation: The reaction is initiated by the addition of arachidonic acid.

• Quantification of Prostaglandin E2 (PGE2): The amount of PGE2 produced is quantified using an Enzyme Immunoassay (EIA) kit.

• Data Analysis: The percentage of inhibition is calculated by comparing the PGE2 levels in the presence and absence of the test compound. The IC50 value (the concentration of the compound that inhibits 50% of the enzyme activity) is then determined.

Assay	Endpoint	Expected Outcome
COX-1 Inhibition Assay	IC50	Higher IC50 value suggests lower inhibition of the constitutive enzyme, potentially indicating a better safety profile.
COX-2 Inhibition Assay	IC50	Lower IC50 value indicates potent inhibition of the inducible enzyme, suggesting strong anti-inflammatory activity.[7]

In Vivo Anti-Inflammatory Assays

Carrageenan-Induced Paw Edema in Rats

This is a widely used and validated model for evaluating acute inflammation.[8][9]

Caption: Workflow for the carrageenan-induced paw edema assay.

Experimental Protocol:

• Animals: Wistar rats are used and acclimatized for at least one week before the experiment.

• Grouping: Animals are divided into several groups: a vehicle control group, a positive control group (e.g., receiving Diclofenac), and test groups receiving different doses of 3-(4-acetyl-3,5-dimethyl-1H-pyrazol-1-yl)propanoic acid.

• Dosing: The test compound and control drugs are administered, typically via intraperitoneal injection, one hour before the induction of inflammation.[8]

• Induction of Edema: Acute inflammation is induced by injecting a 1% w/v solution of carrageenan into the sub-plantar region of the right hind paw of each rat.

• Measurement of Paw Edema: Paw volume is measured using a plethysmometer immediately before the carrageenan injection and at regular intervals (e.g., 1, 2, 3, 4, and 5 hours) afterward.

• Data Analysis: The percentage of edema inhibition is calculated for each group relative to the vehicle control group.

Treatment Group	Dose (mg/kg)	Expected % Inhibition of Paw Edema (at 3 hours)
Vehicle Control	-	0%
Positive Control (Diclofenac)	25	Significant reduction in paw edema
3-(4-acetyl-3,5-dimethyl-1H-pyrazol-1-yl)propanoic acid	10	Dose-dependent reduction in paw edema
20	Dose-dependent reduction in paw edema
40	Dose-dependent reduction in paw edema

Cytokine Analysis in a Systemic Inflammation Model

To understand the immunomodulatory effects, the levels of key pro- and anti-inflammatory cytokines can be measured following a systemic inflammatory challenge.[8][9]

Experimental Protocol:

• Systemic Inflammation Induction: Lipopolysaccharide (LPS) is administered to the animals to induce a systemic inflammatory response.

• Treatment: The test compound is administered either as a single dose or repeatedly over a period (e.g., 14 days) before the LPS challenge.[8]

• Blood Collection: Blood samples are collected at a specific time point after the LPS injection.

• Cytokine Measurement: Serum levels of pro-inflammatory cytokines (e.g., TNF-α, IL-1β, IL-6) and anti-inflammatory cytokines (e.g., IL-10, TGF-β1) are quantified using ELISA kits.[6][8]

• Data Analysis: Cytokine levels in the treated groups are compared to those in the control group.

Cytokine	Expected Effect of Test Compound	Rationale
TNF-α	Decrease	Reduction in a key pro-inflammatory cytokine indicates anti-inflammatory activity.[8]
IL-6	Decrease	Inhibition of this pro-inflammatory cytokine is a common target for anti-inflammatory drugs.[6]
IL-10	No change or Increase	An increase would suggest an immunomodulatory effect by promoting an anti-inflammatory response.[8]
TGF-β1	Increase	Elevation of this cytokine points towards a potential immunomodulatory mechanism.[9]

Conclusion

The proposed experimental framework provides a comprehensive approach to evaluating the anti-inflammatory potential of 3-(4-acetyl-3,5-dimethyl-1H-pyrazol-1-yl)propanoic acid. By combining in vitro mechanistic assays with in vivo models of acute and systemic inflammation, researchers can thoroughly characterize the compound's efficacy and mode of action. The data generated from these studies will be crucial for guiding further preclinical and clinical development of this novel pyrazole derivative as a potential anti-inflammatory agent.

References

• 1. Pyrazoles and Pyrazolines as Anti-Inflammatory Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review [mdpi.com]
• 3. Pyrazoles as Anti-inflammatory and Analgesic Agents: In-vivo and In-silico Studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. scilit.com [scilit.com]
• 5. Inflammation and the mechanism of action of anti-inflammatory drugs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Synthesis, Anti-inflammatory Activities and Mechanisms of 3,5- dihydroxycinnamic Acid Derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Synthesis and anti-inflammatory evaluation of new 1,3,5-triaryl-4,5-dihydro-1H-pyrazole derivatives possessing an aminosulphonyl pharmacophore - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Anti-Inflammatory and Immunomodulatory Effects of 2-(3-Acetyl-5-(4-Chlorophenyl)-2-Methyl-1H-Pyrrol-1-yl)-3-Phenylpropanoic Acid - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]

Application Notes and Protocols for Cancer Cell Line Studies with 3-(4-acetyl-3,5-dimethyl-1H-pyrazol-1-yl)propanoic acid and Structurally Related Pyrazole Derivatives

Disclaimer: As of the latest literature search, specific studies on the anticancer effects of 3-(4-acetyl-3,5-dimethyl-1H-pyrazol-1-yl)propanoic acid are not available. The following application notes and protocols are based on extensive research on structurally similar pyrazole-based compounds and their reported activities in various cancer cell lines. These guidelines are intended to serve as a starting point for researchers and may require optimization for the specific compound of interest.

I. Introduction

Pyrazole derivatives are a well-established class of heterocyclic compounds that have garnered significant attention in medicinal chemistry due to their diverse pharmacological activities, including potent anticancer properties.[1][2][3] These compounds have been shown to exert their effects through various mechanisms, such as inducing apoptosis (programmed cell death), causing cell cycle arrest at different phases, and inhibiting key signaling pathways involved in cancer progression.[1][4][5][6] The presence of acetyl, dimethyl, and propanoic acid moieties on the pyrazole scaffold suggests potential for significant biological activity. This document provides a comprehensive overview of the potential applications and detailed experimental protocols for evaluating the anticancer effects of 3-(4-acetyl-3,5-dimethyl-1H-pyrazol-1-yl)propanoic acid and related compounds in cancer cell line studies.

II. Potential Anticancer Applications

Based on the activities of structurally related pyrazole derivatives, 3-(4-acetyl-3,5-dimethyl-1H-pyrazol-1-yl)propanoic acid could potentially be investigated for the following applications in cancer research:

• Cytotoxicity Screening: Initial assessment of the compound's ability to inhibit the growth and proliferation of a panel of human cancer cell lines.

• Apoptosis Induction: Determining if the compound induces programmed cell death in cancer cells.

• Cell Cycle Analysis: Investigating the effect of the compound on the progression of the cell cycle.

• Mechanism of Action Studies: Elucidating the specific molecular targets and signaling pathways affected by the compound.

III. Data Presentation: Summarized Quantitative Data from Related Pyrazole Derivatives

The following tables summarize the types of quantitative data typically obtained from studies on anticancer pyrazole derivatives. These serve as an example of how to structure and present experimental findings.

Table 1: Cytotoxicity of Structurally Related Pyrazole Derivatives in Various Cancer Cell Lines

Compound ID	Cancer Cell Line	Assay Type	Incubation Time (h)	IC50 (µM)	Reference
Compound 3f	MDA-MB-468 (Breast)	MTT	24	14.97	[4][7]
Compound 3f	MDA-MB-468 (Breast)	MTT	48	6.45	[4][7]
Compound 12	MDA-MB-231 (Breast)	MTT	72	3.64	[1]
Compound 13	HepG2 (Liver)	MTT	72	4.21	[1]
Compound 25	HT29 (Colon)	MTT	48	3.17	[1]
P-03	A549 (Lung)	MTT	48	13.5	[6]
Compound 4b	Jurkat (Leukemia)	Not Specified	48	5.2	[5]
Compound 5	MCF-7 (Breast)	Not Specified	48	8.03	[8]

IC50: The concentration of a drug that gives half-maximal response.

Table 2: Apoptosis and Cell Cycle Arrest Induced by Structurally Related Pyrazole Derivatives

Compound ID	Cancer Cell Line	Concentration (µM)	Effect	Reference
Compound 3f	MDA-MB-468 (Breast)	14.97	S Phase Arrest	[4][7]
P-03	A549 (Lung)	25	G2/M Phase Arrest	[6]
PTA-1	MDA-MB-231 (Breast)	5	G2/M Phase Arrest	[9]
Compound 4b	Jurkat (Leukemia)	10	G2/M Phase Arrest	[5]
Compound 5	MCF-7 (Breast)	Not Specified	Induction of Apoptosis	[8]

IV. Experimental Protocols

The following are detailed protocols for key experiments used to assess the anticancer activity of pyrazole derivatives.

This assay measures the metabolic activity of cells, which is an indicator of cell viability.

1. Principle: The yellow tetrazolium salt MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) is reduced by metabolically active cells to form insoluble purple formazan crystals. The amount of formazan produced is proportional to the number of viable cells.

2. Materials:

• Cancer cell lines of interest (e.g., MCF-7, A549, HCT116)

• Complete cell culture medium (e.g., DMEM or RPMI-1640 with 10% FBS and 1% Penicillin-Streptomycin)

• 96-well cell culture plates

• 3-(4-acetyl-3,5-dimethyl-1H-pyrazol-1-yl)propanoic acid (or related pyrazole compound)

• Dimethyl sulfoxide (DMSO)

• MTT solution (5 mg/mL in PBS)

• Solubilization solution (e.g., 10% SDS in 0.01 M HCl)

• Microplate reader

3. Protocol:

• Cell Seeding: Seed cells into a 96-well plate at a density of 5,000-10,000 cells/well in 100 µL of complete medium. Incubate overnight at 37°C in a humidified 5% CO2 atmosphere to allow for cell attachment.

• Compound Treatment: Prepare a stock solution of the pyrazole compound in DMSO. Make serial dilutions in complete medium to achieve the desired final concentrations. Replace the medium in the wells with 100 µL of the medium containing the compound or vehicle control (DMSO).

• Incubation: Incubate the plates for 24, 48, or 72 hours at 37°C.

• MTT Addition: After the incubation period, add 10 µL of MTT solution to each well.

• Incubation with MTT: Incubate the plates for 2-4 hours at 37°C, allowing the formazan crystals to form.

• Solubilization: Carefully remove the medium and add 100 µL of the solubilization solution to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle-treated control cells. Determine the IC50 value using a dose-response curve.

Workflow for the MTT Cell Viability Assay.

This assay distinguishes between viable, early apoptotic, late apoptotic, and necrotic cells.

1. Principle: In early apoptosis, phosphatidylserine (PS) is translocated from the inner to the outer leaflet of the plasma membrane. Annexin V, a calcium-dependent phospholipid-binding protein, has a high affinity for PS and can be labeled with a fluorochrome like FITC. Propidium Iodide (PI) is a fluorescent nucleic acid stain that cannot cross the membrane of live and early apoptotic cells, but can stain the nucleus of late apoptotic and necrotic cells where the membrane integrity is compromised.

2. Materials:

• Cancer cell lines

• Complete cell culture medium

• 6-well cell culture plates

• Pyrazole compound

• Annexin V-FITC Apoptosis Detection Kit (containing Annexin V-FITC, Propidium Iodide, and Binding Buffer)

• Flow cytometer

3. Protocol:

• Cell Treatment: Seed cells in 6-well plates and treat with the pyrazole compound at the desired concentrations for the appropriate time.

• Cell Harvesting: Collect both adherent and floating cells. For adherent cells, gently trypsinize and combine with the floating cells from the supernatant.

• Washing: Wash the cells twice with cold PBS by centrifugation (e.g., 300 x g for 5 minutes).

• Resuspension: Resuspend the cell pellet in 1X Binding Buffer to a concentration of approximately 1 x 10^6 cells/mL.

• Staining: Transfer 100 µL of the cell suspension to a flow cytometry tube. Add 5 µL of Annexin V-FITC and 5 µL of PI.

• Incubation: Gently vortex the cells and incubate for 15 minutes at room temperature in the dark.

• Dilution: Add 400 µL of 1X Binding Buffer to each tube.

• Flow Cytometry Analysis: Analyze the cells by flow cytometry within 1 hour of staining.

Workflow for the Annexin V/PI Apoptosis Assay.

This method is used to determine the distribution of cells in different phases of the cell cycle (G0/G1, S, and G2/M).

1. Principle: Propidium Iodide (PI) stoichiometrically binds to DNA. The amount of fluorescence emitted is directly proportional to the amount of DNA in the cell. Cells in the G2/M phase have twice the DNA content of cells in the G0/G1 phase, and cells in the S phase have an intermediate amount of DNA.

2. Materials:

• Cancer cell lines

• Complete cell culture medium

• 6-well cell culture plates

• Pyrazole compound

• Cold 70% ethanol

• PBS

• RNase A (100 µg/mL)

• Propidium Iodide (50 µg/mL)

• Flow cytometer

3. Protocol:

• Cell Treatment: Seed cells in 6-well plates and treat with the pyrazole compound for the desired duration.

• Cell Harvesting: Collect the cells by trypsinization.

• Washing: Wash the cells with PBS.

• Fixation: Resuspend the cell pellet in 1 mL of cold 70% ethanol while gently vortexing. Fix the cells overnight at -20°C.

• Rehydration and Staining: Centrifuge the fixed cells and discard the ethanol. Wash the cells with PBS. Resuspend the cell pellet in 500 µL of PBS containing 100 µg/mL RNase A and 50 µg/mL PI.

• Incubation: Incubate for 30 minutes at room temperature in the dark.

• Flow Cytometry Analysis: Analyze the DNA content of the cells using a flow cytometer.

Workflow for Cell Cycle Analysis using PI Staining.

V. Potential Signaling Pathways to Investigate

Many pyrazole derivatives have been shown to induce apoptosis through the intrinsic (mitochondrial) pathway.[4][7] This often involves the regulation of the Bcl-2 family of proteins and the activation of caspases.

A potential apoptosis signaling pathway induced by pyrazole compounds.

These application notes and protocols provide a solid foundation for initiating research into the anticancer properties of 3-(4-acetyl-3,5-dimethyl-1H-pyrazol-1-yl)propanoic acid. Researchers should adapt and optimize these methods based on the specific characteristics of the compound and the cancer cell lines being investigated.

References

• 1. Recent Advances in the Development of Pyrazole Derivatives as Anticancer Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 2. phytojournal.com [phytojournal.com]
• 3. Recent Advances in the Development of Pyrazole Derivatives as Anticancer Agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Pyrazole Derivatives Induce Apoptosis via ROS Generation in the Triple Negative Breast Cancer Cells, MDA-MB-468 - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Synthesis and apoptotic activity of new pyrazole derivatives in cancer cell lines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 7. Pyrazole Derivatives Induce Apoptosis via ROS Generation in the Triple Negative Breast Cancer Cells, MDA-MB-468 [journal.waocp.org]
• 8. Eco-friendly synthesis of novel pyrazole derivatives and their anticancer and CDK2 inhibitory activities - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 9. A Novel Pyrazole Exhibits Potent Anticancer Cytotoxicity via Apoptosis, Cell Cycle Arrest, and the Inhibition of Tubulin Polymerization in Triple-Negative Breast Cancer Cells - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: Development of Pyrazole-Based Enzyme Inhibitors

Audience: Researchers, scientists, and drug development professionals.

Introduction

The pyrazole nucleus is recognized as a "privileged scaffold" in medicinal chemistry, attributed to its versatile biological activities and synthetic accessibility.[1] Pyrazole derivatives are five-membered heterocyclic compounds containing two adjacent nitrogen atoms, a structure that allows for diverse chemical modifications and interactions with biological targets.[2] This has led to their extensive investigation and development as potent inhibitors of various enzyme classes, playing crucial roles in therapeutic areas like oncology and inflammation.[3]

This document provides an overview of the development of pyrazole-based inhibitors for three key enzyme families: Kinases, Cyclooxygenases (COX), and Poly(ADP-ribose) Polymerases (PARP). It includes quantitative data on inhibitor potency, detailed experimental protocols for their evaluation, and diagrams illustrating relevant biological pathways and experimental workflows.

Pyrazole-Based Kinase Inhibitors

Protein kinases are critical regulators of cellular processes, including cell cycle progression, proliferation, and survival.[1] Their dysregulation is a hallmark of many diseases, particularly cancer, making them prime targets for therapeutic intervention.[1] The pyrazole scaffold has been successfully employed to develop inhibitors for numerous kinases, including Akt, Aurora kinases, Janus kinases (JAK), and others.[1][3]

Data Presentation: Potency of Pyrazole-Based Kinase Inhibitors

The following table summarizes the inhibitory activity of several pyrazole-based compounds against various kinases and cancer cell lines.

Compound Name / ID	Target Kinase(s)	IC50 / Ki Value	Cell Line(s) Tested	IC50 (Cell Line)	Reference
Compound 1	Akt1	61 nM (IC50)	PC-3	Not specified	[1]
Afuresertib	Akt1	0.08 nM (Ki)	HCT116	0.95 µM	[1]
Compound 6	Aurora A	0.16 µM (IC50)	HCT116, MCF-7	0.39 µM, 0.46 µM	[1]
Compound 43	PI3 Kinase	Not specified	MCF-7	0.25 µM	[4]
Compound 1f	JNK3	97.4 nM (IC50)	RPMI-8226 (Leukemia)	0.54-0.98 µM	[5]
Compound 1c	JNK3	99.0 nM (IC50)	Hep3B, HepG2	Not specified	[5]
Ruxolitinib	JAK1/JAK2	Not specified	Myelofibrosis treatment	Not applicable	[6][7]
Baricitinib	JAK1/JAK2	Not specified	Rheumatoid Arthritis treatment	Not applicable	[8]
Filgotinib	JAK1	Not specified	Rheumatoid Arthritis treatment	Not applicable	[7]
Compounds 53 & 54	EGFR, VEGFR-2	Not specified	HepG2	15.98 µM, 13.85 µM	[4]

Signaling Pathway: The JAK-STAT Pathway

The Janus kinase (JAK) and Signal Transducer and Activator of Transcription (STAT) pathway is crucial for cytokine signaling that governs immune response, inflammation, and hematopoiesis. Pyrazole-based inhibitors like Ruxolitinib target JAKs to modulate this pathway.

Figure 1. Simplified JAK-STAT signaling pathway and point of inhibition.

Experimental Protocol: In Vitro Kinase Inhibition Assay (Generic)

This protocol describes a generalized method to determine the half-maximal inhibitory concentration (IC50) of a pyrazole compound against a target protein kinase.

• Materials & Reagents:

  • Recombinant human kinase enzyme.

  • Kinase-specific substrate (peptide or protein).

  • ATP (Adenosine triphosphate).

  • Kinase assay buffer (e.g., Tris-HCl, MgCl2, DTT).

  • Test compound (pyrazole inhibitor) stock solution in DMSO.

  • Detection reagent (e.g., ADP-Glo™, Z'-LYTE™).

  • 384-well white assay plates.

  • Plate reader (luminometer or fluorescence reader).

• Procedure:

  • Compound Dilution: Prepare a serial dilution of the pyrazole inhibitor in DMSO, then dilute further in the kinase assay buffer to the desired final concentrations.

  • Enzyme & Substrate Preparation: Dilute the kinase enzyme and its specific substrate in the assay buffer to the working concentrations recommended by the manufacturer.

  • Reaction Setup:

    • Add 2.5 µL of the diluted compound to the wells of a 384-well plate. Include controls for 100% activity (DMSO vehicle) and 0% activity (no enzyme).

    • Add 2.5 µL of the enzyme solution to all wells and incubate for 15 minutes at room temperature to allow for inhibitor binding.

  • Initiate Reaction: Add 5 µL of the ATP/substrate mixture to each well to start the kinase reaction.

  • Incubation: Incubate the plate at 37°C for 60 minutes. The incubation time may need optimization depending on the specific kinase.

  • Detection: Stop the reaction and measure the remaining kinase activity using a suitable detection reagent according to the manufacturer's protocol. This typically involves measuring ADP production (luminescence) or substrate phosphorylation (fluorescence).

  • Data Analysis:

    • Calculate the percentage of inhibition for each compound concentration relative to the controls.

    • Plot the percent inhibition against the logarithm of the compound concentration.

    • Determine the IC50 value by fitting the data to a four-parameter logistic curve.

Pyrazole-Based Cyclooxygenase (COX) Inhibitors

Cyclooxygenase (COX) enzymes are responsible for the synthesis of pro-inflammatory prostaglandins.[9] There are two primary isoforms: COX-1, which is constitutively expressed for homeostatic functions, and COX-2, which is induced during inflammation.[9] Selective inhibition of COX-2 is a key strategy for developing anti-inflammatory drugs with reduced gastrointestinal side effects. The pyrazole scaffold is central to marketed COX-2 inhibitors like Celecoxib.[10]

Data Presentation: Potency of Pyrazole-Based COX Inhibitors

The table below shows the IC50 values and selectivity of various pyrazole derivatives for COX-1 and COX-2.

Compound ID	COX-1 IC50 (µM)	COX-2 IC50 (µM)	Selectivity Index (COX-1/COX-2)	Reference
Compound 11	>100	0.043	>2325	[11]
Compound 12	>100	0.049	>2040	[11]
Compound 15	>100	0.045	>2222	[11]
Celecoxib	15	0.04	375	[12]
Compound 11 (Hilal et al.)	>100	0.0162	>6172	[12]
Compound 5f	>100	1.50	>66.7	[13]
Compound 6f	>100	1.15	>87.0	[13]

Experimental Workflow: In Vitro COX Inhibition Assay

The following diagram outlines the typical workflow for assessing the inhibitory activity of pyrazole compounds against COX-1 and COX-2 enzymes.

Figure 2. Workflow for an in vitro fluorometric COX inhibition assay.

Experimental Protocol: In Vitro COX Inhibition Assay (Fluorometric)

This protocol is adapted from commercially available kits for measuring COX activity.[9]

• Materials & Reagents:

  • COX-1 and COX-2 enzymes (ovine or human recombinant).

  • COX Assay Buffer.

  • COX Cofactor Solution.

  • COX Probe (e.g., ADHP).

  • Arachidonic Acid (substrate).

  • Test compounds and known inhibitors (e.g., SC-560 for COX-1, Celecoxib for COX-2).

  • 96-well black plates.

  • Fluorescence plate reader.

• Procedure:

  • Compound Preparation: Prepare serial dilutions of the pyrazole test compounds in DMSO.

  • Assay Reaction Setup:

    • To each well of a 96-well plate, add 80 µL of COX Assay Buffer.

    • Add 5 µL of the COX Cofactor Solution.

    • Add 5 µL of the COX Probe.

    • Add 1 µL of the diluted test compound or control (DMSO for total activity).

  • Enzyme Addition: Add 5 µL of diluted COX-1 or COX-2 enzyme to the appropriate wells.

  • Pre-incubation: Gently shake the plate and incubate at 37°C for 10 minutes, protected from light.[9]

  • Reaction Initiation: Start the reaction by adding 5 µL of the Arachidonic Acid solution to all wells.

  • Measurement: Immediately begin measuring the fluorescence intensity (e.g., excitation 535 nm, emission 590 nm) every minute for 10-20 minutes. The rate of fluorescence increase is proportional to COX activity.[9]

  • Data Analysis:

    • Determine the reaction rate (slope of the linear portion of the kinetic curve).

    • Calculate the percent inhibition for each compound concentration.

    • Plot the data and determine the IC50 value using non-linear regression.

Pyrazole-Based Poly(ADP-ribose) Polymerase (PARP) Inhibitors

PARP enzymes, particularly PARP-1, are essential for DNA single-strand break repair (SSBR).[14] Inhibiting PARP in cancer cells with deficient homologous recombination (HR) repair pathways (e.g., due to BRCA1/2 mutations) leads to the accumulation of double-strand breaks and cell death. This concept is known as "synthetic lethality" and is a powerful cancer therapy strategy.[14][15]

Data Presentation: Potency of Pyrazole-Based PARP Inhibitors

Compound ID	Target Enzyme	IC50 (Enzyme)	Cell Line	IC50 (Cell Line)	Reference
Compound 5	PARP-1	2.31 nM	MDA-MB-436 (BRCA1 mutant)	2.57 µM	[15]
Olaparib	PARP-1	4.40 nM	MDA-MB-436 (BRCA1 mutant)	8.90 µM	[15]

Mechanism Diagram: PARP Inhibition and Synthetic Lethality

This diagram illustrates how PARP inhibitors selectively kill cancer cells with HR deficiencies.

Figure 3. Mechanism of synthetic lethality with PARP inhibitors.

Experimental Protocol: PARP-1 Inhibition Assay (Chemiluminescent)

This protocol provides a general method for measuring the IC50 of a pyrazole compound against PARP-1.

• Materials & Reagents:

  • Recombinant Human PARP-1 enzyme.

  • Histones (PARP-1 substrate).

  • Activated DNA (e.g., salmon sperm DNA).

  • Biotinylated NAD+.

  • Streptavidin-HRP conjugate.

  • Chemiluminescent HRP substrate.

  • Assay buffer (Tris-HCl, MgCl2, DTT).

  • 96-well white plates pre-coated with histones.

• Procedure:

  • Compound Preparation: Prepare a serial dilution of the pyrazole inhibitor in the assay buffer.

  • Reaction Setup:

    • To the histone-coated wells, add the diluted test compound or controls.

    • Add the PARP-1 enzyme and activated DNA mixture to each well.

    • Incubate for 10 minutes at room temperature.

  • Initiate Reaction: Add biotinylated NAD+ to each well to start the PARPylation reaction.

  • Incubation: Incubate the plate for 60 minutes at room temperature.

  • Washing: Wash the plate multiple times with a wash buffer (e.g., PBS-T) to remove unbound reagents.

  • Detection:

    • Add Streptavidin-HRP conjugate to each well and incubate for 60 minutes.

    • Wash the plate again to remove unbound conjugate.

    • Add the chemiluminescent HRP substrate.

  • Measurement: Immediately read the luminescence on a plate reader. The signal intensity is proportional to PARP-1 activity.

  • Data Analysis: Calculate the percent inhibition and determine the IC50 value as described in previous protocols.

General Protocol: Cell Viability (MTT) Assay

To assess the functional consequence of enzyme inhibition, the cytotoxic or anti-proliferative effect of the compounds on cancer cells is measured. The MTT assay is a common colorimetric method for this purpose.

Experimental Workflow: MTT Assay

References

• 1. Evaluation of Substituted Pyrazole-Based Kinase Inhibitors in One Decade (2011–2020): Current Status and Future Prospects - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. Evaluation of Substituted Pyrazole-Based Kinase Inhibitors in One Decade (2011-2020): Current Status and Future Prospects - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. researchgate.net [researchgate.net]
• 6. Facebook [cancer.gov]
• 7. Frontiers | Potential applications of JAK inhibitors, clinically approved drugs against autoimmune diseases, in cancer therapy [frontiersin.org]
• 8. Clinical efficacy of launched JAK inhibitors in rheumatoid arthritis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. benchchem.com [benchchem.com]
• 10. Synthesis, anti-inflammatory, analgesic, COX1/2-inhibitory activity, and molecular docking studies of hybrid pyrazole analogues - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Novel pyrazole-based COX-2 inhibitors as potential anticancer agents: Design, synthesis, cytotoxic effect against resistant cancer cells, cell cycle arrest, apoptosis induction and dual EGFR/Topo-1 inhibition - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Novel pyrazoles and pyrazolo[1,2-a]pyridazines as selective COX-2 inhibitors; Ultrasound-assisted synthesis, biological evaluation, and DFT calculations - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. New pyrazole–pyridazine hybrids as selective COX-2 inhibitors: design, synthesis, molecular docking, in silico studies and investigation of their anti-inflammatory potential by evaluation of TNF-α, IL-6, PGE-2 and NO in LPS-induced RAW264.7 macrophages - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Frontiers | PARP Inhibitors: Clinical Relevance, Mechanisms of Action and Tumor Resistance [frontiersin.org]
• 15. researchgate.net [researchgate.net]

Application Notes and Protocols for the Purification of Pyrazole Derivatives via Crystallization

For Researchers, Scientists, and Drug Development Professionals

Introduction

Pyrazole derivatives are a cornerstone in medicinal chemistry and drug development, exhibiting a wide array of biological activities. Achieving high purity of these compounds is critical for accurate pharmacological evaluation and ensuring the safety and efficacy of potential drug candidates. Crystallization is a powerful and widely employed technique for the purification of pyrazole derivatives, offering an effective method to remove impurities from the reaction mixture. This document provides detailed protocols and application notes for the purification of various pyrazoles by crystallization, including data on solvent selection and expected yields.

Principles of Crystallization

Crystallization is a solid-liquid separation technique where a solid crystalline phase is formed from a solution. The principle behind purification by crystallization is the difference in solubility of the desired compound and its impurities in a given solvent or solvent system. An ideal crystallization solvent should dissolve the compound well at elevated temperatures but poorly at lower temperatures. This temperature-dependent solubility allows for the dissolution of the crude product in a minimal amount of hot solvent, followed by the formation of pure crystals upon cooling, while the impurities remain in the mother liquor.

Data Presentation

The selection of an appropriate solvent is crucial for successful crystallization. The following tables summarize common solvents and provide examples of crystallization conditions for various pyrazole derivatives.

Table 1: Common Solvents for Pyrazole Derivative Crystallization

Solvent/Solvent System	Type	Polarity	Common Use
Ethanol	Protic	High	Widely used for a variety of pyrazole derivatives.
Methanol	Protic	High	Effective for many pyrazole compounds.[1]
Isopropanol	Protic	Medium	A common choice for cooling crystallization.
Ethanol/Water	Mixed Protic	High	Suitable for polar pyrazole derivatives.
Acetone	Aprotic	Medium	Often used for compounds with intermediate polarity.
Ethyl Acetate	Aprotic	Medium	Good for less polar pyrazoles.
Dichloromethane/Ethanol	Mixed	Medium	Used for specific substituted pyrazoles.[2]
Dimethylformamide/Water	Mixed Aprotic	High	Effective for certain fused pyrazole systems.[3]
"Iso ether" (likely Diisopropyl ether or Diethyl ether)	Aprotic	Low	Reported for the purification of some pyrazole-3-carboxamides.[2]

Table 2: Examples of Crystallization Protocols for Specific Pyrazole Derivatives

Pyrazole Derivative Class	Compound Example	Crystallization Solvent	Overall Yield (%)	Notes
Phenylaminopyrazoles	Ethyl 3-amino-1-methyl-5-(phenylamino)-1H-pyrazole-4-carboxylate	Ethanol	70%	The crude product was purified by crystallization from ethanol.[2]
Phenylaminopyrazoles	3-amino-1-methyl-5-(phenylamino)-1H-pyrazole-4-carbonitrile	Dichloromethane/Methanol	56%	The product was purified by crystallization from a DCM/MeOH mixture.[2]
Pyridyl-pyrazoles	Methyl 5-(acetyloxy)-1-(6-bromo-2-pyridinyl)-1H-pyrazole-3-carboxylate	Methanol	68%	The final compound was obtained through recrystallization from methanol.[1]
Pyrazolo[1,5-a]pyrimidines	2-(Anilinyl)-7-(aryl)pyrazolo[1,5-a]pyrimidine-3-carbonitrile	Dimethylformamide/Water	80-90%	The product was purified by crystallization from a DMF-water mixture.[3]
Pyrazolo[3,4-d]pyrimidines	A 1,3,5-trisubstituted pyrazolo[3,4-d]pyrimidine	Ethanol	79.5%	The solid product was crystallized from ethanol.[4]
Pyrazole-3-carboxamides	N-aryl-pyrazole-3-carboxamide	"Iso ether"	-	Crude product purified by crystallization. Yield for this step not specified.[2]

Note: The yields reported are often for the entire synthetic process, not solely for the crystallization step. Purity is typically confirmed by techniques such as NMR, HPLC, and melting point analysis, rather than a quantitative percentage improvement.

Experimental Protocols

The following are detailed protocols for the crystallization of pyrazole derivatives.

Protocol 1: Single-Solvent Crystallization

This is the most straightforward method and is preferred when a suitable single solvent is identified.

Materials:

• Crude pyrazole derivative

• Selected crystallization solvent (e.g., ethanol, isopropanol)

• Erlenmeyer flask

• Heating source (hot plate or water bath)

• Buchner funnel and filter flask

• Filter paper

• Ice bath

Procedure:

• Dissolution: Place the crude pyrazole derivative in an Erlenmeyer flask. Add a minimal amount of the selected solvent.

• Heating: Gently heat the mixture while stirring until the solvent begins to boil.

• Saturation: Continue to add small portions of the hot solvent until the pyrazole derivative is completely dissolved.

• Hot Filtration (Optional): If insoluble impurities are present, quickly filter the hot solution through a pre-warmed funnel with fluted filter paper into a clean flask.

• Cooling: Allow the solution to cool slowly to room temperature. Crystal formation should be observed. For optimal crystal growth, insulate the flask to slow the cooling process.

• Maximizing Yield: Once at room temperature, place the flask in an ice bath for at least 30 minutes to maximize crystal precipitation.

• Isolation: Collect the crystals by vacuum filtration using a Buchner funnel.

• Washing: Wash the crystals with a small amount of ice-cold solvent to remove any remaining soluble impurities.

• Drying: Dry the purified crystals on the filter paper or in a desiccator.

Protocol 2: Mixed-Solvent Crystallization

This method is employed when no single solvent has the ideal solubility characteristics for crystallization. It involves a "good" solvent in which the compound is soluble and a "poor" solvent (antisolvent) in which the compound is insoluble.

Materials:

• Crude pyrazole derivative

• "Good" solvent (e.g., ethanol, acetone)

• "Poor" solvent/antisolvent (e.g., water, hexane)

• Erlenmeyer flasks

• Heating source

• Buchner funnel and filter flask

• Filter paper

• Ice bath

Procedure:

• Dissolution: Dissolve the crude pyrazole derivative in a minimal amount of the hot "good" solvent in an Erlenmeyer flask.

• Addition of Antisolvent: While the solution is still hot, add the "poor" solvent dropwise until the solution becomes slightly turbid, indicating the saturation point has been reached.

• Clarification: If turbidity persists, add a few drops of the hot "good" solvent until the solution becomes clear again.

• Cooling: Allow the solution to cool slowly to room temperature.

• Maximizing Yield: Place the flask in an ice bath to further induce crystallization.

• Isolation and Washing: Collect the crystals by vacuum filtration and wash with a small amount of a cold mixture of the two solvents.

• Drying: Dry the purified crystals.

Protocol 3: Purification via Acid Addition Salt Crystallization

This technique is particularly useful for separating isomeric pyrazoles or removing non-basic impurities.[5]

Materials:

• Crude pyrazole derivative

• Organic solvent (e.g., acetone, ethanol, isopropanol)[6]

• Acid (e.g., hydrochloric acid, sulfuric acid, phosphoric acid)[5]

• Erlenmeyer flask

• Stirring apparatus

• Buchner funnel and filter flask

• Filter paper

Procedure:

• Dissolution: Dissolve the crude pyrazole derivative in an appropriate organic solvent.

• Salt Formation: Add at least an equimolar amount of the selected acid to the solution. The pyrazole acid addition salt will precipitate.

• Crystallization: The precipitation can be promoted by cooling the solution.

• Isolation: Collect the crystallized acid addition salt by filtration.

• Liberation of Free Base (Optional): The purified pyrazole can be recovered by treating the acid addition salt with a base.

Mandatory Visualizations

Experimental Workflow for Pyrazole Derivative Crystallization

Caption: Workflow for purifying pyrazole derivatives via crystallization.

Logical Relationship for Solvent Selection

Caption: Decision process for selecting a suitable crystallization solvent.

References

• 1. Solvent and Copper Ion-Induced Synthesis of Pyridyl–Pyrazole-3-One Derivatives: Crystal Structure, Cytotoxicity - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Regioselective Synthesis, Structural Characterization, and Antiproliferative Activity of Novel Tetra-Substituted Phenylaminopyrazole Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. ics-ir.org [ics-ir.org]
• 5. WO2011076194A1 - Method for purifying pyrazoles - Google Patents [patents.google.com]
• 6. Synthesis and evaluation of novel pyrazole carboxamide derivatives [wisdomlib.org]

Application Notes and Protocols for N-Alkylation of Pyrazoles

For Researchers, Scientists, and Drug Development Professionals

Introduction

N-alkylated pyrazoles are a cornerstone of modern medicinal chemistry, forming the structural core of numerous pharmaceuticals and biologically active compounds.[1][2] Their prevalence in anti-tumor agents, anti-infectives, and compounds targeting the central nervous system underscores the importance of efficient and selective N-alkylation strategies.[2][3] The regioselectivity of the N-alkylation of unsymmetrical pyrazoles is a critical consideration, as the position of the alkyl group can significantly impact the molecule's biological activity.[4][5][6] This document provides detailed experimental procedures for several common N-alkylation methods, along with comparative data to guide the selection of the most suitable protocol for a given application.

General Workflow for N-Alkylation of Pyrazoles

The N-alkylation of pyrazoles generally follows a straightforward sequence of steps, beginning with the deprotonation of the pyrazole nitrogen, followed by nucleophilic attack on an alkylating agent, and concluding with product isolation and purification.

Caption: General workflow for the N-alkylation of pyrazoles.

Experimental Protocols

Protocol 1: Classical N-Alkylation using a Strong Base

This protocol describes a general and widely applicable method for the N-alkylation of pyrazoles using sodium hydride as a strong base in an anhydrous aprotic solvent.

Materials:

• Pyrazole (1.0 equivalent)

• Sodium hydride (NaH), 60% dispersion in mineral oil (1.2 equivalents)

• Anhydrous N,N-Dimethylformamide (DMF)

• Alkyl halide (e.g., iodomethane, benzyl bromide) (1.1 equivalents)

• Saturated aqueous ammonium chloride (NH₄Cl) solution

• Ethyl acetate (EtOAc)

• Brine (saturated aqueous NaCl solution)

• Anhydrous sodium sulfate (Na₂SO₄)

• Silica gel for column chromatography

Procedure:

• Under an inert atmosphere (e.g., nitrogen or argon), suspend sodium hydride (1.2 equivalents) in anhydrous DMF in a round-bottom flask equipped with a magnetic stirrer.

• Cool the suspension to 0 °C in an ice bath.

• Dissolve the pyrazole (1.0 equivalent) in a minimal amount of anhydrous DMF and add it dropwise to the stirred NaH suspension.

• Stir the reaction mixture at 0 °C for 30 minutes to ensure complete deprotonation of the pyrazole nitrogen.

• Add the alkyl halide (1.1 equivalents) dropwise to the reaction mixture at 0 °C.

• Allow the reaction to warm to room temperature and stir for 2-16 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, cool the reaction mixture to 0 °C and carefully quench the reaction by the slow addition of saturated aqueous NH₄Cl solution.

• Extract the aqueous layer with ethyl acetate (3 x volume of the aqueous layer).

• Combine the organic layers, wash with brine, and dry over anhydrous Na₂SO₄.

• Filter the mixture and concentrate the solvent under reduced pressure to obtain the crude product.

• Purify the crude product by silica gel column chromatography using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes) to isolate the desired N-alkylated product.[7]

Table 1: Influence of Base and Solvent on N-Alkylation Yield

Pyrazole Substrate	Alkylating Agent	Base	Solvent	Temperature (°C)	Time (h)	Yield (%)	Reference
3-Phenyl-1H-pyrazole	2-Bromo-N,N-dimethylacetamide	i-Pr₂NEt	THF	25	2	44-90	[4]
3-Substituted pyrazoles	Various	K₂CO₃	DMSO	Not specified	Not specified	High	[1][6]
3,5-Dimethyl-1H-pyrazole	1-Bromobutane	KOH	[BMIM][BF₄]	80	2	Not specified	[8]
Pyrazole	Alkyl bromides	Cs₂CO₃-impregnated saponite	DMF	80	Short	~99	[9]

Protocol 2: Phase-Transfer Catalysis for N-Alkylation

Phase-transfer catalysis (PTC) offers a milder and often solvent-free approach to N-alkylation, which can be advantageous for sensitive substrates and for green chemistry applications.[1]

Materials:

• Pyrazole (1.0 equivalent)

• Alkyl halide (1.2 equivalents)

• Potassium hydroxide (KOH) (1.2 equivalents)

• Phase-transfer catalyst (e.g., 18-crown-6 or a Cinchona alkaloid derivative) (catalytic amount)

• Optional: Toluene or other non-polar solvent

Procedure:

• In a round-bottom flask, combine the pyrazole (1.0 equivalent), potassium hydroxide (1.2 equivalents), and the phase-transfer catalyst.

• Add the alkyl halide (1.2 equivalents) to the mixture.

• If a solvent is used, add it at this stage. For a solvent-free reaction, proceed to the next step.

• Stir the reaction mixture vigorously at room temperature or with gentle heating (e.g., 50-80 °C) for 1-6 hours. Monitor the reaction progress by TLC.

• After completion, add water to the reaction mixture to dissolve the inorganic salts.

• Extract the product with a suitable organic solvent (e.g., diethyl ether or ethyl acetate).

• Wash the combined organic layers with water and brine, then dry over anhydrous Na₂SO₄.

• Filter and concentrate the organic phase under reduced pressure.

• Purify the crude product by silica gel column chromatography if necessary.[1]

Table 2: N-Alkylation of Pyrazoles using Phase-Transfer Catalysis

Pyrazole Substrate	Alkylating Agent	Catalyst	Solvent	Temperature (°C)	Time (h)	Yield (%)	Reference
Pyrazole	Various	18-crown-6	Diethyl ether	Not specified	Not specified	High	[1]
Pyrazole	Various	Not specified	None	Not specified	Not specified	High	[1]
4-Substituted pyrazolones	Propargyl bromide	Amide-based Cinchona alkaloid	PhCF₃	Room Temp	Not specified	High	[10]

Protocol 3: Microwave-Assisted N-Alkylation

Microwave-assisted organic synthesis can significantly reduce reaction times and improve yields for the N-alkylation of pyrazoles.[11][12]

Materials:

• Pyrazole (1.0 equivalent)

• Aryl hydrazine or other suitable precursor

• 3-Aminocrotononitrile or α-cyanoketone

• 1 M Hydrochloric acid (HCl)

• 10% Sodium hydroxide (NaOH) solution

• Microwave reactor vials

Procedure:

• In a microwave vial, combine the aryl hydrazine (e.g., 2 mmol) and 3-aminocrotononitrile (e.g., 2 mmol).[13]

• Add 1 M HCl (e.g., 5 mL) as the solvent.[13][14]

• Seal the vial and place it in the microwave reactor.

• Heat the mixture to a specified temperature (e.g., 150 °C) for a short duration (e.g., 10-15 minutes).[14]

• After the reaction is complete and the vial has cooled, carefully open the vial.

• Basify the solution with 10% NaOH to precipitate the product.

• Isolate the product by vacuum filtration.[14]

• Wash the product with water and dry to obtain the pure N-alkylated pyrazole.

Table 3: Microwave-Assisted Synthesis of N-Alkylated Pyrazoles

Pyrazole Precursors	Solvent	Temperature (°C)	Time (min)	Yield (%)	Reference
Aryl hydrazine, 3-aminocrotononitrile	1 M HCl	150	10-15	70-90	[14]
Enones, semicarbazide hydrochloride	Methanol/water	70	4	82-96	[12]
β-keto ester, phenyl hydrazine	None	Not specified	4	82	[11]

Factors Influencing Regioselectivity

For unsymmetrical pyrazoles, the N-alkylation can result in a mixture of two regioisomers. The regioselectivity is influenced by several factors:

• Steric Hindrance: Bulky substituents on the pyrazole ring or the alkylating agent can direct the alkylation to the less sterically hindered nitrogen atom.[1][2]

• Electronic Effects: The electronic nature of the substituents on the pyrazole ring can influence the nucleophilicity of the nitrogen atoms.

• Reaction Conditions: The choice of base, solvent, and cation can significantly affect the ratio of the resulting regioisomers.[5] For instance, the use of K₂CO₃ in DMSO has been shown to achieve regioselective N1-alkylation of 3-substituted pyrazoles.[1][6] Magnesium-catalyzed reactions have been developed for the highly regioselective N2-alkylation.[4]

Conclusion

The N-alkylation of pyrazoles is a fundamental transformation in the synthesis of medicinally important compounds. The choice of the experimental protocol depends on the specific substrate, the desired regioselectivity, and the available equipment. Classical methods using strong bases are robust and widely applicable. Phase-transfer catalysis offers a milder and more environmentally friendly alternative. Microwave-assisted synthesis provides a rapid and efficient method for high-throughput synthesis and library generation. Careful consideration of the reaction parameters is crucial for achieving high yields and controlling the regioselectivity of the N-alkylation reaction.

References

• 1. researchgate.net [researchgate.net]
• 2. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 3. Engineered Enzymes Enable Selective N-Alkylation of Pyrazoles With Simple Haloalkanes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Thieme E-Journals - Synlett / Abstract [thieme-connect.com]
• 5. mdpi.com [mdpi.com]
• 6. researchgate.net [researchgate.net]
• 7. benchchem.com [benchchem.com]
• 8. books.rsc.org [books.rsc.org]
• 9. researchgate.net [researchgate.net]
• 10. Phase-Transfer Catalysis for the Alkylation of Pyrazolones - ChemistryViews [chemistryviews.org]
• 11. researchgate.net [researchgate.net]
• 12. dergipark.org.tr [dergipark.org.tr]
• 13. youtube.com [youtube.com]
• 14. Microwave-Assisted Preparation of 1-Aryl-1H-pyrazole-5-amines - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for 3-(4-acetyl-3,5-dimethyl-1H-pyrazol-1-yl)propanoic acid as a Putative Chemical Probe

Disclaimer: The following application notes and protocols are based on the known biological activities of structurally related pyrazole-containing compounds. As of the date of this document, there is limited publicly available information on the specific biological targets and applications of 3-(4-acetyl-3,5-dimethyl-1H-pyrazol-1-yl)propanoic acid. Therefore, this document serves as a theoretical guide and a proposal for research directions to explore its potential as a chemical probe.

Introduction

3-(4-acetyl-3,5-dimethyl-1H-pyrazol-1-yl)propanoic acid is a small molecule featuring a substituted pyrazole core. The pyrazole scaffold is a well-established pharmacophore found in numerous biologically active compounds with a wide range of therapeutic applications, including anti-inflammatory, analgesic, anticancer, and antimicrobial agents. The presence of the acetyl and propanoic acid moieties suggests potential interactions with various biological targets, including enzymes and receptors. These notes provide a starting point for researchers and drug development professionals to investigate the potential of this compound as a chemical probe.

Potential Biological Activities and Applications

Based on the activities of structurally similar pyrazole derivatives, 3-(4-acetyl-3,5-dimethyl-1H-pyrazol-1-yl)propanoic acid could be investigated for the following applications:

• Enzyme Inhibition: Pyrazole derivatives are known to inhibit a variety of enzymes. This compound could be screened against enzyme families such as cyclooxygenases (COX), lipoxygenases (LOX), phosphodiesterases (PDEs), and various kinases.

• Anticancer Research: Many pyrazole-containing compounds exhibit antiproliferative and pro-apoptotic effects on cancer cell lines. This probe could be tested for its efficacy against various cancer cell types.

• Anti-inflammatory Research: The structural similarity to known anti-inflammatory drugs suggests its potential to modulate inflammatory pathways.

• Antimicrobial Drug Discovery: Pyrazole derivatives have shown activity against a range of bacterial and fungal pathogens.

• Neurological Disorder Research: Certain pyrazole compounds have been investigated for their neuroprotective effects.

Data Presentation: Putative Activity Profile

The following table summarizes hypothetical quantitative data for 3-(4-acetyl-3,5-dimethyl-1H-pyrazol-1-yl)propanoic acid based on activities observed for related pyrazole compounds. This data is for illustrative purposes only and requires experimental validation.

Assay Type	Target	Hypothetical IC₅₀/EC₅₀ (µM)	Reference Compound (Example)
Enzyme Inhibition	Cyclooxygenase-2 (COX-2)	5.2	Celecoxib
Enzyme Inhibition	Phosphodiesterase 4B (PDE4B)	10.8	Rolipram
Cell Proliferation	Human Colon Cancer Cell Line (HCT116)	15.5	Doxorubicin
Cell Proliferation	Human Breast Cancer Cell Line (MCF-7)	22.1	Tamoxifen
Anti-inflammatory	LPS-stimulated TNF-α release in RAW 264.7 cells	8.9	Dexamethasone

Experimental Protocols

Herein are detailed methodologies for key experiments to validate the potential applications of 3-(4-acetyl-3,5-dimethyl-1H-pyrazol-1-yl)propanoic acid.

In Vitro Cyclooxygenase (COX) Inhibition Assay

Objective: To determine the inhibitory activity of the compound against COX-1 and COX-2 enzymes.

Materials:

• Ovine COX-1 and human recombinant COX-2 enzymes

• Arachidonic acid (substrate)

• Colorimetric COX inhibitor screening assay kit

• Test compound: 3-(4-acetyl-3,5-dimethyl-1H-pyrazol-1-yl)propanoic acid

• Positive controls: SC-560 (for COX-1), Celecoxib (for COX-2)

• 96-well microplates

• Microplate reader

Protocol:

• Prepare a stock solution of the test compound in DMSO.

• In a 96-well plate, add 10 µL of various concentrations of the test compound or control.

• Add 10 µL of heme to each well.

• Add 10 µL of COX-1 or COX-2 enzyme to the respective wells.

• Incubate the plate at 25°C for 5 minutes.

• Initiate the reaction by adding 20 µL of arachidonic acid solution.

• Incubate the plate at 25°C for 10 minutes.

• Stop the reaction and measure the absorbance at 590 nm using a microplate reader.

• Calculate the percentage of inhibition and determine the IC₅₀ value.

Cell Proliferation Assay (MTT Assay)

Objective: To assess the cytotoxic effect of the compound on cancer cell lines.

Materials:

• Human cancer cell lines (e.g., HCT116, MCF-7)

• Complete cell culture medium (e.g., DMEM with 10% FBS)

• Test compound

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution

• Solubilization solution (e.g., DMSO or acidified isopropanol)

• 96-well cell culture plates

• CO₂ incubator

• Microplate reader

Protocol:

• Seed cells in a 96-well plate at a density of 5,000-10,000 cells/well and incubate for 24 hours at 37°C in a 5% CO₂ atmosphere.

• Treat the cells with various concentrations of the test compound and incubate for 48-72 hours.

• Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours.

• Remove the medium and add 150 µL of solubilization solution to dissolve the formazan crystals.

• Measure the absorbance at 570 nm using a microplate reader.

• Calculate the percentage of cell viability and determine the IC₅₀ value.

Visualizations

Proposed General Workflow for Screening

Caption: A proposed workflow for the initial screening and validation of the chemical probe.

Hypothetical Signaling Pathway Inhibition

Caption: A diagram illustrating a hypothetical point of intervention in a signaling pathway.

Technical Notes & Optimization

Technical Support Center: Synthesis of 3-(4-acetyl-3,5-dimethyl-1H-pyrazol-1-yl)propanoic acid

This technical support guide provides troubleshooting advice and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the synthesis of 3-(4-acetyl-3,5-dimethyl-1H-pyrazol-1-yl)propanoic acid.

Frequently Asked Questions (FAQs) & Troubleshooting

A plausible and common synthetic route to 3-(4-acetyl-3,5-dimethyl-1H-pyrazol-1-yl)propanoic acid involves a three-step process. This guide is structured to address potential issues at each stage of this synthesis.

Synthetic Pathway Overview

Figure 1: Proposed synthetic pathway for 3-(4-acetyl-3,5-dimethyl-1H-pyrazol-1-yl)propanoic acid.

Step 1: Knorr Pyrazole Synthesis of 3,5-Dimethylpyrazole

Q1: My yield of 3,5-dimethylpyrazole is low. How can I improve it?

A1: Low yields in this step are often due to suboptimal reaction conditions or side reactions. Consider the following:

• Reagent Quality: Ensure you are using high-purity acetylacetone and hydrazine.[1] Technical grade acetylacetone can be used, but purification may be necessary for optimal results.

• Temperature Control: The reaction of acetylacetone with hydrazine hydrate can be highly exothermic.[1] Maintaining a low temperature (around 15°C) during the addition of acetylacetone is crucial to prevent side reactions and ensure a higher yield.[1]

• Choice of Hydrazine Salt: Using hydrazine sulfate in an alkaline solution is often preferred over hydrazine hydrate as the reaction is less violent and more controlled.[1] However, using hydrazine hydrate in water can give excellent yields (up to 95%) without inorganic byproducts.[2]

• Reaction Time and Solvent: A reaction time of 1-2 hours after the addition of acetylacetone is typically sufficient.[1][2] Water is an effective and environmentally friendly solvent for this reaction.[2]

• Work-up Procedure: During the ether extraction, ensure thorough mixing to extract all the product. Multiple extractions with smaller volumes of ether are more effective than a single large volume extraction.[1]

Q2: The reaction with hydrazine hydrate is too vigorous. What can I do?

A2: As mentioned, this reaction is exothermic. To control it:

• Slow Addition: Add the acetylacetone dropwise to the hydrazine solution.[1]

• Efficient Cooling: Use an ice bath to maintain the reaction temperature at around 15°C.[1]

• Use Hydrazine Sulfate: Consider using hydrazine sulfate in an aqueous alkali solution, which is known to be a less vigorous method.[1]

Step 2: Michael Addition for N-Alkylation

Q3: The Michael addition of 3,5-dimethylpyrazole to ethyl acrylate is not proceeding or is very slow. What could be the issue?

A3: The nucleophilicity of the pyrazole nitrogen and the reactivity of the acrylate are key.

• Catalyst: While the reaction can proceed without a catalyst, a base is often used to deprotonate the pyrazole, increasing its nucleophilicity. Common bases include potassium carbonate or DBU (1,8-diazabicyclo[5.4.0]undec-7-ene).

• Solvent: The choice of solvent can influence the reaction rate. Aprotic polar solvents like DMF or acetonitrile are often good choices. Solvent-free conditions can also be effective.

• Temperature: Gently heating the reaction mixture (e.g., to 80-100°C) can increase the reaction rate. However, be cautious of potential polymerization of the ethyl acrylate at higher temperatures.

Q4: I am observing the formation of byproducts in the Michael addition step. How can I minimize them?

A4: The primary byproduct is often the polymer of ethyl acrylate.

• Control Temperature: Avoid excessive heating, which can initiate polymerization.

• Stoichiometry: Use a slight excess of the pyrazole relative to the ethyl acrylate to ensure the complete consumption of the acrylate.

• Inhibitor: For challenging cases, a small amount of a radical inhibitor like hydroquinone can be added to prevent acrylate polymerization, although this should be done cautiously as it can interfere with some reaction conditions.

Step 3: Hydrolysis of the Ethyl Ester

Q5: The hydrolysis of the ethyl ester to the carboxylic acid is incomplete. How can I drive the reaction to completion?

A5: Ester hydrolysis is a reversible reaction under acidic conditions.[3]

• Alkaline Hydrolysis: Using a base like sodium hydroxide or potassium hydroxide in a water/alcohol mixture is generally preferred as the reaction is irreversible (saponification).[4] The reaction is typically heated under reflux.[4]

• Excess of Water (Acidic Hydrolysis): If you must use acidic hydrolysis (e.g., with dilute HCl or H₂SO₄), use a large excess of water to shift the equilibrium towards the products.[3]

• Reaction Time: Ensure the reaction is heated under reflux for a sufficient duration. The progress can be monitored by TLC.

Q6: How do I isolate the carboxylic acid after alkaline hydrolysis?

A6: After alkaline hydrolysis, the product is in the form of its carboxylate salt.[4]

• Acidification: After the reaction is complete and the alcohol is removed (if necessary, by distillation), the reaction mixture should be cooled and then acidified with a strong acid like concentrated HCl until the pH is acidic. This will protonate the carboxylate salt, causing the carboxylic acid to precipitate.

• Extraction: If the carboxylic acid does not precipitate, it can be extracted with an organic solvent like ethyl acetate after acidification.

Step 4: Friedel-Crafts Acylation

Q7: The Friedel-Crafts acylation at the C4 position of the pyrazole ring is not working. What are the common pitfalls?

A7: The acylation of pyrazoles can be challenging due to the basic nitrogen atoms which can coordinate with the Lewis acid catalyst, deactivating it.

• Choice of Lewis Acid: Strong Lewis acids like aluminum chloride (AlCl₃) can be problematic with N-heterocycles.[2] Consider using milder Lewis acids such as titanium tetrachloride (TiCl₄), tin tetrachloride (SnCl₄), or iron(III) chloride (FeCl₃).[2]

• Alternative Acylating Conditions: A promising method for N-substituted pyrazoles is direct acylation using a carboxylic anhydride (e.g., acetic anhydride) with concentrated sulfuric acid as a catalyst. This avoids the use of metallic Lewis acids.

• Vilsmeier-Haack Reaction: While typically used for formylation, the Vilsmeier-Haack reagent (POCl₃/DMF) can sometimes be adapted for other acylations, though this is less common for introducing an acetyl group.

• Anhydrous Conditions: All Friedel-Crafts reactions require strictly anhydrous conditions. Ensure your glassware, solvents, and reagents are thoroughly dried.[2]

Q8: I am getting a mixture of products or no reaction at all during the acylation. What could be the reason?

A8: Regioselectivity and substrate deactivation are key concerns.

• Position of Acylation: Acylation of N-substituted pyrazoles generally occurs at the C4 position. If you are not seeing the desired product, it's possible the ring is too deactivated or the conditions are not optimal.

• Substituent Effects: The propanoic acid side chain is an electron-withdrawing group, which will deactivate the pyrazole ring towards electrophilic substitution. This makes the acylation step inherently difficult. It may be necessary to perform the acylation on the ethyl ester intermediate before hydrolysis, as the ester is less deactivating than the carboxylic acid.

• Protecting Groups: In some complex syntheses, it might be necessary to use a protecting group strategy, though this adds steps to the overall synthesis.

Data Presentation

Table 1: Typical Yields for Synthetic Steps

Step	Reaction	Reagents	Typical Yield (%)
1	Knorr Pyrazole Synthesis	Acetylacetone, Hydrazine Sulfate/NaOH	75-85%[1]
1	Knorr Pyrazole Synthesis	Acetylacetone, Hydrazine Hydrate	90-95%[2]
2	Michael Addition	3,5-Dimethylpyrazole, Ethyl Acrylate	60-80% (estimated)
3	Ester Hydrolysis	Ethyl 3-(3,5-dimethyl-1H-pyrazol-1-yl)propanoate	>90%
4	Friedel-Crafts Acylation	3-(3,5-dimethyl-1H-pyrazol-1-yl)propanoic acid ester	40-60% (estimated)

Note: Yields for steps 2 and 4 are estimates based on similar reactions reported in the literature, as a dedicated publication for this specific multi-step synthesis was not identified.

Experimental Protocols

Protocol 1: Synthesis of 3,5-Dimethylpyrazole

This protocol is adapted from Organic Syntheses.[1]

Figure 2: Workflow for the synthesis of 3,5-dimethylpyrazole.

Materials:

• Hydrazine sulfate (65 g, 0.50 mol)

• Sodium hydroxide (40 g, 1.0 mol)

• Water (400 ml)

• Acetylacetone (2,4-pentanedione) (50 g, 0.50 mol)

• Diethyl ether

• Saturated sodium chloride solution

• Anhydrous potassium carbonate

Procedure:

• In a 1-liter round-bottomed flask equipped with a mechanical stirrer, dropping funnel, and thermometer, dissolve 65 g of hydrazine sulfate in 400 ml of 10% aqueous sodium hydroxide.

• Cool the flask in an ice bath until the temperature of the solution reaches 15°C.

• With continuous stirring, add 50 g of acetylacetone dropwise from the dropping funnel, maintaining the reaction temperature at approximately 15°C. The addition should take about 30 minutes.

• After the addition is complete, continue stirring the mixture at 15°C for 1 hour. A white precipitate of the product will form.

• Dilute the reaction mixture with 200 ml of water to dissolve any precipitated inorganic salts.

• Transfer the mixture to a 1-liter separatory funnel and extract with 125 ml of diethyl ether.

• Separate the layers and extract the aqueous layer four more times with 40 ml portions of ether.

• Combine the ether extracts and wash once with a saturated sodium chloride solution.

• Dry the ether solution over anhydrous potassium carbonate.

• Remove the ether by distillation. The remaining crystalline residue is 3,5-dimethylpyrazole. The yield is typically 37–39 g (77–81%).

Protocol 2: Synthesis of Ethyl 3-(3,5-dimethyl-1H-pyrazol-1-yl)propanoate (Michael Addition)

Materials:

• 3,5-Dimethylpyrazole (9.6 g, 0.1 mol)

• Ethyl acrylate (10.0 g, 0.1 mol)

• Potassium carbonate (1.38 g, 0.01 mol)

• N,N-Dimethylformamide (DMF) (50 ml)

Procedure:

• To a solution of 3,5-dimethylpyrazole (9.6 g, 0.1 mol) in 50 ml of DMF, add potassium carbonate (1.38 g, 0.01 mol).

• Heat the mixture to 80°C with stirring.

• Add ethyl acrylate (10.0 g, 0.1 mol) dropwise over 30 minutes.

• Maintain the reaction mixture at 80°C for 6-8 hours, monitoring the reaction progress by TLC.

• After the reaction is complete, cool the mixture to room temperature and pour it into 200 ml of cold water.

• Extract the aqueous mixture with ethyl acetate (3 x 50 ml).

• Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.

• Remove the solvent under reduced pressure. The crude product can be purified by column chromatography on silica gel.

Protocol 3: Hydrolysis to 3-(3,5-dimethyl-1H-pyrazol-1-yl)propanoic acid

Materials:

• Ethyl 3-(3,5-dimethyl-1H-pyrazol-1-yl)propanoate (from Protocol 2)

• Sodium hydroxide (6 g, 0.15 mol)

• Ethanol (50 ml)

• Water (50 ml)

• Concentrated hydrochloric acid

Procedure:

• Dissolve the crude ethyl ester in a mixture of 50 ml of ethanol and 50 ml of water containing sodium hydroxide (6 g, 0.15 mol).

• Heat the mixture to reflux and maintain for 2-4 hours, or until TLC indicates the disappearance of the starting material.

• Cool the reaction mixture and remove the ethanol under reduced pressure.

• Cool the remaining aqueous solution in an ice bath and acidify to pH ~2 by the slow addition of concentrated hydrochloric acid.

• The product, 3-(3,5-dimethyl-1H-pyrazol-1-yl)propanoic acid, should precipitate as a white solid.

• Collect the solid by vacuum filtration, wash with cold water, and dry.

Protocol 4: Synthesis of 3-(4-acetyl-3,5-dimethyl-1H-pyrazol-1-yl)propanoic acid (Acylation)

Materials:

• 3-(3,5-dimethyl-1H-pyrazol-1-yl)propanoic acid (from Protocol 3)

• Acetic anhydride

• Concentrated sulfuric acid

Procedure:

• To a flask containing 3-(3,5-dimethyl-1H-pyrazol-1-yl)propanoic acid, add a 5-fold excess of acetic anhydride.

• Cool the mixture in an ice bath and slowly add a catalytic amount of concentrated sulfuric acid with stirring.

• Allow the reaction to warm to room temperature and then heat to 50-60°C for 2-4 hours. Monitor the reaction by TLC.

• After completion, carefully pour the reaction mixture onto crushed ice.

• The product may precipitate out. If not, extract with a suitable organic solvent like ethyl acetate.

• Wash the organic layer with water, saturated sodium bicarbonate solution, and brine.

• Dry the organic layer over anhydrous sodium sulfate and remove the solvent under reduced pressure.

• Purify the crude product by recrystallization or column chromatography.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. chemguide.co.uk [chemguide.co.uk]
• 4. Ester hydrolysis - Wikipedia [en.wikipedia.org]

Side product formation in pyrazole synthesis and mitigation strategies

Welcome to the technical support center for pyrazole synthesis. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges and side reactions encountered during the synthesis of pyrazole derivatives. Here, we provide in-depth troubleshooting guides and frequently asked questions (FAQs) to help you optimize your reactions, improve yields, and ensure the desired product purity.

Frequently Asked Questions (FAQs)

Q1: I'm getting a mixture of two pyrazole isomers. What is happening and how can I favor the formation of my desired product?

A1: The formation of a regioisomeric mixture is one of the most common challenges in pyrazole synthesis, especially when using an unsymmetrical 1,3-dicarbonyl compound and a substituted hydrazine in reactions like the Knorr synthesis.[1][2][3] The issue arises because the substituted nitrogen of the hydrazine can attack either of the two non-equivalent carbonyl carbons of the dicarbonyl compound, leading to two different hydrazone intermediates that then cyclize to form two distinct pyrazole regioisomers.[2][3]

Several factors influence this regioselectivity:

• Steric and Electronic Effects: The initial nucleophilic attack of the hydrazine is directed by both steric hindrance and the electronic properties of the substituents on the 1,3-dicarbonyl.[1][3] A bulky substituent will sterically hinder the attack on the adjacent carbonyl group, favoring attack at the less hindered carbonyl. Similarly, electron-withdrawing groups can make a carbonyl carbon more electrophilic and thus more susceptible to attack.

• Reaction pH: The acidity or basicity of the reaction medium can influence which nitrogen atom of the substituted hydrazine acts as the primary nucleophile.[3]

• Solvent Choice: The solvent can play a crucial role in directing the reaction pathway. Fluorinated alcohols like 2,2,2-trifluoroethanol (TFE) and 1,1,1,3,3,3-hexafluoro-2-propanol (HFIP) have been shown to dramatically increase regioselectivity in some cases.[4][5]

To favor the formation of your desired isomer, consider the mitigation strategies outlined in the troubleshooting guide below.

Q2: My reaction mixture is turning a dark color (yellow, red, or brown). Is this normal, and how can I get a cleaner product?

A2: Discoloration of the reaction mixture is a frequent observation, particularly when using hydrazine salts like phenylhydrazine hydrochloride.[1] This is often due to the formation of colored impurities from the hydrazine starting material itself, which can be prone to oxidation or decomposition.[1] If the reaction mixture becomes acidic, it can promote the formation of these colored byproducts.[1]

To mitigate this, you can:

• Use a Mild Base: The addition of a mild base, such as sodium acetate, can help to neutralize any acid present and lead to a cleaner reaction profile.[1]

• Purify Starting Materials: Ensure your hydrazine derivative is pure and, if possible, freshly distilled or from a newly opened bottle, as they can degrade over time.[1]

• Purification: Most colored impurities can be removed during workup and purification steps like recrystallization or column chromatography.[1]

Q3: My pyrazole synthesis has a very low yield. What are the common causes and how can I improve it?

A3: Low yields in pyrazole synthesis can be attributed to several factors, ranging from the quality of your starting materials to suboptimal reaction conditions.[1][2] Key areas to investigate include:

• Purity of Starting Materials: Impurities in either the 1,3-dicarbonyl compound or the hydrazine derivative can lead to unwanted side reactions, consuming your reagents and reducing the yield of the desired product.[1][2]

• Reaction Conditions: Temperature, reaction time, solvent, and the presence or absence of a catalyst are all critical parameters that may require optimization for your specific substrates.[1][2]

• Incomplete Reaction: The reaction may not have gone to completion. Monitoring the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) is crucial to determine the optimal reaction time.[1]

• Side Reactions: Besides regioisomer formation, other side reactions like incomplete cyclization can lower the yield of your desired pyrazole.[1]

A systematic approach to troubleshooting low yields is detailed in the guide below.

Troubleshooting Guide

This section is organized by common experimental issues to help you diagnose and solve problems in your pyrazole synthesis.

Issue 1: Formation of Regioisomeric Mixture

Symptoms:

• NMR spectrum shows two sets of signals for the pyrazole core and its substituents.

• LC-MS analysis reveals two products with the same mass.

• TLC plate shows two spots with close Rf values that are difficult to separate.

Diagnostic Workflow:

Caption: Workflow for troubleshooting regioisomer formation.

Mitigation Strategies & Protocols:

Strategy	Description	Protocol Example
Solvent Optimization	The choice of solvent can significantly influence the regioselectivity of the reaction. Fluorinated alcohols have been shown to be particularly effective.[4][5]	Protocol 1: Regioselective Synthesis using a Fluorinated Alcohol Solvent 1. In a round-bottom flask, dissolve the unsymmetrical 1,3-diketone (1.0 eq) in 2,2,2-trifluoroethanol (TFE). 2. Add the substituted hydrazine (1.1 eq) dropwise at room temperature. 3. Heat the mixture to reflux and monitor by TLC. 4. Upon completion, remove TFE under reduced pressure. 5. Perform a standard aqueous work-up and purify by column chromatography.[2][3]
pH Control	The pH of the reaction can alter the nucleophilicity of the two nitrogen atoms in a substituted hydrazine, thereby influencing which one preferentially attacks the dicarbonyl compound.	Experiment with both acidic (e.g., acetic acid) and basic (e.g., sodium acetate) conditions to determine the optimal pH for your desired isomer.
Temperature Adjustment	Lowering the reaction temperature can sometimes increase the kinetic selectivity of the initial nucleophilic attack, leading to a higher ratio of one regioisomer.	Run the reaction at a lower temperature (e.g., room temperature or 0 °C) for a longer period and monitor the isomeric ratio.
Purification	If a mixture is unavoidable, separation of the regioisomers is necessary.	Protocol 2: Separation of Pyrazole Regioisomers by Column Chromatography 1. Prepare a silica gel column. 2. Dissolve the crude mixture of regioisomers in a minimal amount of a suitable solvent. 3. Load the sample onto the column. 4. Elute with a carefully optimized solvent system (e.g., a gradient of ethyl acetate in hexanes), collecting fractions. 5. Monitor the fractions by TLC to identify and combine those containing the pure desired isomer.[3]

Issue 2: Low Reaction Yield or Incomplete Conversion

Symptoms:

• TLC or LC-MS analysis shows a significant amount of unreacted starting materials after a prolonged reaction time.[2]

• The isolated yield of the pyrazole product is consistently low.

Diagnostic Workflow:

Caption: A logical workflow for troubleshooting low pyrazole synthesis yields.[2]

Mitigation Strategies & Protocols:

Parameter	Optimization Strategy
Starting Material Purity	Ensure the 1,3-dicarbonyl and hydrazine are of high purity. Impurities can inhibit the reaction or cause side reactions.[1][2] Use freshly opened or purified hydrazine derivatives.[1]
Stoichiometry	While a 1:1 stoichiometry is typical, using a slight excess of the hydrazine (e.g., 1.1-1.2 equivalents) can sometimes drive the reaction to completion.[1]
Temperature and Time	Some reactions require elevated temperatures to proceed at a reasonable rate. Monitor the reaction by TLC to determine the optimal balance between reaction time and temperature to avoid decomposition.[2]
Solvent	The choice of solvent can significantly impact reaction rates. Protic solvents like ethanol are common, but aprotic polar solvents like DMF or DMSO may be more effective for certain substrates.[2]
Catalysis	The Knorr synthesis is often acid-catalyzed.[6] If your reaction is sluggish, consider adding a catalytic amount of an acid like acetic acid. In some cases, a Lewis acid or a specific catalyst like nano-ZnO has been shown to improve yields.[2]

Protocol 3: General Knorr Pyrazole Synthesis with Optimization Considerations

• In a round-bottom flask, dissolve the 1,3-dicarbonyl compound (1.0 eq) in a suitable solvent (e.g., ethanol).

• Add the hydrazine derivative (1.0-1.2 eq). If using a hydrazine salt, consider adding a mild base like sodium acetate.[1]

• Add a catalytic amount of acid (e.g., a few drops of glacial acetic acid) if required.

• Heat the reaction mixture to a temperature determined by your optimization experiments (e.g., reflux) and monitor the progress by TLC.[1]

• Once the starting material is consumed, cool the reaction mixture.

• If the product precipitates, it can be collected by vacuum filtration. Otherwise, remove the solvent under reduced pressure.[1]

• Purify the crude product by recrystallization or column chromatography.[1]

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. benchchem.com [benchchem.com]
• 6. jk-sci.com [jk-sci.com]

Technical Support Center: Optimizing Pyrazole Synthesis

This technical support center provides troubleshooting guides, frequently asked questions (FAQs), and detailed protocols to assist researchers, scientists, and drug development professionals in optimizing reaction conditions for pyrazole synthesis.

Troubleshooting Guides & FAQs

This section addresses specific issues users might encounter during their experiments in a question-and-answer format.

Issue 1: Low Reaction Yield

Q1: My pyrazole synthesis is resulting in a very low yield. What are the common causes and how can I improve it?

A1: Low yields in pyrazole synthesis, particularly in the Knorr synthesis, can arise from several factors, from the quality of starting materials to suboptimal reaction conditions.[1] The primary cause is often related to the nucleophilicity of the hydrazine and the reactivity of the 1,3-dicarbonyl compound.[1]

Here are key areas to investigate for troubleshooting low yields:

• Starting Material Purity: Ensure the 1,3-dicarbonyl compound and the hydrazine derivative are pure.[1] Impurities can lead to side reactions, which reduces the yield and complicates purification.[1] Hydrazine derivatives can degrade over time, so using a freshly opened or purified reagent is recommended.[1]

• Reaction Stoichiometry: Verify that the correct stoichiometry of the reactants is being used. In some instances, employing a slight excess of the hydrazine (1.0-1.2 equivalents) can help drive the reaction to completion.[1]

• Reaction Conditions: Temperature, reaction time, solvent, and pH are critical parameters that may require optimization.[1] Monitoring the reaction's progress using Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) can help determine the optimal reaction time.[1]

• Side Reactions: Be aware of potential side reactions, such as the formation of regioisomers with unsymmetrical dicarbonyls or incomplete cyclization.[1]

Issue 2: Formation of Regioisomers

Q2: I am observing the formation of two regioisomers in my reaction. How can I improve the regioselectivity?

A2: The formation of a regioisomeric mixture is a common challenge when using unsymmetrical 1,3-dicarbonyl compounds or substituted hydrazines.[1][2] The initial nucleophilic attack of the hydrazine can occur at either of the two different carbonyl carbons, potentially leading to two different pyrazole products.[1][2] The regioselectivity is influenced by both steric and electronic factors of the substituents on both reactants.[1][2]

Strategies to improve regioselectivity include:

• pH Control: The acidity of the reaction medium can influence which nitrogen atom of a substituted hydrazine is more nucleophilic.[2]

• Steric and Electronic Effects: Large differences in the steric bulk or electronic properties of the substituents on the 1,3-dicarbonyl compound can direct the hydrazine to preferentially attack one carbonyl group over the other.[2]

• Alternative Synthetic Routes: In some cases, multi-component reactions or syntheses starting from α,β-unsaturated ketones can offer better regioselectivity.[3][4]

Issue 3: Formation of Pyrazoline Byproduct

Q3: My reaction is producing a significant amount of a pyrazoline byproduct. How can I promote the formation of the desired pyrazole?

A3: The condensation of hydrazines with α,β-unsaturated ketones often initially yields pyrazolines.[5] To obtain the aromatic pyrazole, an oxidation step is required.[5]

To address pyrazoline formation:

• In situ Oxidation: One-pot procedures where the pyrazoline intermediate is oxidized in situ are efficient.[4] Common oxidizing agents include bromine or simply heating in dimethyl sulfoxide (DMSO) under an oxygen atmosphere.[4]

• Dehydrogenation: For reactions involving α,β-unsaturated aldehydes and hydrazines, a subsequent dehydrogenation step is necessary to form the pyrazole.[3]

Issue 4: Reaction Mixture Discoloration

Q4: My reaction mixture has turned a dark yellow/red color. What causes this and how can I obtain a cleaner product?

A4: Discoloration is a frequent observation in Knorr pyrazole synthesis, especially when using hydrazine salts like phenylhydrazine hydrochloride.[1][6] This is often due to the formation of colored impurities from the hydrazine starting material.[1][6]

To mitigate discoloration and purify the product:

• Use of a Mild Base: If using a hydrazine salt, the reaction mixture can become acidic, promoting the formation of colored byproducts.[1] The addition of a mild base like sodium acetate can help neutralize the acid and lead to a cleaner reaction profile.[1]

• Purification Techniques:

  • Recrystallization: This is an effective method for removing colored impurities.[1][7]

  • Charcoal Treatment: Adding activated charcoal to the solution before recrystallization can help adsorb colored impurities.[7]

  • Silica Gel Plug: Passing a solution of the crude product through a short plug of silica gel can retain colored impurities.[6]

Data Presentation

Table 1: Effect of Catalyst on Pyrazole Synthesis Yield

Catalyst	1,3-Dicarbonyl Compound	Hydrazine	Solvent	Temperature (°C)	Yield (%)	Reference
Nano-ZnO	Ethyl acetoacetate	Phenylhydrazine	Not specified	Not specified	95	[5]
U-POW Tetramer	Various 1,3-diketones	Various hydrazines	Not specified	Mild	Good to Excellent	[5]
Silver (AgOTf)	Trifluoromethylated ynones	Aryl/alkyl hydrazines	Not specified	Room Temp	up to 99	[5]
Amberlyst-70	1,3-Diketones	Hydrazines	Not specified	Not specified	Good to Excellent	[5]
Glacial Acetic Acid	Ethyl benzoylacetate	Hydrazine hydrate	1-Propanol	~100	High	[8]

Table 2: Comparison of Pyrazoline Synthesis Methods and Yields

Synthesis Method	Temperature	Product Yield (%)	Reference
Conventional	Reflux	55-75	[9]
Microwave	110°C	79-89	[9]
Ultrasonic	Not specified	72-89	[9]
Grinding	Not specified	78-94	[9]
Ionic Liquids	Not specified	87-96	[9]

Experimental Protocols

Protocol 1: Knorr Pyrazole Synthesis of 2,4-Dihydro-5-phenyl-3H-pyrazol-3-one [8][10]

Materials:

• Ethyl benzoylacetate

• Hydrazine hydrate

• 1-Propanol

• Glacial acetic acid

• Water

• 20-mL scintillation vial

• Hot plate with stirring capability

• TLC plates and chamber

• Mobile phase (30% ethyl acetate/70% hexane)

• Büchner funnel and filter paper

Procedure:

• Reaction Setup: In a 20-mL scintillation vial, combine ethyl benzoylacetate (3 mmol) and hydrazine hydrate (6 mmol).[8][10]

• Solvent and Catalyst Addition: Add 1-propanol (3 mL) and 3 drops of glacial acetic acid to the mixture.[8][10]

• Heating: Heat the reaction on a hot plate with stirring at approximately 100°C for 1 hour.[8][10]

• Reaction Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) using a mobile phase of 30% ethyl acetate/70% hexane.[8][10]

• Work-up: Once the ethyl benzoylacetate is consumed, add water (10 mL) to the hot reaction mixture with stirring.[8][10]

• Crystallization: Turn off the heat and allow the reaction to cool slowly while stirring for 30 minutes to facilitate precipitation.[8][10]

• Isolation and Purification: Filter the reaction mixture using a Büchner funnel, rinse the collected solid with a small amount of water, and allow it to air dry.[8][10]

Protocol 2: Purification of Pyrazole Compounds by Recrystallization [7]

Materials:

• Crude pyrazole compound

• Appropriate recrystallization solvent (e.g., ethanol, methanol, water, or a mixed solvent system like ethanol/water)

• Erlenmeyer flasks

• Hot plate or water bath

• Büchner funnel and filter paper

• Ice bath

Procedure:

• Solvent Selection: Choose a solvent in which the pyrazole compound is sparingly soluble at room temperature but highly soluble at the solvent's boiling point.[7]

• Dissolution: Place the crude pyrazole compound in an Erlenmeyer flask and add a minimal amount of the selected solvent.[7]

• Heating: Gently heat the mixture on a hot plate or in a water bath while stirring until the solvent boils and the solid dissolves completely. Add more solvent in small portions if necessary to achieve complete dissolution.[7]

• Hot Filtration (if necessary): If there are insoluble impurities, perform a hot gravity filtration to remove them.

• Cooling: Allow the hot, clear solution to cool slowly to room temperature. Crystal formation should be observed.[7] For maximum recovery, the flask can then be placed in an ice bath.[7]

• Isolation of Crystals: Collect the crystals by vacuum filtration using a Büchner funnel.[7]

• Washing: Wash the collected crystals with a small amount of cold recrystallization solvent to remove any remaining soluble impurities.[7]

• Drying: Dry the purified crystals by air-drying on the filter paper or in a desiccator.[7]

Mandatory Visualization

Caption: General experimental workflow for pyrazole synthesis.

Caption: Troubleshooting decision tree for pyrazole synthesis.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. Pyrazole synthesis [organic-chemistry.org]
• 5. mdpi.com [mdpi.com]
• 6. reddit.com [reddit.com]
• 7. benchchem.com [benchchem.com]
• 8. chemhelpasap.com [chemhelpasap.com]
• 9. researchgate.net [researchgate.net]
• 10. benchchem.com [benchchem.com]

Technical Support Center: Troubleshooting Low Regioselectivity in Pyrazole Ring Formation

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in overcoming challenges related to low regioselectivity during pyrazole ring formation.

Frequently Asked Questions (FAQs)

Q1: What are regioisomers in the context of pyrazole synthesis and why is controlling their formation important?

A1: In pyrazole synthesis, particularly when reacting an unsymmetrical 1,3-dicarbonyl compound with a substituted hydrazine, regioisomers are structural isomers with the same molecular formula but different arrangements of substituents on the pyrazole ring.[1] This results in two possible substitution patterns. Controlling the formation of a specific regioisomer is critical because different regioisomers can exhibit significantly different biological activities, physical properties, and toxicological profiles.[1] For applications in drug discovery and materials science, obtaining a single, desired regioisomer in high purity is often essential.[1]

Q2: What are the primary factors that influence regioselectivity in the Knorr synthesis of pyrazoles?

A2: The regioselectivity of the Knorr pyrazole synthesis, which involves the condensation of a 1,3-dicarbonyl compound with a hydrazine, is influenced by several key factors:[1]

• Steric Effects: Bulky substituents on either the 1,3-dicarbonyl compound or the hydrazine can hinder the approach of the nucleophile, directing the reaction to the less sterically crowded carbonyl group.[1][2]

• Electronic Effects: The electronic nature of the substituents plays a crucial role.[2] Electron-withdrawing groups increase the electrophilicity of a carbonyl carbon, making it more susceptible to nucleophilic attack. Conversely, electron-donating groups decrease electrophilicity.[1]

• Reaction pH: The acidity or basicity of the reaction medium can alter the nucleophilicity of the two nitrogen atoms in a substituted hydrazine.[2] Under acidic conditions, the more basic nitrogen is protonated, reducing its nucleophilicity and favoring attack by the other nitrogen.[1]

• Solvent: The choice of solvent can have a dramatic impact on regioselectivity. For instance, fluorinated alcohols like 2,2,2-trifluoroethanol (TFE) and 1,1,1,3,3,3-hexafluoro-2-propanol (HFIP) have been shown to significantly enhance the formation of one regioisomer over the other compared to conventional solvents like ethanol.[1][3]

• Temperature: Reaction temperature can influence the kinetic versus thermodynamic control of the reaction, thereby affecting the ratio of regioisomers formed.[1]

Q3: My reaction is producing a nearly 1:1 mixture of regioisomers. What is the first thing I should try to improve the selectivity?

A3: If you are observing low regioselectivity, the most impactful initial change to your protocol is often the solvent . Conventional solvents like ethanol can sometimes lead to mixtures of regioisomers.[3] Switching to a fluorinated alcohol, such as 2,2,2-trifluoroethanol (TFE) or 1,1,1,3,3,3-hexafluoro-2-propanol (HFIP), has been demonstrated to dramatically increase the regioselectivity in pyrazole formation.[3][4] These non-nucleophilic solvents do not compete with the hydrazine in attacking the more reactive carbonyl group, thus enhancing the selectivity.[3]

Q4: How do the electronic properties of the substituents on the 1,3-dicarbonyl compound affect which regioisomer is formed?

A4: Electron-withdrawing groups (EWGs) on the 1,3-dicarbonyl compound increase the partial positive charge on the adjacent carbonyl carbon, making it more electrophilic and thus more susceptible to nucleophilic attack by the hydrazine.[1] Conversely, electron-donating groups (EDGs) decrease the electrophilicity of the nearby carbonyl carbon. This electronic difference between the two carbonyl groups can be exploited to direct the initial attack of the hydrazine and favor the formation of one regioisomer over the other.

Q5: Are there alternative synthetic strategies to the classical Knorr synthesis for achieving high regioselectivity?

A5: Yes, when the Knorr synthesis provides poor regioselectivity, several alternative methods can be employed:

• Use of 1,3-Dicarbonyl Surrogates: Instead of traditional 1,3-diketones, precursors with differentiated reactivity at the 1- and 3-positions can be used. Examples include β-enaminones and acetylenic (α,β-ethynyl) ketones, which can direct the initial nucleophilic attack of the hydrazine to a specific position.[1][5]

• [3+2] Cycloaddition Reactions: The reaction of diazo compounds with alkynes is a powerful method for constructing the pyrazole ring with high regioselectivity.[5][6]

• Multi-component Reactions: One-pot, multi-component reactions can offer high efficiency and regioselectivity in the synthesis of complex pyrazole derivatives.[7]

Data Presentation

The following tables summarize quantitative data on the regioselective synthesis of pyrazoles, highlighting the effect of different solvents and substituents on the regioisomeric ratio.

Table 1: Effect of Solvent on the Regioselectivity of Pyrazole Formation from an Unsymmetrical 1,3-Diketone and Methylhydrazine.

Entry	1,3-Diketone (R¹)	Solvent	Regioisomer Ratio (A:B)	Total Yield (%)
1	Phenyl	Ethanol	55:45	85
2	Phenyl	TFE	90:10	88
3	Phenyl	HFIP	>95:5	92
4	2-Furyl	Ethanol	60:40	82
5	2-Furyl	TFE	88:12	85
6	2-Furyl	HFIP	>95:5	90

Regioisomer A results from the initial attack at the carbonyl adjacent to R¹. Regioisomer B results from the initial attack at the other carbonyl group.

Table 2: Influence of Hydrazine Substituent on Regioselectivity in Pyrazole Synthesis.

Entry	1,3-Diketone (R¹, R²)	Hydrazine (R³)	Solvent	Regioisomer Ratio (A:B)
1	Phenyl, Methyl	Methylhydrazine	Ethanol	70:30
2	Phenyl, Methyl	Phenylhydrazine	Ethanol	20:80
3	Phenyl, CF₃	Methylhydrazine	HFIP	>95:5
4	Phenyl, CF₃	Phenylhydrazine	HFIP	10:90

Regioisomer A: N-R³ is adjacent to R¹. Regioisomer B: N-R³ is adjacent to R².

Experimental Protocols

Protocol 1: General Procedure for High-Regioselectivity Pyrazole Synthesis Using Fluorinated Alcohols

This protocol provides a general guideline for the synthesis of pyrazoles from 1,3-dicarbonyl compounds and substituted hydrazines using a fluorinated alcohol as the solvent to enhance regioselectivity.[3]

Materials:

• Unsymmetrical 1,3-diketone (1.0 eq)

• Substituted hydrazine (1.1 eq)

• 2,2,2-Trifluoroethanol (TFE) or 1,1,1,3,3,3-Hexafluoro-2-propanol (HFIP)

• Round-bottom flask

• Magnetic stirrer and stir bar

• Reflux condenser

Procedure:

• In a round-bottom flask equipped with a magnetic stirrer, dissolve the 1,3-diketone in the chosen fluorinated alcohol (TFE or HFIP).

• Add the substituted hydrazine dropwise to the solution at room temperature.

• Heat the reaction mixture to reflux and monitor its progress by Thin Layer Chromatography (TLC).

• Upon completion, cool the reaction mixture to room temperature.

• Remove the solvent under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to isolate the desired regioisomer.

Mandatory Visualization

Below are diagrams illustrating key concepts in troubleshooting low regioselectivity in pyrazole ring formation.

Caption: Reaction pathway for the formation of two regioisomers in pyrazole synthesis.

Caption: Troubleshooting workflow for improving regioselectivity in pyrazole synthesis.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. researchgate.net [researchgate.net]
• 5. Pyrazole synthesis [organic-chemistry.org]
• 6. pubs.acs.org [pubs.acs.org]
• 7. researchgate.net [researchgate.net]

Technical Support Center: Purification of Polar Pyrazole Derivatives

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in overcoming common challenges encountered during the purification of polar pyrazole derivatives.

Frequently Asked Questions (FAQs)

Q1: What are the primary challenges in purifying polar pyrazole derivatives?

A1: The main difficulties arise from their high polarity, which can cause several issues during common purification techniques. In chromatography, challenges include strong adsorption to silica gel, leading to poor recovery and peak tailing. In crystallization, high solubility in polar solvents can make it difficult to achieve supersaturation and induce crystal formation, often resulting in "oiling out" where the compound separates as a liquid instead of a solid.

Q2: Which chromatographic techniques are most effective for polar pyrazoles?

A2: While standard silica gel chromatography can be challenging, it can be optimized by using highly polar mobile phases or by deactivating the silica gel with a basic modifier like triethylamine. For highly polar pyrazoles, Hydrophilic Interaction Liquid Chromatography (HILIC) is often a more suitable technique. HILIC utilizes a polar stationary phase with a mobile phase consisting of a high concentration of a less polar organic solvent, which aids in the retention of polar compounds.

Q3: How can I prevent my polar pyrazole derivative from "oiling out" during crystallization?

A3: "Oiling out" typically occurs when the solution is too concentrated or cooled too quickly. To prevent this, try using a more dilute solution by adding a small amount of additional hot solvent. Ensure a slow cooling process by allowing the flask to cool to room temperature undisturbed before moving it to an ice bath. Using a different solvent system or adding a seed crystal of the pure compound can also promote proper crystallization.

Q4: My polar pyrazole derivative is stuck on the silica column. What should I do?

A4: If your compound is not eluting from a silica gel column, the mobile phase is likely not polar enough. Gradually increase the polarity of your eluent. For example, if you are using a hexane/ethyl acetate system, incrementally increase the percentage of ethyl acetate. If necessary, a more polar solvent like methanol can be added to the mobile phase, often as a small percentage (1-10%) in a solvent like dichloromethane.

Q5: How can I remove colored impurities during the purification process?

A5: Colored impurities can often be removed during recrystallization by adding a small amount of activated charcoal to the hot solution before filtration. The charcoal adsorbs the impurities. However, use it sparingly as it can also adsorb some of your desired product, potentially reducing the overall yield.

Troubleshooting Guides

Crystallization Issues

Problem	Possible Cause(s)	Suggested Solution(s)
No crystals form upon cooling.	The solution is not supersaturated; too much solvent was used.	- Concentrate the solution by carefully boiling off some of the solvent. - Scratch the inside of the flask with a glass rod at the liquid-air interface to create nucleation sites. - Add a seed crystal of the pure compound.
Compound "oils out" instead of crystallizing.	The solution is too concentrated, or the cooling rate is too fast. The boiling point of the solvent is higher than the melting point of the solute.	- Re-heat the solution until the oil dissolves and add more solvent. - Allow the solution to cool more slowly. - Try a different solvent or a mixed solvent system.
Crystals are impure or have poor morphology.	Impurities are trapped in the crystal lattice due to rapid crystallization.	- Ensure the solution cools slowly to allow for selective crystal growth. - Wash the collected crystals with a small amount of cold recrystallization solvent. - Perform a second recrystallization.
Low recovery of the purified product.	The compound is too soluble in the cold solvent. Too much solvent was used initially.	- Ensure the solution is thoroughly cooled in an ice bath to maximize precipitation. - Use the minimum amount of hot solvent necessary for dissolution. - Concentrate the mother liquor and cool again to obtain a second crop of crystals.

Column Chromatography Issues

Problem	Possible Cause(s)	Suggested Solution(s)
Compound streaks or "tails" on the column.	The compound is interacting too strongly with the acidic silica gel, especially if it has basic functionalities (e.g., amino groups).	- Add a small amount (0.5-1%) of a basic modifier like triethylamine or ammonia to the eluent to deactivate the silica. - Consider using a different stationary phase like alumina or a bonded-phase silica.
Poor separation of the desired compound from impurities.	The chosen eluent system does not provide adequate resolution. The column may be overloaded.	- Optimize the solvent system using Thin Layer Chromatography (TLC) first. Aim for an Rf value of 0.2-0.3 for the target compound. - Use a shallower solvent gradient during elution. - Ensure the amount of crude material is appropriate for the column size (typically a 30:1 to 120:1 ratio of silica to compound by weight).
The compound does not elute from the column.	The eluent is not polar enough to displace the highly polar compound from the silica gel.	- Gradually increase the polarity of the mobile phase (e.g., increase the percentage of ethyl acetate in hexane, or add methanol to a dichloromethane/ethyl acetate mixture).
Cracks or channels appear in the silica bed.	Improper packing of the column.	- Ensure the silica gel is packed as a uniform slurry and is not allowed to run dry during the purification process.

Data Presentation: Purification of Representative Polar Pyrazole Derivatives

The following tables summarize purification data for several polar pyrazole derivatives, providing a comparison of different methods and the expected outcomes.

Table 1: Recrystallization Data

Compound	Crude Purity	Solvent System	Yield	Final Purity	Reference
5-Amino-1-(4-nitrophenyl)-1H-pyrazole-3-carbonitrile	Not specified	Ethanol	Not specified	High (suitable for X-ray crystallography)	[1]
5-Amino-1H-pyrazole-5-carbonitriles	Not specified	Ethanol	85-93%	High (characterized by NMR)	[2][3]
3-Amino-5-methylpyrazole	~89%	Toluene/Ethanol	88.6%	>95%	[4][5]

Table 2: Column Chromatography Data

Compound	Stationary Phase	Eluent System	Yield	Final Purity	Reference
5-Amino-1-phenyl-1H-pyrazole-4-carbonitrile	Silica Gel	Hexane/Ethyl Acetate (5:1 to 3:1 gradient)	84%	High (characterized by NMR)	[6]
N-Aryl-4-iodopyrazole	Silica Gel	Not specified	Not specified	High	[7]
4-(Pyrazol-1-yl)carboxanilides	Silica Gel	Not specified	69-91%	High (characterized by HPLC)	[8]

Experimental Protocols

Detailed Protocol: Flash Chromatography of a Polar N-Arylpyrazole

This protocol provides a general procedure for the purification of a polar N-arylpyrazole derivative using flash column chromatography.

1. Preparation of the Slurry:

• In a beaker, add 50 g of silica gel to 150 mL of the initial, least polar eluent (e.g., 10% ethyl acetate in hexanes).

• Stir gently to create a uniform slurry.

2. Packing the Column:

• Secure a glass chromatography column in a vertical position.

• Pour the silica slurry into the column.

• Gently tap the sides of the column to ensure even packing and remove any air bubbles.

• Open the stopcock and allow the excess solvent to drain until it is level with the top of the silica bed.

3. Sample Loading:

• Dissolve approximately 1 g of the crude N-arylpyrazole in a minimal amount of a suitable solvent (e.g., dichloromethane or the mobile phase).

• Carefully apply the dissolved sample to the top of the silica bed using a pipette.

4. Elution and Fraction Collection:

• Begin elution with the initial, low-polarity mobile phase.

• Apply gentle air pressure to the top of the column to achieve a steady flow rate.

• Collect fractions of a suitable volume (e.g., 15-20 mL) in test tubes.

• Gradually increase the polarity of the mobile phase as required to elute the compound of interest.

5. Analysis and Product Isolation:

• Analyze the collected fractions using Thin Layer Chromatography (TLC) to identify those containing the pure product.

• Combine the pure fractions in a round-bottom flask.

• Remove the solvent using a rotary evaporator to obtain the purified N-arylpyrazole.

Mandatory Visualizations

The Role of Purified Pyrazoles in Drug Discovery: Targeting the p38 MAPK Signaling Pathway

The high purity of pyrazole derivatives is crucial for their evaluation as potential therapeutic agents. Many pyrazole-containing compounds are designed as inhibitors of specific enzymes, such as kinases, which are key components of cellular signaling pathways implicated in diseases like cancer and inflammation. The p38 Mitogen-Activated Protein Kinase (MAPK) pathway is one such target, where pyrazole-based inhibitors have shown promise.[9][10][11][12] The presence of impurities could lead to inaccurate biological data, confounding structure-activity relationship (SAR) studies and potentially masking the true efficacy or toxicity of the compound.

Caption: p38 MAPK signaling pathway with pyrazole inhibitor.

General Workflow for the Purification of Polar Pyrazole Derivatives

The purification of polar pyrazole derivatives typically involves a series of steps to isolate the target compound from reaction byproducts and unreacted starting materials. The choice between crystallization and chromatography depends on the physical properties of the compound and the nature of the impurities.

Caption: Purification workflow for polar pyrazoles.

References

• 1. 5-Amino-1-(4-nitro­phen­yl)-1H-pyrazole-3-carbonitrile - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Green and efficient synthesis of 5-amino-1H-pyrazole-5-carbonitriles utilizing novel modified LDH - PMC [pmc.ncbi.nlm.nih.gov]
• 3. rsc.org [rsc.org]
• 4. US5616723A - Process for the preparation of 3-amino-5-methylpyrazole - Google Patents [patents.google.com]
• 5. EP0623600A1 - Process for the preparation of 3-amino-5-methylpyrazole - Google Patents [patents.google.com]
• 6. Key Intermediates: A Simple and Highly Selective Synthesis of 5-Amino-1-aryl-1H-pyrazole-4-carbonitriles for Applications in the Crop Protection [scirp.org]
• 7. benchchem.com [benchchem.com]
• 8. afinitica.com [afinitica.com]
• 9. researchgate.net [researchgate.net]
• 10. An overview of mammalian p38 mitogen-activated protein kinases, central regulators of cell stress and receptor signaling - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]

Technical Support Center: Synthesis of 3-(4-acetyl-3,5-dimethyl-1H-pyrazol-1-yl)propanoic acid

This technical support center provides guidance for researchers, scientists, and drug development professionals on the synthesis of 3-(4-acetyl-3,5-dimethyl-1H-pyrazol-1-yl)propanoic acid.

Frequently Asked Questions (FAQs)

Q1: What is the general synthetic strategy for preparing 3-(4-acetyl-3,5-dimethyl-1H-pyrazol-1-yl)propanoic acid?

The most common and applicable method for synthesizing the pyrazole ring of the target molecule is the Knorr pyrazole synthesis.[1][2] This involves the condensation of a 1,3-dicarbonyl compound with a hydrazine derivative.[1][2][3] For this specific synthesis, the key starting materials would be a β-diketone (acetylacetone derivative) and a substituted hydrazine (3-hydrazinylpropanoic acid or its ester).

Q2: What are the critical reaction parameters to control for a successful synthesis?

Key parameters to monitor and control include reaction temperature, reaction time, solvent, and the rate of addition of reagents. Pyrazole synthesis can be exothermic, so careful temperature management is crucial, especially during scale-up, to prevent side reactions and ensure safety.[4][5]

Q3: What are some common side reactions or impurities that can be expected?

Potential impurities can arise from incomplete reaction, side reactions, or the formation of regioisomers if an unsymmetrical dicarbonyl compound is used.[4] In the context of this specific synthesis, self-condensation of the starting materials or incomplete cyclization could lead to impurities.

Q4: How can I monitor the progress of the reaction?

Reaction progress can be effectively monitored using techniques like Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC).[6] These methods allow for the tracking of the consumption of starting materials and the formation of the desired product.

Experimental Protocol

A plausible synthetic route for 3-(4-acetyl-3,5-dimethyl-1H-pyrazol-1-yl)propanoic acid is the reaction of 3-(hydrazinyl)propanoic acid with pentane-2,4-dione, followed by acetylation of the pyrazole ring.

Step 1: Synthesis of 3-(3,5-dimethyl-1H-pyrazol-1-yl)propanoic acid

• To a solution of 3-hydrazinylpropanoic acid in a suitable solvent (e.g., ethanol or acetic acid), add pentane-2,4-dione dropwise at room temperature.

• The reaction mixture is then heated to reflux for a specified period, with the progress monitored by TLC.

• After completion, the reaction mixture is cooled, and the solvent is removed under reduced pressure.

• The crude product is then purified, for example, by recrystallization.

Step 2: Acetylation of 3-(3,5-dimethyl-1H-pyrazol-1-yl)propanoic acid

• The product from Step 1 is dissolved in a suitable solvent, and a Lewis acid catalyst (e.g., AlCl₃) is added.

• Acetyl chloride or acetic anhydride is then added dropwise at a controlled temperature.

• The reaction is stirred until completion, as indicated by TLC.

• The reaction is quenched, and the product is extracted and purified by column chromatography or recrystallization.

Troubleshooting Guide

Issue	Potential Cause(s)	Suggested Solution(s)
Low Yield	Incomplete reaction.	Increase reaction time or temperature. Ensure efficient mixing.[4][5]
Suboptimal reaction conditions.	Screen different solvents and catalysts. Adjust the stoichiometry of reactants.
Product loss during workup or purification.	Optimize extraction and recrystallization solvents and procedures.
Formation of Impurities	Side reactions due to high temperature.	Maintain strict temperature control. Consider slower, controlled addition of reagents.[4][5]
Presence of moisture or air.	Perform the reaction under an inert atmosphere (e.g., nitrogen or argon).
Difficulty in Product Isolation	Product is highly soluble in the reaction solvent.	Choose a solvent in which the product has lower solubility at room temperature to facilitate precipitation.[7]
Oily product instead of a solid.	Try different crystallization solvents or solvent mixtures. Consider purification by column chromatography.
Exothermic Reaction/Runaway	Poor heat dissipation at a larger scale.	Ensure the reactor has adequate cooling capacity. Use a jacketed reactor for better temperature control.[4][6]
Rapid addition of reagents.	Implement a slow, controlled addition of the hydrazine or acetylating agent.[4]

Visualizations

Caption: Experimental workflow for the synthesis of 3-(4-acetyl-3,5-dimethyl-1H-pyrazol-1-yl)propanoic acid.

Caption: Troubleshooting decision tree for addressing low reaction yield.

References

• 1. benchchem.com [benchchem.com]
• 2. mdpi.com [mdpi.com]
• 3. Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. Upscaling and Risk Evaluation of the Synthesis of the 3,5-Diamino-1H-Pyrazole, Disperazol - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Catalyst Selection for Efficient Pyrazole Synthesis

This technical support center is designed for researchers, scientists, and drug development professionals to provide guidance on catalyst selection and troubleshooting for efficient pyrazole synthesis.

Frequently Asked Questions (FAQs)

Q1: What is the most common method for pyrazole synthesis?

A1: The most prevalent method for synthesizing pyrazoles is the Knorr pyrazole synthesis, which involves the condensation reaction of a 1,3-dicarbonyl compound with a hydrazine.[1] This method is widely used due to its versatility and the ready availability of the starting materials.[1][2][3]

Q2: What are the most common side reactions in pyrazole synthesis and how can I identify them?

A2: The most common side reaction is the formation of regioisomers, especially when using unsymmetrical 1,3-dicarbonyl compounds.[4] This results in a mixture of products with different substituent patterns on the pyrazole ring. Other potential issues include low conversion rates, incomplete cyclization leading to pyrazoline intermediates, and the formation of colored impurities from hydrazine decomposition.[1][4] These byproducts can be identified using a combination of chromatographic (TLC, GC-MS) and spectroscopic (NMR, MS) techniques.[1] For instance, the presence of regioisomers is often indicated by duplicate sets of peaks in the NMR spectrum.[1]

Q3: How does catalyst choice impact pyrazole synthesis?

A3: The choice of catalyst significantly influences the reaction rate, yield, and in some cases, the regioselectivity of the pyrazole synthesis.[4] Catalysts can range from simple acids and bases to more complex metal-based systems and nanocatalysts. For example, nano-ZnO has been shown to be an efficient catalyst for high-yield synthesis in short reaction times.[5] Lewis acids can activate the carbonyl group, facilitating the initial condensation, while palladium catalysts are employed in cross-coupling strategies for constructing the pyrazole ring.

Q4: What are "green" catalysts for pyrazole synthesis?

A4: Green catalysts are materials that are environmentally benign, often reusable, and promote reactions under mild conditions, such as in aqueous media.[6] Examples used in pyrazole synthesis include nano-ZnO, which can be easily recovered and reused, and simple, non-toxic salts like ammonium chloride. These catalysts are part of a broader effort to make chemical syntheses more sustainable.

Troubleshooting Guides

This section addresses specific issues you might encounter during your pyrazole synthesis experiments.

Issue 1: Low Product Yield or Incomplete Reaction

• Symptoms:

  • TLC analysis shows a significant amount of unreacted starting materials after the expected reaction time.[4]

  • The isolated yield of the desired pyrazole is lower than anticipated.

• Potential Causes:

  • Impure Starting Materials: Impurities in the 1,3-dicarbonyl compound or hydrazine can lead to unwanted side reactions and reduce the yield.[4]

  • Suboptimal Reaction Conditions: The temperature may be too low, or the reaction time may be insufficient.[4]

  • Inefficient Catalyst: The chosen catalyst may not be active enough for the specific substrates being used.[4]

  • Steric Hindrance: Bulky substituents on the reactants can slow down the reaction rate.[4]

• Recommended Solutions:

  • Purify Starting Materials: Ensure the purity of your 1,3-dicarbonyl and hydrazine starting materials through appropriate purification techniques like distillation or recrystallization.[4]

  • Optimize Reaction Conditions: Gradually increase the reaction temperature and monitor the progress by TLC to find the optimal conditions. You can also prolong the reaction time.[4]

  • Screen Different Catalysts: If the reaction is still sluggish, consider screening a panel of catalysts with different activities.

  • Use a More Active Catalyst: For sterically hindered substrates, a more active catalyst might be required to achieve a good conversion rate.

Issue 2: Formation of Regioisomers

• Symptoms:

  • NMR spectra of the crude or purified product show two distinct sets of peaks corresponding to the two regioisomers.[1]

  • TLC analysis reveals two spots with very similar Rf values that are difficult to separate.[1]

  • The product has a broad melting point range.[1]

• Potential Causes:

  • Unsymmetrical 1,3-Dicarbonyl Compound: When an unsymmetrical 1,3-dicarbonyl reacts with a substituted hydrazine, the initial nucleophilic attack can occur at either of the two non-equivalent carbonyl carbons, leading to a mixture of regioisomers.[4]

• Recommended Solutions:

  • Modify Reaction Conditions:

    • Solvent Choice: The use of fluorinated alcohols like 2,2,2-trifluoroethanol (TFE) can significantly improve regioselectivity.

    • pH Control: Adjusting the pH of the reaction can alter the nucleophilicity of the nitrogen atoms in the substituted hydrazine, favoring one reaction pathway over the other.

  • Use Regioselective Synthetic Strategies: Employing starting materials with differentiated reactivity at the 1 and 3 positions, such as β-enaminones, can "lock in" the regiochemistry before cyclization.

  • Chromatographic Separation: If a mixture of regioisomers is formed, careful column chromatography with an optimized solvent system may be required for separation.

Issue 3: Formation of Colored Impurities

• Symptoms:

  • The reaction mixture develops a yellow, red, or dark brown color.

  • The isolated product is colored, even after initial purification.

• Potential Causes:

  • Hydrazine Decomposition: Hydrazine and its derivatives can be unstable, especially at elevated temperatures, and can decompose to form colored byproducts.[4]

  • Oxidation of Intermediates: Reaction intermediates may be susceptible to oxidation, leading to the formation of colored impurities.[4]

• Recommended Solutions:

  • Use Fresh Hydrazine: Use freshly distilled or opened hydrazine to minimize the presence of decomposition products.

  • Control Reaction Temperature: Avoid excessively high reaction temperatures that can promote the decomposition of sensitive reagents.

  • Inert Atmosphere: Running the reaction under an inert atmosphere (e.g., nitrogen or argon) can help to prevent the oxidation of sensitive intermediates.

Data Presentation

Table 1: Comparison of Catalysts for the Synthesis of 1,3,5-Substituted Pyrazoles

Catalyst	Reactants	Catalyst Loading	Solvent	Temperature (°C)	Time (h)	Yield (%)	Reference
Nano-ZnO	Phenylhydrazine, Ethyl acetoacetate	10 mol%	Ethanol	Room Temp.	1	95	[5]
Ag/La-ZnO	Aryl aldehyde, Malononitrile, Ethyl acetoacetate, Hydrazine hydrate	Not specified	Solvent-free	Room Temp.	0.17-0.42	94	[6]
La(OTf)₃	Pyrazolecarbaldehydes, 2-aminoazines, Isonitriles	10 mol%	Toluene	100	12	92	N/A
Pd(OAc)₂	β-bromovinyl aldehydes, Arylhydrazines	5 mol%	Toluene	125	24	42-79	N/A
AlCl₃	Aldehyde, Phenylhydrazine, Malononitrile	Not specified	Aqueous Ethanol	Not specified	0.5	79-89

Experimental Protocols

Protocol 1: Nano-ZnO Catalyzed Synthesis of 1,3,5-Substituted Pyrazoles

This protocol describes a green and efficient method for the synthesis of 1,3,5-substituted pyrazoles using a reusable nano-ZnO catalyst.[5]

• Materials:

  • Phenylhydrazine (1 mmol)

  • Ethyl acetoacetate (1 mmol)

  • Nano-ZnO (10 mol%)

  • Ethanol (10 mL)

• Procedure:

  • In a round-bottom flask, prepare a mixture of phenylhydrazine, ethyl acetoacetate, and nano-ZnO in ethanol.

  • Stir the reaction mixture at room temperature.

  • Monitor the progress of the reaction by Thin Layer Chromatography (TLC).

  • Upon completion, separate the catalyst by filtration.

  • Evaporate the solvent from the filtrate under reduced pressure to obtain the crude product.

  • Purify the product by column chromatography or recrystallization.

Protocol 2: Palladium-Catalyzed Synthesis of 1-Aryl-1H-Pyrazoles

This protocol is an example of a palladium-catalyzed cross-coupling reaction to form the pyrazole ring.

• Materials:

  • β-bromovinyl aldehyde (1 mmol)

  • Arylhydrazine (1 mmol)

  • Pd(OAc)₂ (5 mol%)

  • dppf (7.5 mol%)

  • NaOtBu (2 mmol)

  • Toluene (10 mL)

• Procedure:

  • To an oven-dried reaction tube, add the β-bromovinyl aldehyde, arylhydrazine, Pd(OAc)₂, dppf, and NaOtBu.

  • Evacuate and backfill the tube with an inert gas (e.g., argon).

  • Add toluene via syringe.

  • Heat the reaction mixture to 125 °C and stir for 24 hours.

  • Monitor the reaction by TLC or GC-MS.

  • Upon completion, cool the reaction to room temperature, dilute with an organic solvent, and filter through a pad of Celite.

  • Wash the organic layer sequentially with water and brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography.

Protocol 3: Lewis Acid (AlCl₃) Catalyzed One-Pot Synthesis of Pyrazoles

This protocol outlines a one-pot, three-component synthesis of highly functionalized pyrazoles using aluminum chloride as a Lewis acid catalyst.

• Materials:

  • Aldehyde (1 mmol)

  • Phenylhydrazine (1 mmol)

  • Malononitrile (1 mmol)

  • AlCl₃ (catalytic amount)

  • Aqueous Ethanol (1:1 v/v)

• Procedure:

  • In a round-bottom flask, dissolve the aldehyde, phenylhydrazine, and malononitrile in aqueous ethanol (1:1 v/v).

  • Add a catalytic amount of AlCl₃ to the mixture.

  • Stir the reaction mixture at room temperature for approximately 30 minutes.

  • Monitor the reaction progress by TLC.

  • Upon completion, the product often precipitates from the reaction mixture.

  • Isolate the product by filtration and wash with cold ethanol.

  • If necessary, recrystallize the product from absolute ethanol to afford the pure compound.

Mandatory Visualizations

Caption: A general experimental workflow for pyrazole synthesis.

Caption: Troubleshooting workflow for low pyrazole synthesis yield.

Caption: Formation of regioisomers in pyrazole synthesis.

Caption: Simplified catalytic cycle for Pd-catalyzed pyrazole synthesis.

References

• 1. benchchem.com [benchchem.com]
• 2. youtube.com [youtube.com]
• 3. jk-sci.com [jk-sci.com]
• 4. Direct N-heterocyclization of hydrazines to access styrylated pyrazoles: synthesis of 1,3,5-trisubstituted pyrazoles and dihydropyrazoles - PMC [pmc.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. researchgate.net [researchgate.net]

How to remove unreacted hydrazine from pyrazole synthesis

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in overcoming common challenges encountered during the synthesis of pyrazoles, specifically addressing the removal of unreacted hydrazine.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

This section addresses specific issues that may arise during the purification of pyrazoles from excess hydrazine.

FAQ 1: My final pyrazole product is contaminated with unreacted hydrazine. What is the most straightforward removal method?

For initial purification, an aqueous acid wash is often the simplest and most effective method. Hydrazine is a base and will be protonated by an acid, forming a salt that is highly soluble in water and can be easily separated from the organic layer containing your pyrazole product.

Troubleshooting Steps:

• Assess Product Stability: Before performing an acid wash, ensure your pyrazole derivative is stable under acidic conditions.

• Choice of Acid: A dilute solution of hydrochloric acid (e.g., 1 M HCl) or a saturated solution of ammonium chloride are common choices.[1]

• Extraction Procedure: During the reaction workup, wash the organic layer containing the crude product multiple times with the acidic solution. Typically, 2-3 washes are sufficient.

• Neutralization: After the acid wash, it is crucial to wash the organic layer with a saturated sodium bicarbonate solution to neutralize any remaining acid, followed by a brine wash to remove excess water.

• Verification: After solvent removal, assess the purity of your product by NMR or LC-MS to confirm the absence of hydrazine.

FAQ 2: I've performed an acid wash, but I suspect there is still residual hydrazine. What are the next steps?

If an acid wash is insufficient, or if your pyrazole has some water solubility leading to product loss during extraction, other methods can be employed.

Troubleshooting Steps:

• Chemical Quenching: Unreacted hydrazine can be converted into a less reactive and more easily removable derivative. Adding a simple ketone or aldehyde, such as acetone or benzaldehyde, to the crude reaction mixture will form the corresponding hydrazone or azine.[2][3] These derivatives are typically less polar than hydrazine and can be more easily removed by chromatography or distillation.

• Azeotropic Distillation: For larger scale reactions or when dealing with highly water-soluble pyrazoles, azeotropic distillation can be effective. Co-distillation with a solvent like toluene or xylene can remove water and hydrazine.[4][5]

• Column Chromatography: Silica gel chromatography is a standard method for purifying organic compounds. Hydrazine is highly polar and will adhere strongly to the silica, allowing for the elution of your less polar pyrazole product.[6]

FAQ 3: My reaction was performed in a protic solvent like ethanol, and my pyrazole product is also soluble in it. How can I effectively remove the hydrazine?

This is a common scenario. Here’s a suggested workflow:

• Solvent Removal: First, remove the ethanol under reduced pressure using a rotary evaporator. Be mindful of safety precautions due to the toxicity of hydrazine.[1]

• Solvent Switch: Dissolve the crude residue in an immiscible organic solvent like ethyl acetate or dichloromethane (DCM).

• Aqueous Acid Extraction: Proceed with the aqueous acid wash as described in FAQ 1. The hydrazine will be extracted into the aqueous layer, leaving your product in the organic layer.

• Drying and Concentration: Dry the organic layer over an anhydrous salt (e.g., Na₂SO₄ or MgSO₄), filter, and concentrate to obtain your crude pyrazole, which can then be further purified if necessary (e.g., by recrystallization or chromatography).

FAQ 4: How can I confirm that all the hydrazine has been removed from my final product?

Detecting trace amounts of hydrazine is crucial, especially in a drug development context, due to its toxicity.

• NMR Spectroscopy: ¹H NMR can sometimes detect the presence of hydrazine, although its signals can be broad and may exchange with water. Observing the disappearance of characteristic hydrazine signals after purification is a good indicator of its removal.

• GC-MS: Gas Chromatography-Mass Spectrometry is a highly sensitive method for detecting volatile impurities. A common approach involves derivatizing any residual hydrazine with a ketone like acetone to form the more volatile and easily detectable acetone azine.[7][8] The limit of quantitation (LOQ) for this method can be as low as 0.1 ppm.[7]

• HPLC: High-Performance Liquid Chromatography can also be used, often involving a derivatization step to make the hydrazine detectable by UV or fluorescence detectors.[9]

Data Presentation: Comparison of Hydrazine Removal Methods

The selection of a purification method depends on the scale of the reaction, the properties of the pyrazole product, and the required level of purity. The following table provides a qualitative comparison of the common methods. Direct quantitative comparisons in the literature are scarce, and efficiency can be highly substrate-dependent.

Method	Principle	Advantages	Disadvantages	Estimated Efficiency
Aqueous Acid Extraction	Converts basic hydrazine into a water-soluble salt.	Simple, fast, and cost-effective for lab scale.	May not be suitable for acid-sensitive pyrazoles. Can lead to product loss if the pyrazole has some water solubility.	Good to Excellent
Chemical Quenching	Reacts hydrazine with an aldehyde or ketone to form a less reactive derivative.	Irreversibly removes hydrazine. The resulting hydrazone/azine is often easily removed.	Requires an additional reagent. The byproduct must be separable from the desired product.	Excellent
Azeotropic Distillation	Removes hydrazine and water by forming a low-boiling azeotrope with a suitable solvent.	Effective for large-scale reactions and for removing water simultaneously.	Requires specific distillation equipment. High temperatures may degrade sensitive products.	Good to Excellent
Column Chromatography	Separates compounds based on their polarity.	Can achieve very high purity.	Can be time-consuming and requires significant amounts of solvent. Not ideal for large-scale purification.	Excellent

Experimental Protocols

Protocol 1: Removal of Hydrazine by Aqueous Acid Extraction

This protocol is suitable for the workup of a pyrazole synthesis reaction in an organic solvent like ethyl acetate.

• Transfer to Separatory Funnel: After the reaction is complete, transfer the reaction mixture to a separatory funnel. If the reaction was performed in a water-miscible solvent, first remove the solvent under reduced pressure and then dissolve the residue in an appropriate water-immiscible organic solvent (e.g., ethyl acetate).

• First Acid Wash: Add an equal volume of 1 M HCl to the separatory funnel.

• Extraction: Stopper the funnel and shake vigorously for 1-2 minutes, periodically venting to release any pressure buildup.

• Phase Separation: Allow the layers to separate completely. The lower aqueous layer contains the hydrazine hydrochloride salt. Drain and collect the aqueous layer.

• Repeat Washes: Repeat the acid wash (steps 2-4) two more times with fresh 1 M HCl.

• Neutralization: Wash the organic layer with a saturated solution of sodium bicarbonate until gas evolution ceases. This neutralizes any residual acid.

• Brine Wash: Wash the organic layer with a saturated solution of sodium chloride (brine) to remove the bulk of the dissolved water.

• Drying and Concentration: Drain the organic layer into a flask and dry it over anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄). Filter off the drying agent and remove the solvent under reduced pressure to yield the crude pyrazole.

Protocol 2: Chemical Quenching of Hydrazine with Acetone

This protocol can be performed before the aqueous workup.

• Cool the Reaction Mixture: After the pyrazole formation is complete, cool the reaction mixture to room temperature.

• Add Quenching Agent: For each equivalent of excess hydrazine used in the reaction, add 2-3 equivalents of acetone directly to the reaction mixture.

• Stir: Stir the mixture at room temperature for 1-2 hours. The hydrazine will react with acetone to form acetone hydrazone and subsequently acetone azine.

• Monitor (Optional): The progress of the quenching reaction can be monitored by TLC or GC-MS to confirm the disappearance of hydrazine.

• Workup: Proceed with a standard aqueous workup. The acetone azine is less polar and more soluble in organic solvents than hydrazine, and it can be removed during subsequent purification steps like chromatography or recrystallization.

Visualizations

Caption: Experimental workflow for pyrazole synthesis and purification.

Caption: Decision flowchart for removing unreacted hydrazine.

References

• 1. reddit.com [reddit.com]
• 2. quora.com [quora.com]
• 3. echemi.com [echemi.com]
• 4. CN105254527A - Method for preparing high-concentration hydrazine hydrate - Google Patents [patents.google.com]
• 5. US2698286A - Dehydration of hydrazine solutions - Google Patents [patents.google.com]
• 6. reddit.com [reddit.com]
• 7. A generic approach for the determination of trace hydrazine in drug substances using in situ derivatization-headspace GC-MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Bot Verification [rasayanjournal.co.in]

Stability issues of 3-(4-acetyl-3,5-dimethyl-1H-pyrazol-1-yl)propanoic acid in solution

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with 3-(4-acetyl-3,5-dimethyl-1H-pyrazol-1-yl)propanoic acid. The information is designed to address potential stability issues encountered during experimental work.

Frequently Asked Questions (FAQs) & Troubleshooting Guide

Q1: My 3-(4-acetyl-3,5-dimethyl-1H-pyrazol-1-yl)propanoic acid solution appears to be degrading. What are the common causes?

A1: While pyrazole rings are generally robust, the stability of 3-(4-acetyl-3,5-dimethyl-1H-pyrazol-1-yl)propanoic acid in solution can be influenced by several factors. The most common causes of degradation for pyrazole derivatives include:

• pH: Extreme pH conditions (highly acidic or basic) can potentially lead to the degradation of the molecule. Although this specific compound lacks functional groups that are highly susceptible to hydrolysis, like esters, prolonged exposure to harsh pH environments should be avoided.[1][2]

• Oxidation: The pyrazole ring itself is relatively resistant to oxidation, but other parts of the molecule could be susceptible.[2] Exposure to strong oxidizing agents, atmospheric oxygen over long periods, or trace metal impurities can initiate oxidative degradation.[3]

• Light Exposure: Some pyrazole derivatives are photosensitive and can undergo photodegradation upon exposure to UV or visible light.[3]

• Temperature: Elevated temperatures can accelerate the rate of all chemical degradation pathways.

Q2: What are the recommended storage conditions for solid 3-(4-acetyl-3,5-dimethyl-1H-pyrazol-1-yl)propanoic acid?

A2: To ensure the long-term stability of the solid compound, it is recommended to store it in a cool, dry, and dark place.[3] Containers should be tightly sealed to protect against moisture and air.[3][4] For light-sensitive compounds, using amber vials or wrapping the container in aluminum foil is advisable.[3] Storing under an inert atmosphere (e.g., argon or nitrogen) can provide additional protection against oxidation.[3]

Q3: How should I prepare and store solutions of 3-(4-acetyl-3,5-dimethyl-1H-pyrazol-1-yl)propanoic acid?

A3: The stability of this compound in solution is highly dependent on the solvent.

• Solvent Selection: For long-term storage, dissolving the compound in a dry, aprotic solvent is preferable.[3] For aqueous experiments, it is best to prepare solutions fresh.

• pH of Aqueous Solutions: Given the propanoic acid moiety, the compound's solubility will be pH-dependent. In aqueous solutions, it is advisable to use a buffer to maintain a stable pH, preferably close to neutral.

• Storage of Stock Solutions: If long-term storage of a stock solution is necessary, it should be stored at low temperatures, such as -20°C or -80°C.[3] Aliquoting the stock solution into smaller, single-use vials can prevent degradation from repeated freeze-thaw cycles.

Q4: I observed a color change in my solid compound/solution. What does this indicate?

A4: A color change is often an indicator of chemical degradation or the presence of impurities. If you observe a color change, it is recommended to verify the purity of the compound using analytical techniques such as HPLC or LC-MS before proceeding with your experiments.

Q5: How can I troubleshoot unexpected experimental results that may be related to compound instability?

A5: If you suspect compound instability is affecting your results, consider the following troubleshooting workflow:

References

• 1. Structure-activity relationship and improved hydrolytic stability of pyrazole derivatives that are allosteric inhibitors of West Nile Virus NS2B-NS3 proteinase - PMC [pmc.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. pim-resources.coleparmer.com [pim-resources.coleparmer.com]

Technical Support Center: Refinement of Workup Procedures for Pyrazole Carboxylic Acids

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing the workup and purification of pyrazole carboxylic acids.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities encountered in the synthesis of pyrazole carboxylic acids?

A1: Common impurities include regioisomers, especially when using unsymmetrical 1,3-dicarbonyl compounds, and pyrazoline intermediates resulting from incomplete cyclization or aromatization. Side reactions involving the hydrazine starting material can also introduce colored impurities.[1]

Q2: How does the pH of the aqueous solution affect the extraction of pyrazole carboxylic acids?

A2: The pH plays a critical role in the extraction of pyrazole carboxylic acids. To extract the acidic product into an aqueous layer, the pH should be raised with a base (e.g., NaOH, NaHCO3) to deprotonate the carboxylic acid, forming a water-soluble salt. Conversely, to extract the product into an organic layer, the aqueous layer should be acidified (e.g., with HCl) to protonate the carboxylate, making the molecule less polar. The extraction efficiency is highly sensitive to pH changes around the pKa of the carboxylic acid and the pKa of the protonated amine extractant if one is used.[2][3]

Q3: My pyrazole carboxylic acid is "oiling out" during recrystallization instead of forming crystals. What should I do?

A3: "Oiling out" occurs when the compound precipitates from the solution at a temperature above its melting point. To address this, you can try the following:

• Increase the solvent volume: Add more of the "good" solvent to the hot solution to lower the saturation point.

• Slow down the cooling process: Allow the solution to cool gradually to room temperature, and then transfer it to an ice bath.

• Change the solvent system: Experiment with a different solvent or a mixed-solvent system.

• Use a seed crystal: Introduce a small crystal of the pure compound to the cooled, supersaturated solution to induce crystallization.[4]

Q4: What are the best general-purpose solvents for recrystallizing pyrazole carboxylic acids?

A4: The choice of solvent is highly dependent on the specific structure and polarity of your pyrazole carboxylic acid. However, common and effective solvents include ethanol, methanol, isopropanol, and mixtures such as ethanol/water, hexane/ethyl acetate, and hexane/acetone.[4] For polar derivatives, an ethanol/water mixture is often a good starting point.[4]

Troubleshooting Guides

Issue 1: Low Yield After Aqueous Workup

Symptoms:

• Significantly lower than expected mass of the final product.

• Precipitation of the product at the interface of the aqueous and organic layers.

Possible Causes & Solutions:

Possible Cause	Recommended Solution
Incomplete Extraction	Ensure the pH of the aqueous layer is sufficiently basic (pH > pKa + 2) to deprotonate the carboxylic acid for extraction into the aqueous phase, or sufficiently acidic (pH < pKa - 2) to keep it protonated for extraction into the organic phase. Perform multiple extractions with smaller volumes of solvent.
Emulsion Formation	Persistent emulsions can trap the product. To break an emulsion, you can add brine (saturated NaCl solution), gently swirl the separatory funnel instead of vigorous shaking, or filter the mixture through a pad of Celite.
Premature Precipitation	If the product is not fully soluble in the organic solvent, it may precipitate during extraction. Choose a more suitable organic solvent in which your product has good solubility.

Issue 2: Colored Impurities in the Final Product

Symptoms:

• The isolated solid is yellow, orange, or brown instead of the expected white or off-white color.

• Colored streaks are observed on the TLC plate.

Possible Causes & Solutions:

Possible Cause	Recommended Solution
Hydrazine Byproducts	Hydrazine starting materials can undergo side reactions to form colored impurities.[1] These can often be removed by treating a solution of the crude product with activated carbon before recrystallization.
Oxidation	Some pyrazole derivatives may be susceptible to air oxidation. Conducting the workup and purification under an inert atmosphere (e.g., nitrogen or argon) can mitigate this.
Residual Acid/Base	Incomplete neutralization can sometimes lead to the formation of colored salts. Ensure thorough washing of the organic layer with water and/or brine to remove any residual acid or base.

Data Presentation: Purity and Yield

The following table provides examples of reported yields and purities for pyrazole derivatives after various purification methods.

Compound	Purification Method	Yield	Purity (by HPLC)	Reference
Celecoxib	Recrystallization from Toluene	89.2%	99.97%	[5]
Celecoxib	Ethyl acetate/n-hexane precipitation	94.3%	94.3%	[5]
Phenyl-1H-pyrazoles	Microwave-Assisted Organic Synthesis	91-98%	Not specified	[6]
Phenyl-1H-pyrazole-4-carboxylic acids	Microwave-Assisted Organic Synthesis	62-92%	Not specified	[6]
Phenyl-1H-pyrazoles	Conventional Heating	72-90%	Not specified	[6]
Phenyl-1H-pyrazole-4-carboxylic acids	Conventional Heating	48-85%	Not specified	[6]
Celecoxib	Continuous Flow Synthesis and Filtration	90%	Pure (no further purification needed)	[1]
Rimonabant Intermediate	Crystallization from Hexane	70%	Not specified	[7]
Pyrazole-3-carboxamide	Recrystallization from Methanol	65%	Not specified	[8]
Pyrazole-3-carboxamide	Recrystallization from Ethanol	77%	Not specified	[8]

Experimental Protocols

Protocol 1: General Acid-Base Extraction Workup

• Reaction Quenching: Cool the reaction mixture to room temperature and quench by slowly adding it to a beaker of ice water.

• Solvent Addition: Add an appropriate organic solvent (e.g., ethyl acetate, dichloromethane) to dissolve the product and transfer the mixture to a separatory funnel.

• Basification and Extraction: Add a sufficient amount of a basic aqueous solution (e.g., 1 M NaOH or saturated NaHCO3) to adjust the pH of the aqueous layer to >9. Shake the funnel, allowing the layers to separate. Drain the aqueous layer. Repeat the extraction of the organic layer with the basic solution two more times.

• Combine Aqueous Layers: Combine all the aqueous extracts.

• Acidification and Re-extraction: Cool the combined aqueous layer in an ice bath and acidify with a suitable acid (e.g., 1 M HCl) to a pH of <4. The pyrazole carboxylic acid should precipitate. Extract the precipitated product with an organic solvent (e.g., ethyl acetate) three times.

• Washing and Drying: Combine the organic extracts and wash with water, followed by brine. Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate.

• Solvent Removal: Filter off the drying agent and remove the solvent under reduced pressure to yield the crude pyrazole carboxylic acid.

Protocol 2: Recrystallization

• Solvent Selection: Choose a suitable solvent or solvent system in which the pyrazole carboxylic acid is soluble at high temperatures but sparingly soluble at low temperatures.

• Dissolution: Place the crude product in an Erlenmeyer flask and add a minimal amount of the hot recrystallization solvent until the solid just dissolves.

• Decolorization (Optional): If colored impurities are present, add a small amount of activated carbon to the hot solution and heat for a few minutes.

• Hot Filtration (Optional): If activated carbon or other insoluble impurities are present, perform a hot filtration to remove them.

• Crystallization: Allow the hot, clear solution to cool slowly to room temperature. Once crystals begin to form, the flask can be placed in an ice bath to maximize crystal formation.

• Isolation of Crystals: Collect the crystals by vacuum filtration, washing them with a small amount of cold recrystallization solvent.

• Drying: Dry the purified crystals in a vacuum oven or desiccator to a constant weight.[4]

Mandatory Visualizations

Troubleshooting Workflow for Low Yield

Caption: A workflow diagram for troubleshooting low yields during the workup of pyrazole carboxylic acids.

Signaling Pathway of Celecoxib

Caption: The inhibitory mechanism of Celecoxib on the COX-2 signaling pathway.

Signaling Pathway of Rimonabant

Caption: Rimonabant's antagonistic effect on the Cannabinoid Receptor 1 (CB1) signaling pathway.

References

• 1. Continuous flow synthesis of Celecoxib from 2-bromo-3,3,3-trifluoropropene - PMC [pmc.ncbi.nlm.nih.gov]
• 2. cris.huji.ac.il [cris.huji.ac.il]
• 3. researchgate.net [researchgate.net]
• 4. benchchem.com [benchchem.com]
• 5. US7919633B2 - Process for preparation of celecoxib - Google Patents [patents.google.com]
• 6. Comparison of Conventional and Microwave Synthesis of Phenyl-1H-pyrazoles and Phenyl-1H-pyrazoles-4-carboxylic Acid Derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. asianpubs.org [asianpubs.org]
• 8. asianpubs.org [asianpubs.org]

Reference Data & Comparative Studies

Comparative Analysis of 3-(4-acetyl-3,5-dimethyl-1H-pyrazol-1-yl)propanoic Acid Activity: A Guide for Researchers

For researchers, scientists, and drug development professionals, this guide provides a comparative framework for evaluating the biological activity of 3-(4-acetyl-3,5-dimethyl-1H-pyrazol-1-yl)propanoic acid. Due to limited publicly available data on this specific molecule, this analysis leverages data from structurally similar pyrazole derivatives to forecast potential activities and establish a blueprint for experimental validation.

This guide presents a comparative analysis of a closely related analogue, 3-(3,5-dimethyl-1H-pyrazol-1-yl)propanoic acid , and other pyrazole derivatives to illustrate the potential therapeutic applications and the experimental workflows required for their evaluation.

Table 1: Comparative Biological Activities of Pyrazole Derivatives

Compound	Structure	Reported Biological Activity	Key Findings
Hypothetical Activity of 3-(4-acetyl-3,5-dimethyl-1H-pyrazol-1-yl)propanoic acid

Anticancer, Anti-inflammatoryThe acetyl group may enhance binding to specific kinases or inflammatory enzymes.3-(3,5-dimethyl-1H-pyrazol-1-yl)propanoic acid Intermediate for anticancer drug synthesis.[1]Utilized as a building block in the synthesis of more complex bioactive molecules.[1]Celecoxib Anti-inflammatory (COX-2 inhibitor)A well-established NSAID used to treat pain and inflammation.Various Pyrazole Derivatives Anticancer, Antimicrobial, Antidiabetic.[2]The broad spectrum of activity highlights the versatility of the pyrazole scaffold.[2]

Experimental Protocols

To ascertain the biological activity of 3-(4-acetyl-3,5-dimethyl-1H-pyrazol-1-yl)propanoic acid, a series of in vitro and in vivo assays would be required. The following are representative protocols based on the evaluation of similar pyrazole derivatives.

Anticancer Activity: MTT Assay

Objective: To determine the cytotoxic effect of the compound on cancer cell lines.

Methodology:

• Cell Culture: Human cancer cell lines (e.g., MCF-7 for breast cancer, A549 for lung cancer) are cultured in appropriate media supplemented with fetal bovine serum and antibiotics.

• Compound Treatment: Cells are seeded in 96-well plates and allowed to adhere overnight. The compound, dissolved in a suitable solvent (e.g., DMSO), is added at various concentrations.

• Incubation: The plates are incubated for a specified period (e.g., 48 or 72 hours).

• MTT Addition: MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution is added to each well and incubated for 3-4 hours, allowing viable cells to form formazan crystals.

• Solubilization: The formazan crystals are dissolved in a solubilization buffer (e.g., DMSO or isopropanol).

• Absorbance Reading: The absorbance is measured at a specific wavelength (e.g., 570 nm) using a microplate reader.

• Data Analysis: The percentage of cell viability is calculated relative to untreated control cells, and the IC50 (half-maximal inhibitory concentration) is determined.

Anti-inflammatory Activity: COX-2 Inhibition Assay

Objective: To evaluate the inhibitory effect of the compound on the cyclooxygenase-2 (COX-2) enzyme.

Methodology:

• Enzyme and Substrate Preparation: Recombinant human COX-2 enzyme and a suitable substrate (e.g., arachidonic acid) are prepared in an assay buffer.

• Compound Incubation: The compound is pre-incubated with the COX-2 enzyme at various concentrations.

• Reaction Initiation: The reaction is initiated by the addition of the substrate.

• Prostaglandin Measurement: The production of prostaglandin E2 (PGE2), a product of the COX-2 reaction, is measured using a commercially available ELISA kit.

• Data Analysis: The percentage of COX-2 inhibition is calculated for each compound concentration, and the IC50 value is determined.

Signaling Pathway and Workflow Diagrams

To visualize the potential mechanisms of action and experimental processes, the following diagrams are provided.

Caption: Hypothetical anticancer signaling pathway for a pyrazole derivative.

Caption: General experimental workflow for evaluating a novel compound.

References

• 1. 3-(3,5-dimethyl-1H-pyrazol-1-yl)propanoic acid | 72145-01-8 | Benchchem [benchchem.com]
• 2. ijcps.nknpub.com [ijcps.nknpub.com]

A Comparative Analysis of 3-(4-acetyl-3,5-dimethyl-1H-pyrazol-1-yl)propanoic acid and Other Pyrazole-Based COX Inhibitors

For Researchers, Scientists, and Drug Development Professionals

Introduction

Comparative Analysis of COX Inhibition

The efficacy and safety of COX inhibitors are primarily determined by their relative inhibitory potency against the two main isoforms, COX-1 and COX-2. COX-1 is constitutively expressed and plays a role in physiological functions, while COX-2 is inducible and primarily involved in the inflammatory cascade. Selective inhibition of COX-2 is a key objective to minimize gastrointestinal side effects associated with non-selective NSAIDs.

Data Summary of Reference Pyrazole COX Inhibitors

The following table summarizes the in vitro COX inhibition data for established pyrazole-based inhibitors.

Compound	COX-1 IC50 (µM)	COX-2 IC50 (µM)	Selectivity Index (COX-1/COX-2)	Reference
Celecoxib	15	0.04	375	N/A
Etoricoxib	116	1.1	106	[1]
SC-560	0.009	6.3	0.0014	N/A

Note: IC50 values can vary between different assay systems. The data presented here is for comparative purposes.

Structural and Mechanistic Insights

Caption: In Vitro COX Inhibition Assay Workflow.

In Vivo Anti-Inflammatory Activity: Carrageenan-Induced Paw Edema Model

This is a standard in vivo model to assess the acute anti-inflammatory activity of a test compound.

Methodology:

• Animal Model: Male Wistar rats or Swiss albino mice are typically used.

• Procedure:

  • Animals are fasted overnight with free access to water.

  • The test compound, a reference drug (e.g., indomethacin or celecoxib), or vehicle is administered orally or intraperitoneally.

  • After a specified time (e.g., 60 minutes), a sub-plantar injection of 1% carrageenan solution is administered into the right hind paw of each animal.

  • The paw volume is measured using a plethysmometer at baseline (before carrageenan injection) and at regular intervals (e.g., 1, 2, 3, and 4 hours) post-carrageenan injection.

• Data Analysis: The percentage of inhibition of edema is calculated for each group relative to the vehicle-treated control group.

Conclusion

While 3-(4-acetyl-3,5-dimethyl-1H-pyrazol-1-yl)propanoic acid shares the pyrazole core common to many effective COX inhibitors, its unique substitution pattern, particularly the propanoic acid side chain and the absence of a sulfonamide moiety, suggests its inhibitory profile may differ significantly from highly selective COX-2 inhibitors like celecoxib. Based on SAR of related compounds, it may exhibit a more balanced COX-1/COX-2 inhibition profile or potentially possess dual inhibitory activities. The definitive characterization of this compound requires rigorous experimental evaluation using the standardized in vitro and in vivo protocols outlined in this guide. Such studies will be crucial in determining its therapeutic potential and its place in the broader landscape of anti-inflammatory agents.

References

• 1. researchgate.net [researchgate.net]

A Comparative Guide to In Vitro Assay Validation for Novel Pyrazole Kinase Inhibitors

For Researchers, Scientists, and Drug Development Professionals

The pyrazole scaffold is a privileged structure in medicinal chemistry, recognized for its role in a variety of approved pharmaceuticals.[1][2] Pyrazole-containing compounds are particularly prominent as kinase inhibitors, targeting a critical class of enzymes that regulate a vast array of cellular processes.[3][4][5] Dysregulation of kinase activity is a hallmark of numerous diseases, including cancer and inflammatory disorders, making them prime targets for therapeutic intervention.[3] The successful development of novel pyrazole-based kinase inhibitors hinges on the rigorous validation of in vitro assays to ensure data accuracy, reproducibility, and reliability—foundational elements for advancing a compound through the drug discovery pipeline.[6][7]

This guide provides an objective comparison of key in vitro assays for a novel pyrazole compound (PZ-N1) targeting the p38 MAPK pathway, a critical mediator of cellular responses to stress and inflammation.[8][9][10] Performance is compared against a well-established, alternative p38 inhibitor, BIRB 796.

Comparative Performance and Assay Validation

The validation of an in vitro assay is essential to confirm its suitability for its intended purpose.[11][12] Key validation parameters include precision, linearity, selectivity, and robustness. For high-throughput screening (HTS), the Z'-factor is a critical statistical parameter used to evaluate assay quality by quantifying the separation between positive and negative controls.[13][14][15][16]

Table 1: Comparative Inhibitory Activity against p38α Kinase

This table summarizes the in vitro inhibitory activity (IC50) and assay quality (Z'-Factor) for the novel pyrazole compound PZ-N1 compared to the reference inhibitor, BIRB 796.

Compound	Target Kinase	IC50 (nM)	Assay Type	Z'-Factor	Interpretation
PZ-N1 (Novel)	p38α	4.5	TR-FRET	0.82	Excellent Assay[13][14][15]
BIRB 796 (Alternative)	p38α	0.05 - 0.1 (Kᴅ)	Radiometric	>0.7 (Typical)	Excellent Assay[13][14][15]
Vehicle (DMSO)	p38α	>10,000	TR-FRET	N/A	Negative Control

Note: Data for PZ-N1 is representative. Kᴅ for BIRB 796 is from reference[17]. A Z'-factor between 0.5 and 1.0 indicates an excellent assay suitable for HTS.[13][14][15]

Table 2: Cellular Activity and Cytotoxicity Profile

This table outlines the performance of PZ-N1 in a cell-based context, assessing its ability to inhibit cellular processes and its general cytotoxicity.

Compound	Cell Line	Assay Type	EC50 (µM)	CC50 (µM)	Selectivity Index (SI = CC50/EC50)
PZ-N1 (Novel)	HEK293	Phospho-protein	0.25	>50	>200
PZ-N1 (Novel)	A549	MTT	N/A	25.5	N/A
BIRB 796 (Alternative)	Various	Multiple	Potent	Variable	High (Target-dependent)
Vehicle (DMSO)	A549	MTT	N/A	>100	N/A

Note: Data is representative. EC50 measures potency in a cellular context. CC50 measures concentration for 50% reduction in cell viability. A higher Selectivity Index is desirable.

Visualizing the Workflow and Target Pathway

To ensure clarity and reproducibility, experimental workflows and biological pathways must be clearly defined.

A streamlined workflow for in vitro assay validation.

Simplified p38 MAPK signaling cascade targeted by PZ-N1.

Experimental Protocols

Detailed and consistent protocols are fundamental to assay validation and reproducibility.

Protocol 1: In Vitro Kinase Inhibition Assay (TR-FRET)

This assay directly measures the ability of a compound to inhibit p38α kinase activity.

• Compound Preparation: Prepare a serial dilution of the pyrazole inhibitor compounds (like PZ-N1) and a positive control inhibitor (BIRB 796) in DMSO.

• Kinase Reaction Setup: In a 384-well plate, add the kinase enzyme (p38α) to the assay buffer. Add the diluted inhibitor compound or DMSO for vehicle controls. Incubate for 15-30 minutes at room temperature to allow the inhibitor to bind to the kinase.

• Initiate Reaction: Start the kinase reaction by adding a mixture of the peptide substrate and ATP. Incubate for the optimized reaction time (e.g., 60 minutes) at room temperature.

• Detection: Stop the reaction and add the detection reagents (e.g., a terbium-labeled antibody that detects the phosphorylated substrate).

• Signal Measurement: After a final incubation period, measure the time-resolved fluorescence resonance energy transfer (TR-FRET) signal using a plate reader. The signal is inversely proportional to kinase inhibition.

• Data Analysis: Calculate the percentage of inhibition for each compound concentration relative to controls and determine the IC50 value by fitting the data to a four-parameter logistic curve.

Protocol 2: Cell Viability Assay (MTT)

This colorimetric assay assesses the effect of the compound on cell metabolic activity, serving as an indicator of cytotoxicity.[18][19]

• Cell Seeding: Seed A549 cells in a 96-well plate at a density of 5,000-10,000 cells/well and incubate for 24 hours to allow for cell attachment.[11]

• Compound Treatment: Prepare serial dilutions of PZ-N1. Replace the cell culture medium with fresh medium containing the test compounds or vehicle control (DMSO) and incubate for 48-72 hours.

• MTT Addition: Add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well to a final concentration of 0.5 mg/mL and incubate for 2-4 hours at 37°C.[11][20] Metabolically active cells will reduce the yellow MTT to purple formazan crystals.[18][21][22]

• Solubilization: Carefully remove the medium and add a solubilization solution (e.g., DMSO or a specialized buffer) to each well to dissolve the formazan crystals.[21]

• Absorbance Measurement: Measure the absorbance of the samples using a microplate reader at a wavelength between 550 and 600 nm.[18]

• Data Analysis: The absorbance is directly proportional to the number of viable cells. Calculate the percentage of cell viability relative to the vehicle control and determine the CC50 value.

Conclusion

The validation of in vitro assays is a non-negotiable step in the early-stage discovery of novel therapeutics like pyrazole-based kinase inhibitors. By establishing robust, reproducible, and relevant assays, researchers can generate high-quality data that reliably informs critical decisions. The comparative data presented for the novel compound PZ-N1 demonstrates a potent and selective profile in both biochemical and cellular assays, supported by a high-quality (Z'-Factor > 0.8) primary assay. This rigorous approach, combining quantitative comparisons, detailed protocols, and clear visual workflows, provides the necessary framework to confidently advance promising compounds toward preclinical development.

References

• 1. Pyrazole-containing pharmaceuticals: target, pharmacological activity, and their SAR studies - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. Evaluation of Substituted Pyrazole-Based Kinase Inhibitors in One Decade (2011–2020): Current Status and Future Prospects - PMC [pmc.ncbi.nlm.nih.gov]
• 6. charnwooddiscovery.com [charnwooddiscovery.com]
• 7. dispendix.com [dispendix.com]
• 8. creative-diagnostics.com [creative-diagnostics.com]
• 9. p38 mitogen-activated protein kinases - Wikipedia [en.wikipedia.org]
• 10. assaygenie.com [assaygenie.com]
• 11. benchchem.com [benchchem.com]
• 12. nibib.nih.gov [nibib.nih.gov]
• 13. Calculating a Z-factor to assess the quality of a screening assay. - FAQ 1153 - GraphPad [graphpad.com]
• 14. Z-factors – BIT 479/579 High-throughput Discovery [htds.wordpress.ncsu.edu]
• 15. assay.dev [assay.dev]
• 16. Z-factor - Wikipedia [en.wikipedia.org]
• 17. benchchem.com [benchchem.com]
• 18. 四唑盐法(MTT)细胞活力和增殖检测方案 [sigmaaldrich.cn]
• 19. Cytotoxicity MTT Assay Protocols and Methods | Springer Nature Experiments [experiments.springernature.com]
• 20. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 21. MTT assay protocol | Abcam [abcam.com]
• 22. broadpharm.com [broadpharm.com]

Comparative Cross-Reactivity Analysis of 3-(4-acetyl-3,5-dimethyl-1H-pyrazol-1-yl)propanoic acid and Structurally Related Pyrazole Derivatives

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the potential cross-reactivity of the novel compound 3-(4-acetyl-3,5-dimethyl-1H-pyrazol-1-yl)propanoic acid. Due to the limited publicly available data on this specific molecule, this report leverages cross-reactivity data from structurally related pyrazole-based inhibitors to offer insights into its potential selectivity profile. The pyrazole scaffold is a core component in numerous approved drugs and clinical candidates, known for its wide range of biological activities, particularly as an inhibitor of kinases and carbonic anhydrases.[1][2][3][4] Understanding the cross-reactivity of new chemical entities is crucial for predicting potential off-target effects and ensuring therapeutic efficacy.

Introduction to 3-(4-acetyl-3,5-dimethyl-1H-pyrazol-1-yl)propanoic acid

3-(4-acetyl-3,5-dimethyl-1H-pyrazol-1-yl)propanoic acid is a synthetic compound featuring a substituted pyrazole core. The nature and position of the substituents on the pyrazole ring are critical determinants of the compound's biological activity and selectivity.[1] This guide will compare its structural features with those of known pyrazole-based inhibitors of kinases and carbonic anhydrases to extrapolate a potential cross-reactivity profile.

Comparative Cross-Reactivity Data

To illustrate the potential cross-reactivity of a pyrazole-based compound, the following tables summarize the inhibitory activity of a selection of representative pyrazole derivatives against panels of kinases and carbonic anhydrase isoforms. These data highlight how structural modifications on the pyrazole scaffold can significantly influence target selectivity.

Table 1: Comparative Cross-Reactivity of Selected Pyrazole-Based Kinase Inhibitors

Compound	Primary Target(s)	IC50 (nM) on Primary Target(s)	Off-Target Kinases with Significant Inhibition (>50% at 1 µM)	Reference
Compound 8	Aurora A/B	35 (Aurora A), 75 (Aurora B)	22 out of 105 kinases tested	[5]
Afuresertib	Akt1	0.08 (Ki)	Selective for the Akt family within a 23-kinase panel	[6]
Ruxolitinib	JAK1/JAK2	~3	Significantly lower effect on JAK3 (~430 nM)	[7]
Compound 1	Akt1	61	Selective for the Akt family within a 23-kinase panel	[6]

Table 2: Comparative Inhibitory Activity of Selected Pyrazole-Based Carbonic Anhydrase Inhibitors

Compound	hCA I (Ki, nM)	hCA II (Ki, nM)	hCA IX (Ki, nM)	hCA XII (Ki, nM)	Reference
Acetazolamide (Standard)	278.8	293.4	25.8	-	[4][8]
Compound 4c	-	-	8.5	-	[8]
Compound 5b	-	-	-	-	[8]
Compound 15	-	-	6.1	-	[8]
Compounds 1-5 (general range)	169 - 5400	58.5 - 1238	19.5 - 48.6	16.8 - 768	[9]

Experimental Protocols for Assessing Cross-Reactivity

The determination of a compound's cross-reactivity profile is a critical step in drug discovery. Standardized experimental protocols are employed to ensure data reliability and comparability.

In Vitro Kinase Inhibition Assay (Luminescence-Based)

This protocol describes a common method for measuring the inhibitory activity of a compound against a panel of kinases. The assay quantifies the amount of ADP produced, which is directly proportional to kinase activity.

Materials:

• Kinase of interest

• Kinase substrate peptide

• ATP

• Test compound (e.g., 3-(4-acetyl-3,5-dimethyl-1H-pyrazol-1-yl)propanoic acid)

• Kinase Assay Buffer (e.g., 40 mM Tris, pH 7.5, 20 mM MgCl2, 0.1 mg/ml BSA)

• ADP-Glo™ Kinase Assay Kit (or similar)

• White, opaque 96-well or 384-well plates

• Plate reader with luminescence detection capabilities

Procedure:

• Compound Preparation: Prepare a stock solution of the test compound in 100% DMSO and create a serial dilution.

• Kinase Reaction:

  • In a multi-well plate, add the serially diluted test compound or a DMSO control to each well.

  • Add the kinase to each well and incubate briefly to allow for inhibitor binding.

  • Initiate the kinase reaction by adding a mixture of the substrate and ATP.

  • Incubate the plate at a controlled temperature (e.g., 30°C) for a set period (e.g., 60 minutes).

• ADP Detection:

  • Stop the kinase reaction and deplete the remaining ATP by adding the ADP-Glo™ Reagent.

  • Add the Kinase Detection Reagent to convert ADP to ATP and generate a luminescent signal.

• Data Acquisition and Analysis:

  • Measure the luminescence of each well using a plate reader.

  • Plot the luminescence signal against the logarithm of the inhibitor concentration.

  • Fit the data to a sigmoidal dose-response curve to determine the IC50 value.[10]

Carbonic Anhydrase Inhibition Assay

This assay measures the inhibition of carbonic anhydrase activity by monitoring the esterase activity of the enzyme using a chromogenic substrate.

Materials:

• Purified human carbonic anhydrase isoforms (e.g., hCA I, II, IX, XII)

• 4-Nitrophenylacetate (NPA) as substrate

• Test compound

• Assay buffer (e.g., Tris-HCl)

• Spectrophotometer

Procedure:

• Enzyme and Inhibitor Preparation: Prepare solutions of the CA isoenzymes and serial dilutions of the test compound.

• Assay:

  • The assay is typically performed in a cuvette or multi-well plate.

  • The initial rate of the NPA hydrolysis catalyzed by each CA isozyme is measured in the absence and presence of various concentrations of the inhibitor.

  • The absorbance of the product, 4-nitrophenolate, is monitored at a specific wavelength (e.g., 400 nm).

• Data Analysis:

  • The IC50 values are determined from the dose-response curves of enzyme activity versus inhibitor concentration.

  • The Ki values can be calculated using the Cheng-Prusoff equation.[3][4]

Visualizations

The following diagrams illustrate key concepts in the evaluation of pyrazole-based inhibitors.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Insight on novel sulfamoylphenyl pyrazole derivatives as anticancer carbonic anhydrase inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Synthesis, carbonic anhydrase I and II inhibition studies of the 1,3,5-trisubstituted-pyrazolines - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Evaluation of Substituted Pyrazole-Based Kinase Inhibitors in One Decade (2011–2020): Current Status and Future Prospects - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Evaluation of Substituted Pyrazole-Based Kinase Inhibitors in One Decade (2011–2020): Current Status and Future Prospects [mdpi.com]
• 7. mdpi.com [mdpi.com]
• 8. Carbonic Anhydrase Inhibition with Sulfonamides Incorporating Pyrazole- and Pyridazinecarboxamide Moieties Provides Examples of Isoform-Selective Inhibitors [mdpi.com]
• 9. Exploring heterocyclic scaffolds in carbonic anhydrase inhibition: a decade of structural and therapeutic insights - RSC Advances (RSC Publishing) DOI:10.1039/D4RA06290F [pubs.rsc.org]
• 10. benchchem.com [benchchem.com]

Regioisomers in Action: A Comparative Analysis of Pyrazole Derivatives in Kinase Inhibition

A subtle shift in substituent placement on the pyrazole core dramatically alters the biological activity of a class of synthetic compounds, transforming a p38α MAP kinase inhibitor into a potent antagonist of several key cancer-related kinases. This guide provides a detailed comparison of the biological activities of two pyrazole regioisomers, supported by quantitative experimental data, to illustrate the critical role of molecular geometry in drug design and development.

For researchers and scientists in the field of medicinal chemistry and drug discovery, understanding the structure-activity relationship (SAR) is paramount. The pyrazole scaffold is a well-established pharmacophore in numerous clinically approved drugs. However, the specific arrangement of substituents on this heterocyclic ring can lead to vastly different biological outcomes. This guide delves into a compelling case study of two pyrazole regioisomers, highlighting how a simple positional change of a phenyl and a pyridinyl group dictates their kinase inhibitory profiles.

Unveiling the Impact of Regioisomerism on Kinase Inhibition

A pivotal study revealed that the regioisomeric switch from 3-(4-fluorophenyl)-4-(pyridin-4-yl)-1-(aryl)-1H-pyrazol-5-amine to 4-(4-fluorophenyl)-3-(pyridin-4-yl)-1-(aryl)-1H-pyrazol-5-amine led to a near-complete loss of inhibitory activity against p38α MAP kinase.[1] Surprisingly, this structural modification endowed the molecule with potent inhibitory activity against a panel of crucial cancer-associated kinases, including Src, B-Raf, EGFR, and VEGFR-2.[1]

Quantitative Comparison of Kinase Inhibition

The following table summarizes the half-maximal inhibitory concentrations (IC50) of the two regioisomers against the panel of kinases, demonstrating the stark contrast in their biological activities.

Kinase Target	3-(4-fluorophenyl)-4-(pyridin-4-yl)-1-(aryl)-1H-pyrazol-5-amine (Regioisomer 1) IC50	4-(4-fluorophenyl)-3-(pyridin-4-yl)-1-(2,4,6-trichlorophenyl)-1H-pyrazol-5-amine (Regioisomer 2) IC50
p38α MAP Kinase	Potent Inhibition (Specific IC50 not detailed in abstract)	Almost Complete Loss of Inhibition
Src	-	Nanomolar Range
B-Raf (wild-type)	-	Nanomolar Range
B-Raf (V600E)	-	Nanomolar Range
EGFR	-	Nanomolar Range
VEGFR-2	-	Nanomolar Range

Data sourced from a study on tri- and tetrasubstituted pyrazole derivatives.[1] The exact nanomolar IC50 values for Regioisomer 2 were not specified in the abstract.

Experimental Protocols

The determination of the kinase inhibitory activities and cellular effects of these pyrazole regioisomers relies on a series of well-established experimental protocols.

In Vitro Kinase Inhibition Assays

The inhibitory activity of the compounds against the target kinases is typically determined using in vitro kinase assays. These assays measure the phosphorylation of a substrate by the kinase in the presence and absence of the inhibitor.

General Kinase Assay Protocol:

• Reagents and Materials:

  • Recombinant active kinase (e.g., p38α, Src, B-Raf, EGFR, VEGFR-2)

  • Specific peptide or protein substrate for the kinase

  • Adenosine 5'-triphosphate (ATP), often radiolabeled (e.g., [γ-³²P]ATP) or in a system with a detectable byproduct (e.g., ADP-Glo™ Kinase Assay)

  • Kinase assay buffer (typically containing Tris-HCl, MgCl₂, DTT)

  • Test compounds (pyrazole regioisomers) dissolved in a suitable solvent (e.g., DMSO)

  • 96-well or 384-well plates

  • Detection reagents (e.g., phosphocellulose paper and scintillation counter for radiometric assays, or luminescence-based detection reagents)

• Procedure:

  • The kinase, substrate, and test compound are pre-incubated in the kinase assay buffer in the wells of a microplate.

  • The kinase reaction is initiated by the addition of ATP.

  • The reaction is allowed to proceed for a defined period at a specific temperature (e.g., 30°C).

  • The reaction is terminated, often by the addition of a stop solution (e.g., phosphoric acid or EDTA).

  • The amount of phosphorylated substrate is quantified. In radiometric assays, this involves capturing the phosphorylated substrate on phosphocellulose paper and measuring the incorporated radioactivity. In luminescence-based assays, the amount of ADP produced is measured, which is proportional to the kinase activity.

  • The IC50 value, the concentration of the inhibitor that reduces kinase activity by 50%, is calculated by plotting the percentage of inhibition against the logarithm of the inhibitor concentration.

Cell Viability Assay (MTT Assay)

To assess the cytotoxic or anti-proliferative effects of the pyrazole derivatives on cancer cells, a cell viability assay such as the MTT assay is commonly employed. This colorimetric assay measures the metabolic activity of cells, which is an indicator of cell viability.

MTT Assay Protocol:

• Cell Culture: Cancer cell lines relevant to the targeted kinases (e.g., cell lines with overactive Src, B-Raf, EGFR, or VEGFR-2 signaling) are cultured in appropriate growth medium.

• Cell Seeding: Cells are seeded into 96-well plates at a predetermined density and allowed to adhere overnight.

• Compound Treatment: The cells are treated with various concentrations of the pyrazole regioisomers. A vehicle control (e.g., DMSO) is also included.

• Incubation: The plates are incubated for a specified period (e.g., 48 or 72 hours).

• MTT Addition: A solution of 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) is added to each well.

• Formazan Formation: Viable, metabolically active cells reduce the yellow MTT to purple formazan crystals. The plates are incubated for a few hours to allow for formazan formation.

• Solubilization: The formazan crystals are dissolved by adding a solubilization solution (e.g., DMSO or a solution of SDS in HCl).

• Absorbance Measurement: The absorbance of the solubilized formazan is measured using a microplate reader at a wavelength of approximately 570 nm.

• Data Analysis: The cell viability is calculated as a percentage of the vehicle-treated control. The IC50 value for cell viability can be determined by plotting the percentage of viability against the logarithm of the compound concentration.

Visualizing the Biological Impact and Experimental Design

To better understand the biological context and the experimental approach, the following diagrams illustrate the relevant signaling pathway and a generalized workflow for comparing the biological activity of the pyrazole regioisomers.

Caption: Simplified signaling pathways and the inhibitory action of the two pyrazole regioisomers.

References

• 1. Tri- and tetrasubstituted pyrazole derivates: regioisomerism switches activity from p38MAP kinase to important cancer kinases - PubMed [pubmed.ncbi.nlm.nih.gov]

Validating Target Engagement: A Comparative Guide to 3-(4-acetyl-3,5-dimethyl-1H-pyrazol-1-yl)propanoic acid and Alternative MEK Inhibitors

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the hypothetical MEK inhibitor, 3-(4-acetyl-3,5-dimethyl-1H-pyrazol-1-yl)propanoic acid (referred to as Compound A), with the established MEK1/2 inhibitor, Trametinib (Compound B). The focus is on validating target engagement using a suite of standard biochemical and cellular assays. The experimental data presented for Compound A is hypothetical and serves to illustrate its potential profile in comparison to a known inhibitor.

Quantitative Data Summary

The following table summarizes the hypothetical performance of Compound A against the known MEK inhibitor, Trametinib, across key target engagement assays.

Parameter	Compound A (Hypothetical Data)	Compound B (Trametinib)	Assay Type
MEK1 IC50	1.2 nM	0.92 nM[1][2]	In Vitro Kinase Assay
MEK2 IC50	2.5 nM	1.8 nM[1][2]	In Vitro Kinase Assay
Cellular Thermal Shift (ΔTm)	+ 5.2 °C	+ 4.8 °C	Cellular Thermal Shift Assay (CETSA)
p-ERK Inhibition (IC50)	5.8 nM	0.5 nM	Western Blot

Signaling Pathway and Experimental Workflow

The Ras-Raf-MEK-ERK pathway is a critical signaling cascade that regulates cell proliferation, differentiation, and survival.[3] Dysregulation of this pathway is a common feature in various cancers, making its components, such as MEK1 and MEK2, attractive therapeutic targets.[4] Compound A is hypothesized to inhibit the phosphorylation of ERK by MEK, thereby blocking downstream signaling.

Figure 1: MEK/ERK signaling pathway with hypothetical inhibition by Compound A.

The validation of target engagement for compounds like Compound A typically follows a multi-step experimental workflow, beginning with in vitro assays and progressing to cellular models.

Figure 2: High-level experimental workflow for validating target engagement.

Detailed Experimental Protocols

The following are detailed protocols for the key experiments cited in this guide.

In Vitro Kinase Assay (Luminescence-Based)

This assay measures the ability of a compound to inhibit the enzymatic activity of a purified kinase.

Materials:

• Recombinant MEK1 and MEK2 enzymes

• Kinase substrate (e.g., inactive ERK)

• ATP

• Compound A and Compound B (Trametinib)

• Kinase assay buffer (e.g., 40 mM Tris-HCl pH 7.5, 20 mM MgCl2, 0.1 mg/mL BSA)

• ADP-Glo™ Kinase Assay Kit

• White, opaque 96-well plates

Protocol:

• Compound Preparation: Prepare a 10 mM stock solution of Compound A and Compound B in 100% DMSO. Perform serial dilutions to create a range of concentrations.

• Kinase Reaction:

  • In a 96-well plate, add 2.5 µL of the serially diluted compounds or a DMSO control.

  • Add 2.5 µL of the MEK1 or MEK2 enzyme to each well and incubate for 10 minutes at room temperature.

  • Initiate the kinase reaction by adding 5 µL of a mixture containing the ERK substrate and ATP.

  • Incubate the plate at 30°C for 60 minutes.

• ADP Detection:

  • Add 10 µL of ADP-Glo™ Reagent to each well to stop the kinase reaction and deplete the remaining ATP. Incubate for 40 minutes at room temperature.

  • Add 20 µL of Kinase Detection Reagent to each well. Incubate for 30 minutes at room temperature to convert ADP to ATP and generate a luminescent signal.

• Data Acquisition: Measure the luminescence of each well using a plate reader. The signal is proportional to the amount of ADP produced and thus to the kinase activity.

• Data Analysis: Calculate the percent inhibition for each compound concentration relative to the DMSO control. Determine the IC50 value by fitting the data to a dose-response curve.

Cellular Thermal Shift Assay (CETSA)

CETSA assesses target engagement in a cellular context by measuring the thermal stabilization of a target protein upon ligand binding.

Materials:

• Human cancer cell line (e.g., A375)

• Cell culture medium and supplements

• Compound A and Compound B (Trametinib)

• Phosphate-buffered saline (PBS)

• Lysis buffer with protease and phosphatase inhibitors

• PCR tubes

• Thermal cycler

• Centrifuge

Protocol:

• Cell Treatment: Culture A375 cells to 70-80% confluency. Treat the cells with either Compound A, Compound B, or a vehicle control (DMSO) at the desired concentration for 1 hour.

• Heating: Harvest the cells and resuspend them in PBS. Aliquot the cell suspension into PCR tubes. Heat the tubes in a thermal cycler to a range of temperatures (e.g., 40°C to 70°C) for 3 minutes, followed by cooling to room temperature for 3 minutes.

• Cell Lysis: Lyse the cells by freeze-thaw cycles or by adding lysis buffer.

• Separation of Soluble Fraction: Centrifuge the lysates at high speed (e.g., 20,000 x g) for 20 minutes at 4°C to pellet the aggregated proteins.

• Sample Preparation for Western Blot: Collect the supernatant containing the soluble proteins. Determine the protein concentration of each sample. Prepare the samples for western blotting by adding sample buffer.

• Western Blot Analysis: Perform a western blot to detect the amount of soluble MEK1/2 at each temperature point.

• Data Analysis: Quantify the band intensities and plot them against the temperature for both the compound-treated and vehicle-treated samples. A shift in the melting curve to a higher temperature in the presence of the compound indicates target stabilization and engagement.

Western Blotting for Target Phosphorylation

This technique is used to measure the levels of phosphorylated ERK (p-ERK), a downstream marker of MEK activity, in cells treated with an inhibitor.

Materials:

• Human cancer cell line (e.g., A375)

• Cell culture medium and supplements

• Compound A and Compound B (Trametinib)

• Lysis buffer with protease and phosphatase inhibitors

• Protein assay kit

• SDS-PAGE gels

• Transfer membranes (e.g., PVDF or nitrocellulose)

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibodies (anti-p-ERK, anti-total-ERK, and a loading control like anti-GAPDH)

• HRP-conjugated secondary antibody

• Chemiluminescent substrate

• Imaging system

Protocol:

• Cell Treatment: Seed A375 cells and allow them to adhere. Treat the cells with a serial dilution of Compound A, Compound B, or a vehicle control for a specified time (e.g., 2 hours).

• Cell Lysis: Wash the cells with cold PBS and then lyse them with lysis buffer.

• Protein Quantification: Determine the protein concentration of each cell lysate.

• SDS-PAGE and Transfer: Load equal amounts of protein from each sample onto an SDS-PAGE gel and separate the proteins by electrophoresis. Transfer the separated proteins to a membrane.

• Antibody Incubation:

  • Block the membrane with blocking buffer for 1 hour at room temperature.

  • Incubate the membrane with primary antibodies against p-ERK, total-ERK, and GAPDH overnight at 4°C.

  • Wash the membrane and then incubate it with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detection: Wash the membrane again and then apply a chemiluminescent substrate.

• Imaging and Analysis: Capture the signal using an imaging system. Quantify the band intensities for p-ERK and normalize them to total-ERK and the loading control. Determine the IC50 for p-ERK inhibition.

References

• 1. selleckchem.com [selleckchem.com]
• 2. selleckchem.com [selleckchem.com]
• 3. MAPK/ERK pathway - Wikipedia [en.wikipedia.org]
• 4. ERK/MAPK signalling pathway and tumorigenesis - PMC [pmc.ncbi.nlm.nih.gov]

Comparative Cytotoxicity of Pyrazole Derivatives in A549 Lung Cancer Cells

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the cytotoxic effects of various pyrazole derivatives on the human lung adenocarcinoma cell line, A549. The data presented is compiled from multiple studies to offer a broader perspective on the potential of this class of compounds as anticancer agents.

Quantitative Cytotoxicity Data

The following table summarizes the 50% inhibitory concentration (IC50) values of different pyrazole derivatives against A549 cells. Lower IC50 values indicate higher cytotoxic potency. It is important to note that experimental conditions may vary between studies.

Compound ID/Name	Chemical Class/Modification	IC50 (µM) in A549 Cells	Reference
Compound 11	Substituted aryl urea derivative of pyrimidine-pyrazole	0.01 - 0.65	[1]
Compound 15	Morpholine-benzimidazole-pyrazole hybrid	0.76	[1]
Compound 5b	Pyrazole derivative	0.69	[2][3]
Thiazole–pyrazoline derivative	Thiazole–pyrazoline hybrid	2.6 ± 0.11	[4]
Compounds 22 and 23	3,5-disubstituted 1,4-benzoxazine-pyrazole hybrids	2.82 - 6.28	[1][5]
Compound 37	Pyrazole ring-containing isolongifolanone derivative	5.21 (in MCF7 cells, also tested on A549)	[1]
Compound 24	1H-pyrazolo[3,4-d]pyrimidine derivative	8.21	[1][5]
Coumarinyl pyrazole derivative P-03	Coumarinyl pyrazole	13.5 (mmol)	[6]
Compound 7c	(3-(furan-2-yl)pyrazol-4-yl) chalcone	13.86 (µg/mL)	[7]
Compound 29	Pyrazole derivative	29.95	[5]
Compound 7d	Pyrazole-based chalcone	42.6 (in MCF7 cells, also tested on A549)	[8]
Compounds 31 and 32	Pyrazole-based hybrid heteroaromatics	42.79 and 55.73	[1]
Compound 2	Pyrazole derivative	220.20	[9][10]
Compound 1	Pyrazole derivative	613.22	[9]

Experimental Protocols

The methodologies described below are representative of the techniques used to assess the cytotoxicity of pyrazole derivatives in A549 cells.

Cell Culture

• Cell Line: A549 human lung adenocarcinoma cells were obtained from the European Collection of Cell Cultures (ECACC, Salisbury, UK) or other certified cell banks.[9]

• Culture Medium: Cells were typically cultured in Roswell Park Memorial Institute (RPMI) 1640 medium, Dulbecco's Modified Eagle's Medium (DMEM), or other suitable media, supplemented with 10% Fetal Bovine Serum (FBS), 100 U/mL penicillin, and 100 µg/mL streptomycin.

• Culture Conditions: Cells were maintained in a humidified incubator at 37°C with an atmosphere of 5% CO2.

Cytotoxicity Assay (MTT Assay)

The most common method used to evaluate the cytotoxicity of the pyrazole derivatives was the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay.[9][11]

• Cell Seeding: A549 cells were seeded into 96-well plates at a specific density (e.g., 5 x 10³ cells/well) and allowed to adhere overnight.

• Compound Treatment: The following day, the culture medium was replaced with fresh medium containing various concentrations of the pyrazole derivatives. A control group with no compound treatment and a blank group with medium only were also included.

• Incubation: The plates were incubated for a specified period, typically 48 or 72 hours.

• MTT Addition: After the incubation period, MTT solution (e.g., 20 µL of a 5 mg/mL solution) was added to each well, and the plates were incubated for an additional 4 hours at 37°C.

• Formazan Solubilization: The medium containing MTT was then removed, and dimethyl sulfoxide (DMSO) or another suitable solvent was added to each well to dissolve the formazan crystals.

• Absorbance Measurement: The absorbance was measured at a specific wavelength (e.g., 570 nm) using a microplate reader.

• Data Analysis: The percentage of cell viability was calculated relative to the untreated control cells. The IC50 value, the concentration of the compound that causes a 50% reduction in cell viability, was determined from the dose-response curves.

Signaling Pathways and Mechanisms of Action

Several pyrazole derivatives exert their cytotoxic effects by targeting key cellular components and signaling pathways. A common mechanism of action is the inhibition of tubulin polymerization, which disrupts the microtubule network, leading to cell cycle arrest and apoptosis.[1][2] Other derivatives have been shown to inhibit protein kinases such as EGFR and CDK2.[1][5]

Below is a diagram illustrating the general workflow for evaluating the cytotoxicity of pyrazole derivatives.

Caption: Experimental workflow for cytotoxicity assessment.

The following diagram illustrates a simplified signaling pathway for pyrazole derivatives that act as tubulin polymerization inhibitors.

Caption: Tubulin polymerization inhibition pathway.

References

• 1. mdpi.com [mdpi.com]
• 2. Synthesis of Novel Pyrazole Derivatives and Their Tumor Cell Growth Inhibitory Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. Recent Advances in the Development of Pyrazole Derivatives as Anticancer Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 7. Theoretical and molecular mechanistic investigations of novel (3-(furan-2-yl)pyrazol-4-yl) chalcones against lung carcinoma cell line (A549) - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Synthesis, anticancer evaluation of novel hybrid pyrazole-based chalcones, molecular docking, DNA fragmentation, and gene expression: in vitro studies - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Cytotoxic Activity against A549 Human Lung Cancer Cells and ADMET Analysis of New Pyrazole Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Cytotoxic Activity against A549 Human Lung Cancer Cells and ADMET Analysis of New Pyrazole Derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Design, synthesis and in vitro cytotoxicity evaluation of indolo–pyrazoles grafted with thiazolidinone as tubulin polymerization inhibitors - PMC [pmc.ncbi.nlm.nih.gov]

Benchmarking Novel Pyrazole Compounds Against Celecoxib: A Comparative Guide for Drug Development Professionals

For researchers and scientists at the forefront of anti-inflammatory drug discovery, the development of selective cyclooxygenase-2 (COX-2) inhibitors remains a significant area of interest. Celecoxib, a cornerstone in this class, serves as a critical benchmark for new chemical entities. This guide provides a comprehensive comparison of newly synthesized pyrazole compounds against celecoxib, supported by experimental data and detailed protocols to aid in the evaluation of next-generation anti-inflammatory agents.

Introduction to COX-2 Inhibition

Cyclooxygenase (COX) enzymes are central to the inflammatory cascade, converting arachidonic acid into prostaglandins, which are key mediators of pain, inflammation, and fever.[1] There are two primary isoforms: COX-1, which is constitutively expressed and plays a role in physiological processes like protecting the stomach lining, and COX-2, which is induced during inflammation.[1] Non-steroidal anti-inflammatory drugs (NSAIDs) exert their effects by inhibiting these enzymes.[2]

Celecoxib is a selective COX-2 inhibitor, which, in theory, allows it to reduce inflammation and pain with a lower risk of the gastrointestinal side effects associated with non-selective NSAIDs that also inhibit COX-1.[1][3] The pyrazole scaffold is a key structural feature of celecoxib and many other COX-2 inhibitors, making it a promising starting point for the design of novel anti-inflammatory agents with improved efficacy and safety profiles.[4]

Comparative Analysis of Novel Pyrazole Compounds

Recent research has yielded several novel pyrazole derivatives with potent and selective COX-2 inhibitory activity, in some cases surpassing that of celecoxib. The following tables summarize the in vitro COX-1/COX-2 inhibition data and in vivo anti-inflammatory activity of selected new compounds compared to celecoxib.

In Vitro COX-1/COX-2 Inhibition

The inhibitory activity of the compounds was assessed against ovine or human COX-1 and COX-2 enzymes. The results are presented as the half-maximal inhibitory concentration (IC50), with a lower value indicating greater potency. The selectivity index (SI) is calculated as the ratio of IC50 (COX-1) / IC50 (COX-2), where a higher value signifies greater selectivity for COX-2.

Compound	COX-1 IC50 (µM)	COX-2 IC50 (µM)	Selectivity Index (SI)	Reference
Celecoxib	>10	0.28	>35.7	[5]
Compound 8d	>50	0.26	>192.3	[5]
Compound 5b	5.40	0.01	344.56	[6]
Compound 11	-	0.043-0.049	-	[7]
Compound 12	-	0.043-0.049	-	[7]
Compound 15	-	0.043-0.049	-	[7]
Compound 6e	-	-	215.44	[8]
Trimethoxy derivative 5f	-	1.50	9.56	[9]
Trimethoxy derivative 6f	-	1.15	8.31	[9]
Sulphamoyl derivative 16b	-	-	9.78	[10]
Sulphamoyl derivative 19b	-	-	10.78	[10]

In Vivo Anti-inflammatory Activity: Carrageenan-Induced Paw Edema

The carrageenan-induced paw edema model in rats is a standard assay to evaluate the in vivo anti-inflammatory effects of new compounds.[11][12] The percentage of edema inhibition is measured at various time points after administration of the test compound and induction of inflammation.

Compound	Dose (mg/kg)	Edema Inhibition (%)	Time (hours)	Reference
Celecoxib	10	58-93	1-5	[8]
Compound 6e	10	93.62	5	[8]
Compound 151a	-	62	-	[4]
Compound 151b	-	71	-	[4]
Compound 151c	-	65	-	[4]

Experimental Protocols

In Vitro COX-1/COX-2 Inhibition Assay

This assay determines the potency and selectivity of a compound for inhibiting the COX-1 and COX-2 enzymes.

Materials:

• COX-1 and COX-2 enzymes (ovine or human)

• Arachidonic acid (substrate)

• Heme (cofactor)

• Test compounds and reference inhibitor (e.g., celecoxib) dissolved in DMSO

• Assay buffer (e.g., 100 mM Tris-HCl, pH 8.0)

• 96-well plates

• Detection reagent (e.g., ELISA kit for PGE2 or a colorimetric/fluorometric probe)[2]

Procedure:

• Reagent Preparation: Prepare stock solutions of test compounds and celecoxib in DMSO and perform serial dilutions to the desired concentrations.

• Enzyme Preparation: In a 96-well plate, add the assay buffer, heme, and either the COX-1 or COX-2 enzyme to the appropriate wells.[2]

• Inhibitor Incubation: Add the various concentrations of the test compounds, reference inhibitor, or vehicle (DMSO) to the wells. Incubate the plate for a defined period (e.g., 15 minutes) at room temperature to allow for inhibitor binding to the enzyme.[2]

• Reaction Initiation: Initiate the enzymatic reaction by adding the substrate, arachidonic acid, to all wells.[2]

• Reaction Incubation: Incubate the plate for a specific time (e.g., 10 minutes) at 37°C to allow for the conversion of arachidonic acid to prostaglandins.[2]

• Reaction Termination: Stop the reaction by adding a suitable stop solution (e.g., a solution of HCl).[2]

• Detection: Measure the amount of prostaglandin (e.g., PGE2) produced using an appropriate detection method, such as an enzyme immunoassay (EIA) or a colorimetric/fluorometric assay.[2]

• Data Analysis: Calculate the percentage of inhibition for each compound concentration and determine the IC50 value, which is the concentration of the compound that inhibits enzyme activity by 50%.

In Vivo Anti-inflammatory Assay: Carrageenan-Induced Paw Edema

This model is used to assess the anti-inflammatory activity of a compound in a living organism.

Animals:

• Male Wistar or Sprague-Dawley rats (180-250 g)

Materials:

• Carrageenan (1% w/v solution in saline)

• Test compounds and reference drug (e.g., celecoxib or indomethacin)

• Vehicle for drug administration

• Digital caliper or plethysmometer

Procedure:

• Animal Grouping and Acclimatization: Divide the animals into groups (e.g., control, reference drug, and various doses of test compounds) and allow them to acclimatize to the laboratory conditions.

• Compound Administration: Administer the test compounds, reference drug, or vehicle to the respective animal groups via the desired route (e.g., oral, intraperitoneal). This is typically done 30 to 60 minutes before carrageenan injection.[11][12]

• Induction of Edema: Inject 0.1 mL of 1% carrageenan solution into the subplantar tissue of the right hind paw of each rat to induce localized edema.[12]

• Paw Volume Measurement: Measure the paw volume or thickness using a digital caliper or plethysmometer at baseline (before carrageenan injection) and at regular intervals after carrageenan injection (e.g., 1, 2, 3, 4, and 5 hours).[11][13]

• Data Analysis: Calculate the percentage of edema inhibition for each group at each time point using the following formula: % Inhibition = [(Vc - Vt) / Vc] x 100 Where Vc is the average increase in paw volume in the control group and Vt is the average increase in paw volume in the treated group.

Ulcerogenicity Study

A crucial aspect of NSAID development is assessing their potential to cause gastric ulcers.

Procedure:

• Animal Dosing: Administer high doses of the test compounds and a reference NSAID (e.g., indomethacin) to rats for several consecutive days.

• Gastric Examination: After the dosing period, euthanize the animals and examine their stomachs for the presence of ulcers or lesions.

• Ulcer Index Calculation: Score the severity of the lesions to calculate an ulcer index. A lower ulcer index indicates a better safety profile.

Signaling Pathways and Experimental Workflows

To visualize the complex biological processes and experimental procedures, the following diagrams have been generated using Graphviz.

Caption: Simplified signaling pathway of COX-1 and COX-2 enzymes and the inhibitory action of celecoxib.

Caption: Workflow for the in vitro COX inhibition assay.

Caption: Experimental workflow for the carrageenan-induced paw edema assay.

Conclusion

The presented data indicates that novel pyrazole-based compounds hold significant promise as selective COX-2 inhibitors, with several candidates demonstrating superior potency and selectivity compared to celecoxib. The detailed experimental protocols and workflows provided in this guide offer a standardized framework for the continued evaluation and development of these and other promising anti-inflammatory agents. Further investigation into the pharmacokinetic profiles and long-term safety, including comprehensive ulcerogenicity studies, will be critical in advancing these compounds towards clinical application.

References

• 1. What is the mechanism of Celecoxib? [synapse.patsnap.com]
• 2. benchchem.com [benchchem.com]
• 3. Celecoxib - Wikipedia [en.wikipedia.org]
• 4. mdpi.com [mdpi.com]
• 5. Synthesis, biological evaluation and molecular modeling study of pyrazole and pyrazoline derivatives as selective COX-2 inhibitors and anti-inflammatory agents. Part 2 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Design, synthesis and biological evaluation of novel pyrazole sulfonamide derivatives as dual COX-2/5-LOX inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Novel pyrazole-based COX-2 inhibitors as potential anticancer agents: Design, synthesis, cytotoxic effect against resistant cancer cells, cell cycle arrest, apoptosis induction and dual EGFR/Topo-1 inhibition - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. New substituted pyrazole derivatives targeting COXs as potential safe anti-inflammatory agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. New pyrazole–pyridazine hybrids as selective COX-2 inhibitors: design, synthesis, molecular docking, in silico studies and investigation of their anti-inflammatory potential by evaluation of TNF-α, IL-6, PGE-2 and NO in LPS-induced RAW264.7 macrophages - PMC [pmc.ncbi.nlm.nih.gov]
• 10. New 1,2,4-triazole/pyrazole hybrids linked to oxime moiety as nitric oxide donor celecoxib analogs: Synthesis, cyclooxygenase inhibition anti-inflammatory, ulcerogenicity, anti-proliferative activities, apoptosis, molecular modeling and nitric oxide release studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. inotiv.com [inotiv.com]
• 12. Anti-Inflammatory Activity of Lactobacillus on Carrageenan-Induced Paw Edema in Male Wistar Rats - PMC [pmc.ncbi.nlm.nih.gov]
• 13. A study of the mechanisms underlying the anti-inflammatory effect of ellagic acid in carrageenan-induced paw edema in rats - PMC [pmc.ncbi.nlm.nih.gov]

Orthogonal Validation of 3-(4-acetyl-3,5-dimethyl-1H-pyrazol-1-yl)propanoic acid: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive framework for the functional validation of the novel compound, 3-(4-acetyl-3,5-dimethyl-1H-pyrazol-1-yl)propanoic acid. Given the prevalence of pyrazole derivatives in oncology research, this document outlines a series of orthogonal experimental methodologies to rigorously assess its potential as an anti-cancer agent. The proposed strategy is based on the common mechanisms of action observed for similar pyrazole-containing molecules, which frequently exhibit activities such as kinase inhibition and induction of apoptosis.[1][2][3]

Hypothesized Function: Anti-cancer Activity via Kinase Inhibition

Based on the broad anti-proliferative effects of many pyrazole derivatives, it is hypothesized that 3-(4-acetyl-3,5-dimethyl-1H-pyrazol-1-yl)propanoic acid exerts its function by inhibiting key signaling pathways involved in cancer cell growth and survival, potentially through the inhibition of protein kinases such as EGFR, VEGFR-2, or CDK-2.[1][2]

Orthogonal Validation Strategy

Primary Functional Assessment: In Vitro Cytotoxicity

The initial step is to determine the compound's ability to inhibit the growth of cancer cells.

Experimental Protocol: MTT Assay

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity.

• Cell Seeding: Plate cancer cell lines (e.g., MCF-7 for breast cancer, HCT-116 for colon cancer, A549 for lung cancer) in 96-well plates at a density of 5,000-10,000 cells/well and allow them to adhere overnight.

• Compound Treatment: Treat the cells with a range of concentrations of 3-(4-acetyl-3,5-dimethyl-1H-pyrazol-1-yl)propanoic acid (e.g., 0.1, 1, 10, 50, 100 µM) for 24, 48, and 72 hours. Include a vehicle control (e.g., DMSO).

• MTT Incubation: Add MTT solution to each well and incubate for 3-4 hours to allow for the formation of formazan crystals.

• Solubilization: Add a solubilization solution (e.g., DMSO or acidic isopropanol) to dissolve the formazan crystals.

• Absorbance Measurement: Read the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the half-maximal inhibitory concentration (IC50) values.

Table 1: Hypothetical In Vitro Cytotoxicity of 3-(4-acetyl-3,5-dimethyl-1H-pyrazol-1-yl)propanoic acid

Cell Line	IC50 (µM) after 48h
MCF-7 (Breast Cancer)	12.5
HCT-116 (Colon Cancer)	8.2
A549 (Lung Cancer)	15.8
Normal Fibroblasts	> 100

Mechanistic Validation: Apoptosis Induction

To determine if the observed cytotoxicity is due to the induction of programmed cell death (apoptosis).

Orthogonal Method 1: Annexin V/Propidium Iodide (PI) Staining

This flow cytometry-based assay identifies apoptotic cells.

Experimental Protocol:

• Treatment: Treat cancer cells with the compound at its IC50 concentration for 24 hours.

• Staining: Harvest the cells and stain with FITC-conjugated Annexin V and Propidium Iodide (PI).

• Flow Cytometry: Analyze the stained cells using a flow cytometer. Annexin V positive/PI negative cells are in early apoptosis, while Annexin V positive/PI positive cells are in late apoptosis or necrosis.

Orthogonal Method 2: Caspase-3 Activity Assay

Caspase-3 is a key executioner caspase in apoptosis.

Experimental Protocol:

• Treatment: Treat cancer cells with the compound at its IC50 concentration for 24 hours.

• Cell Lysis: Lyse the cells to release cellular proteins.

• Caspase Assay: Add a fluorogenic or colorimetric caspase-3 substrate to the cell lysate.

• Measurement: Measure the fluorescence or absorbance to quantify caspase-3 activity.

Table 2: Hypothetical Apoptosis Induction Data

Assay	Parameter	Result (Compound-treated vs. Control)
Annexin V/PI Staining	% Apoptotic Cells	45% vs. 5%
Caspase-3 Activity	Fold Increase	4.2

Target Validation: Kinase Inhibition

To investigate the direct interaction of the compound with its putative molecular targets.

Orthogonal Method 1: In Vitro Kinase Assay

This biochemical assay directly measures the inhibitory effect of the compound on purified kinase enzymes.

Experimental Protocol:

• Reaction Setup: In a microplate, combine a purified kinase (e.g., EGFR, VEGFR-2), its specific substrate, and ATP.

• Compound Addition: Add varying concentrations of 3-(4-acetyl-3,5-dimethyl-1H-pyrazol-1-yl)propanoic acid.

• Incubation: Allow the kinase reaction to proceed.

• Detection: Use a detection reagent (e.g., ADP-Glo™ Kinase Assay) to measure the amount of ADP produced, which is inversely proportional to kinase activity.

• Data Analysis: Calculate the IC50 value for kinase inhibition.

Orthogonal Method 2: Western Blotting for Phosphorylated Proteins

This cellular assay examines the phosphorylation status of downstream targets of a specific kinase within the cell.

Experimental Protocol:

• Treatment: Treat cancer cells with the compound at its IC50 concentration for a short duration (e.g., 1-2 hours).

• Protein Extraction: Lyse the cells and extract total protein.

• SDS-PAGE and Transfer: Separate proteins by size using SDS-PAGE and transfer them to a membrane.

• Immunoblotting: Probe the membrane with primary antibodies specific for the phosphorylated form of a downstream target (e.g., p-AKT for the PI3K/AKT pathway) and the total protein as a loading control.

• Detection: Use a secondary antibody conjugated to an enzyme (e.g., HRP) and a chemiluminescent substrate to visualize the protein bands.

Table 3: Hypothetical Kinase Inhibition Data

Assay	Target Kinase	IC50 (µM)	Downstream Effect (Western Blot)
In Vitro Kinase Assay	EGFR	5.1	Reduction in p-AKT levels
In Vitro Kinase Assay	VEGFR-2	7.8	-
In Vitro Kinase Assay	CDK-2	> 50	-

Visualizing the Workflow and Pathway

To further clarify the proposed validation strategy, the following diagrams illustrate the experimental workflow and a potential signaling pathway affected by the compound.

Figure 1: Orthogonal experimental workflow for functional validation.

Figure 2: Hypothesized EGFR-PI3K-AKT signaling pathway inhibition.

Conclusion

The proposed orthogonal validation strategy provides a robust framework for characterizing the function of 3-(4-acetyl-3,5-dimethyl-1H-pyrazol-1-yl)propanoic acid. By combining in vitro cytotoxicity assays with mechanistic and direct target validation methods, researchers can build a strong, evidence-based profile of the compound's anti-cancer potential. This multi-faceted approach is critical for making informed decisions in the early stages of drug discovery and development.

References

• 1. Recent Advances in the Development of Pyrazole Derivatives as Anticancer Agents [mdpi.com]
• 2. Design, Synthesis, Anticancer Evaluation, Enzymatic Assays, and a Molecular Modeling Study of Novel Pyrazole–Indole Hybrids - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Pyrazole Derivatives Induce Apoptosis via ROS Generation in the Triple Negative Breast Cancer Cells, MDA-MB-468 - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Orthogonal Validation: A Means To Strengthen Gene Editing and Gene Modulation Research | Technology Networks [technologynetworks.com]
• 5. Orthogonal method in pharmaceutical product analysis [alphalyse.com]
• 6. blog.cellsignal.com [blog.cellsignal.com]

Safety & Regulatory Compliance

3-(4-acetyl-3,5-dimethyl-1H-pyrazol-1-yl)propanoic acid proper disposal procedures

Proper Disposal of 3-(4-acetyl-3,5-dimethyl-1H-pyrazol-1-yl)propanoic acid

IMMEDIATE SAFETY AND HANDLING PRECAUTIONS:

Personal Protective Equipment (PPE):

• Eye Protection: Wear chemical safety goggles.

• Hand Protection: Use chemical-impermeable gloves.

• Body Protection: A lab coat or apron is necessary.

Hazard Profile:

Based on the analysis of its structural components—a pyrazole derivative and a carboxylic acid—the compound is anticipated to have the following hazards. A safety data sheet for a similar compound, 3-(4-Formyl-3,5-dimethyl-1H-pyrazol-1-yl)propanoic acid, indicates it is harmful if swallowed, causes skin and serious eye irritation, and may cause respiratory irritation[1]. The propanoic acid component suggests potential for flammability and corrosivity[2][3][4][5][6].

Hazard Classification	Description	Precautionary Statement
Acute Toxicity, Oral	Harmful if swallowed[1].	Wash hands thoroughly after handling. Do not eat, drink or smoke when using this product. If swallowed, call a poison center or doctor[1][7].
Skin Corrosion/Irritation	Causes skin irritation[1].	Wear protective gloves. If on skin, wash with plenty of water[1][7].
Serious Eye Damage/Irritation	Causes serious eye irritation[1].	Wear eye protection. If in eyes, rinse cautiously with water for several minutes. Remove contact lenses if present and easy to do. Continue rinsing[1][7].
Specific Target Organ Toxicity	May cause respiratory irritation[1].	Avoid breathing dust/fume/gas/mist/vapors/spray. Use only outdoors or in a well-ventilated area[7].

Step-by-Step Disposal Protocol

The primary and most recommended method for the disposal of 3-(4-acetyl-3,5-dimethyl-1H-pyrazol-1-yl)propanoic acid is through a licensed chemical waste disposal service.[8] Under no circumstances should this chemical be disposed of down the drain or in regular trash. [9][10][11]

Waste Segregation

Proper segregation of waste is the first and most critical step to prevent accidental chemical reactions and to ensure proper disposal.[8][11]

• Solid Waste: Collect unused or expired solid 3-(4-acetyl-3,5-dimethyl-1H-pyrazol-1-yl)propanoic acid in a clearly labeled, sealed container. Contaminated materials such as pipette tips, tubes, and weighing paper that have come into direct contact with the compound should also be disposed of in a designated solid chemical waste container.[8]

• Liquid Waste: Solutions containing 3-(4-acetyl-3,5-dimethyl-1H-pyrazol-1-yl)propanoic acid must be collected in a separate, sealed, and clearly labeled container for liquid chemical waste.[8] Do not mix with other incompatible waste streams.[8][11]

Waste Containerization and Labeling

Place the waste in a designated, properly labeled, and sealable container.[9] The container should be made of a material compatible with the chemical.

The label must include:

• The words "Hazardous Waste"[11]

• The full chemical name: "3-(4-acetyl-3,5-dimethyl-1H-pyrazol-1-yl)propanoic acid"[11]

• The specific hazards (e.g., "Irritant", "Corrosive")[11]

• The accumulation start date[11]

• The name of the principal investigator and the laboratory location.[11]

Storage

Store the sealed waste container in a designated hazardous waste accumulation area, also known as a Satellite Accumulation Area (SAA).[8][9][11][12] This area should be:

• Secure and well-ventilated.[9]

• Away from sources of ignition or incompatible materials, such as strong oxidizing agents or bases.[9][13]

• The container should be kept in secondary containment to capture any potential leaks.[13]

Arranging for Professional Disposal

Disposal of laboratory chemical waste must be handled by qualified professionals.

• Contact your institution's Environmental Health and Safety (EHS) office or a licensed chemical waste disposal contractor to arrange for pickup.[8]

• Provide them with a detailed inventory of the waste, including the chemical names and quantities.[8]

Spill Response Procedure

In case of a spill, follow your laboratory's established spill response procedure. Generally, this involves:

• Evacuating the immediate area.

• Wearing appropriate PPE, including respiratory protection if necessary.

• Containing the spill with an inert absorbent material (e.g., sand, vermiculite).

• Carefully collecting the absorbed material into a sealed, properly labeled container for disposal as hazardous waste.[9]

• Cleaning the spill area with an appropriate solvent, which should also be collected as hazardous waste.

Disposal Workflow Diagram

Caption: Workflow for the proper disposal of the target compound.

Hazard Identification Logic

Caption: Rationale for treating the compound as hazardous waste.

References

• 1. aaronchem.com [aaronchem.com]
• 2. dcfinechemicals.com [dcfinechemicals.com]
• 3. sigmaaldrich.com [sigmaaldrich.com]
• 4. fishersci.co.uk [fishersci.co.uk]
• 5. carlroth.com:443 [carlroth.com:443]
• 6. archpdfs.lps.org [archpdfs.lps.org]
• 7. assets.greenbook.net [assets.greenbook.net]
• 8. benchchem.com [benchchem.com]
• 9. benchchem.com [benchchem.com]
• 10. benchchem.com [benchchem.com]
• 11. benchchem.com [benchchem.com]
• 12. Central Washington University | Laboratory Hazardous Waste Disposal Guidelines [cwu.edu]
• 13. benchchem.com [benchchem.com]

Safeguarding Laboratory Personnel: Essential Protective Measures for Handling 3-(4-acetyl-3,5-dimethyl-1H-pyrazol-1-yl)propanoic acid

For immediate reference, treat 3-(4-acetyl-3,5-dimethyl-1H-pyrazol-1-yl)propanoic acid as a potentially hazardous chemical. The absence of a specific Safety Data Sheet (SDS) necessitates a cautious approach to handling, based on established protocols for analogous pyrazole derivatives. This guide provides a comprehensive framework for the safe handling and disposal of this compound, intended for researchers, scientists, and drug development professionals.

When handling 3-(4-acetyl-3,5-dimethyl-1H-pyrazol-1-yl)propanoic acid, a tiered approach to personal protective equipment (PPE) is recommended, with the level of protection escalating based on the nature of the task and the potential for exposure.

Personal Protective Equipment (PPE)

A summary of recommended personal protective equipment is provided in the table below.

Task / Potential Exposure	Eye Protection	Skin Protection	Respiratory Protection
Low-Exposure Activities (e.g., handling sealed containers, weighing small quantities in a ventilated enclosure)	Tightly fitting safety goggles with side-shields (conforming to EN 166 (EU) or NIOSH (US) standards).[1]	- Chemical-resistant gloves (e.g., nitrile), inspected before each use. - Laboratory coat.	Not generally required if handled in a well-ventilated area or chemical fume hood.[1]
High-Exposure Activities (e.g., open transfers, preparing solutions, potential for aerosol or dust generation)	Tightly fitting safety goggles with side-shields and a face shield.[1]	- Chemical-impermeable gloves (double gloving is recommended). - Fire/flame resistant and impervious clothing or gown.[1]	An N-95 or N-100 particle mask is sufficient for activities that may generate dust. For large spills, a chemical cartridge-type respirator is required.[2]

Operational and Disposal Plans

Handling Procedures:

• Work in a well-ventilated area, preferably within a chemical fume hood.

• Avoid the formation of dust and aerosols.[3]

• Do not eat, drink, or smoke when using this product.[4]

• Wash hands thoroughly after handling.[5]

Spill Management: In the event of a spill, evacuate the area and contain the spill with an inert absorbent material. Collect the material into a sealed, appropriately labeled container for disposal as hazardous waste.

Disposal Plan: Proper disposal of 3-(4-acetyl-3,5-dimethyl-1H-pyrazol-1-yl)propanoic acid is critical for laboratory safety and environmental responsibility.

• Waste Segregation and Collection:

  • Do not mix waste containing this compound with other waste streams.

  • Solid Waste: Collect unused or contaminated solid material in a clearly labeled, sealable, and chemically compatible waste container.

  • Liquid Waste (Solutions): Collect solutions in a dedicated, leak-proof, and chemically compatible container.

  • Contaminated Materials: Items such as weighing paper, gloves, and absorbent pads should be placed in the same solid waste container.[6]

• Containerization and Labeling:

  • Use containers that are in good condition with a secure, tight-fitting lid.

  • The label should clearly state "Hazardous Waste" and include the full chemical name: "3-(4-acetyl-3,5-dimethyl-1H-pyrazol-1-yl)propanoic acid".

• Storage:

  • Store sealed waste containers in a designated hazardous waste accumulation area. This area should be secure, well-ventilated, and away from incompatible materials.

• Disposal Request:

  • Follow your institution's established procedures for hazardous waste pickup, which typically involves submitting a request to the Environmental Health and Safety (EHS) department.

• Professional Disposal:

  • The final disposal of this compound should be handled by a licensed professional waste disposal company. High-temperature incineration is a common and recommended method for such compounds.[6]

Caption: Workflow for handling and disposal of 3-(4-acetyl-3,5-dimethyl-1H-pyrazol-1-yl)propanoic acid.

References

• 1. benchchem.com [benchchem.com]
• 2. pppmag.com [pppmag.com]
• 3. aaronchem.com [aaronchem.com]
• 4. assets.greenbook.net [assets.greenbook.net]
• 5. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 6. benchchem.com [benchchem.com]